Tungsten;tetrachloride

Core Science & Biosynthesis

Tungsten Tetrachloride: A Comprehensive Technical Guide to Synthesis and Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, properties, and reactivity of tungsten tetrachloride (WCl₄). This document is intended to serve as a valuable resource for researchers and professionals working with this versatile inorganic compound.

Introduction

Tungsten tetrachloride (WCl₄) is an important binary chloride of tungsten, existing as a diamagnetic, black crystalline solid.[1] Its polymeric structure and reactivity make it a significant precursor and reagent in various chemical syntheses. This guide details its preparation, physical and chemical characteristics, and key reactions, providing a foundational understanding for its application in research and development.

Properties of Tungsten Tetrachloride

The physical and chemical properties of tungsten tetrachloride are summarized in the tables below for easy reference.

Physical Properties

Property	Value	Reference(s)
Molecular Formula	WCl₄	[1]
Molar Mass	325.65 g/mol	[1]
Appearance	Black, diamagnetic crystalline solid	[1]
Density	4.62 g/cm³	[1]
Melting Point	Decomposes at 300 °C	[2]
Solubility	Soluble in some organic solvents	[3]

Chemical Properties

Property	Description	Reference(s)
Reactivity with Water	Highly reactive; hydrolyzes to form tungsten oxides and hydrochloric acid.[4]	[4]
Oxidation State of Tungsten	+4	[2]
Structure	Polymeric, consisting of linear chains of octahedrally coordinated tungsten atoms with bridging chloride ligands.	[5]

Synthesis of Tungsten Tetrachloride

Tungsten tetrachloride is most commonly synthesized by the reduction of tungsten hexachloride (WCl₆). Various reducing agents can be employed, with antimony (Sb) being reported as optimal, providing high yields.[1][6]

General Synthesis Workflow

The general workflow for the synthesis of tungsten tetrachloride from tungsten hexachloride is depicted below.

Caption: General workflow for the synthesis of tungsten tetrachloride.

Experimental Protocol: Reduction of Tungsten Hexachloride with Antimony

This protocol details a high-yield synthesis of tungsten tetrachloride using antimony as the reducing agent.[6]

Materials:

• Tungsten hexachloride (WCl₆)

• Antimony (Sb) powder

• Sealed reaction tube

• Tube furnace

Procedure:

• In an inert atmosphere (e.g., a glovebox), thoroughly mix tungsten hexachloride and antimony powder. A molar ratio of 3:2 for WCl₆ to Sb is optimal.[1]

• Transfer the mixture to a sealed reaction tube.

• Place the sealed tube in a tube furnace and heat to initiate the reduction reaction.

• After the reaction is complete, the crude tungsten tetrachloride is obtained.

• Purify the crude product, for example, by vacuum sublimation, to remove the antimony trichloride (B1173362) (SbCl₃) byproduct and any unreacted starting materials.[7]

The balanced chemical equation for this reaction is: 3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃[1]

Crystal Structure

Tungsten tetrachloride possesses a polymeric structure. It is composed of linear chains of tungsten atoms, where each tungsten center is in an octahedral geometry. Four of the six chloride ligands surrounding each tungsten atom act as bridging ligands, connecting the tungsten centers. The tungsten-tungsten distances along the chain are alternating between bonding (2.688 Å) and non-bonding (3.787 Å) separations.[5]

Caption: Simplified representation of the polymeric chain structure of WCl₄.

Reactivity and Applications

Tungsten tetrachloride is a reactive compound and a versatile starting material in inorganic and organometallic chemistry.

Key Reactions

• Hydrolysis: It reacts readily with water and even moist air to produce tungsten oxychlorides and subsequently tungsten trioxide.[8]

• Reduction: Further reduction of tungsten tetrachloride can lead to lower oxidation state tungsten compounds. For example, reduction with sodium in the presence of tetrahydrofuran (B95107) (THF) yields a ditungsten(III) complex.[1]

• Adduct Formation: As a Lewis acid, tungsten tetrachloride can form adducts with various Lewis bases.[9]

• Organic Synthesis: It has been employed in organic synthesis, for instance, in the deoxygenation of epoxides.[10]

Applications

The reactivity of tungsten tetrachloride makes it a valuable precursor for the synthesis of:

• Other tungsten compounds and materials.[4]

• Catalysts for various chemical transformations.[4]

Safety and Handling

Tungsten tetrachloride is moisture-sensitive and corrosive. It should be handled in an inert and dry atmosphere, such as in a glovebox or using Schlenk line techniques. Appropriate personal protective equipment, including gloves and safety glasses, should be worn at all times. Upon contact with water, it liberates toxic gas.[3]

Conclusion

Tungsten tetrachloride is a fundamentally important inorganic compound with a rich chemistry. Understanding its synthesis, properties, and reactivity is crucial for its effective application in research and the development of new materials and chemical processes. This guide provides a solid foundation of knowledge for professionals working with this compound.

References

• 1. KR102051241B1 - High Purity Tungsten Chloride and Synthesis Method - Google Patents [patents.google.com]
• 2. chemistry-chemists.com [chemistry-chemists.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 5. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. data.epo.org [data.epo.org]
• 8. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 9. asianpubs.org [asianpubs.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

Physical and chemical properties of WCl4

An In-depth Technical Guide to the Physical and Chemical Properties of Tungsten(IV) Chloride (WCl4)

Introduction

Tungsten(IV) chloride, with the chemical formula WCl4, is an inorganic compound of significant interest to researchers and chemists.[1] It serves as a key precursor in the synthesis of various tungsten-containing materials and finds applications in catalysis.[2] This black, diamagnetic solid is known for its high reactivity, particularly its sensitivity to moisture.[1][2] This technical guide provides a comprehensive overview of the physical and chemical properties of WCl4, detailed experimental protocols for its synthesis, and visualizations of its structure and key reactions.

Physical Properties

Tungsten(IV) chloride is a dark brown to black crystalline solid.[1][2][3] It is a diamagnetic compound that is highly sensitive to moisture.[1][4] The quantitative physical properties of WCl4 are summarized in the table below.

Property	Value
Molecular Formula	WCl4[2]
Molar Mass	325.65 g/mol [1]
Appearance	Black solid / Gray or dark brown to black powder[1][2][5]
Density	4.62 g/cm³[1]
Melting Point	Decomposes at approximately 300-450 °C[1][3][6]
Boiling Point	An estimated boiling point is 338.99 °C, though it decomposes upon heating.[5][6]
Magnetic Susceptibility	Diamagnetic[1]
Solubility	Reacts with water.[2][7] Soluble in diethyl ether, hydrochloric acid, and carbon tetrachloride.[8][9]

Crystal and Molecular Structure

Unlike a simple tetrahedral monomer suggested by its formula, solid WCl4 is a polymeric compound.[1] It crystallizes in the monoclinic C2/m space group.[10] The structure consists of linear, one-dimensional chains of tungsten atoms, where each tungsten center adopts a distorted octahedral geometry.[1][10] Within these chains, four of the six chloride ligands surrounding each tungsten atom act as bridging ligands. A key feature of this structure is the alternating short and long tungsten-tungsten distances, measured at 2.688 Å (bonding) and 3.787 Å (non-bonding), respectively.[1]

The crystal lattice parameters for its monoclinic structure are provided below.

Lattice Parameter	Value
a	12.19 Å
b	6.47 Å
c	8.29 Å
α	90.00°
β	130.82°
γ	90.00°
Volume	494.31 ų

Data from Materials Project[11]

Polymeric chain of WCl4 with alternating W-W distances.

Chemical Properties and Reactivity

Tungsten(IV) chloride is a highly reactive compound with tungsten in the +4 oxidation state.[2] Its chemistry is characterized by its moisture sensitivity, Lewis acidity, and utility as a precursor for other tungsten compounds.

Reactivity with Water

WCl4 is extremely sensitive to moisture and reacts vigorously with water.[2] This hydrolysis reaction produces tungsten oxides and hydrochloric acid.[2] Due to this reactivity, it must be handled under an inert atmosphere (e.g., nitrogen or argon).[12]

Reactions with Lewis Bases

As a Lewis acid, WCl4 reacts with various Lewis bases. For instance, it dissolves in diethyl ether to form the yellow crystalline adduct, WCl4(Et2O)2, which features trans-coordinated ether molecules in an octahedral geometry.[8]

Reduction Reactions

Tungsten(IV) chloride can be further reduced. For example, its reduction with sodium in the presence of tetrahydrofuran (B95107) (THF) yields a ditungsten(III) heptachloride derivative.[1] 2 WCl4 + 2 Na + 5 THF → [Na(thf)3][W2Cl7(thf)2] + NaCl[1]

Overview of the primary reactivity pathways for WCl4.

Experimental Protocols

Synthesis of Tungsten(IV) Chloride

The most common and effective method for preparing WCl4 is through the reduction of tungsten hexachloride (WCl6).[1] Various reducing agents can be employed, including red phosphorus, tungsten hexacarbonyl, gallium, and tin.[1] However, the reduction using antimony is reported to be optimal.[1][5]

Protocol: Reduction of WCl6 with Antimony

• Materials and Setup:

  • Tungsten hexachloride (WCl6)

  • Antimony (Sb) powder

  • A sealed reaction tube or a Schlenk flask equipped with a reflux condenser.

  • All glassware must be thoroughly dried and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the tungsten chlorides.[12][13]

• Procedure:

  • In the reaction vessel, combine WCl6 and Sb powder. The stoichiometric ratio for the reaction is 3 moles of WCl6 to 2 moles of Sb.[1]

  • The reaction equation is: 3 WCl6 + 2 Sb → 3 WCl4 + 2 SbCl3.[1]

  • Heat the mixture. While the exact temperature is not specified in the provided context, reactions involving direct chlorination of tungsten occur at high temperatures (e.g., 600 °C), suggesting this reduction would also require elevated temperatures.[9][14]

  • The reaction proceeds, yielding solid WCl4 and antimony trichloride (B1173362) (SbCl3).

• Purification:

  • The resulting mixture contains WCl4 and SbCl3. SbCl3 is more volatile than WCl4 and can be removed by sublimation under vacuum at an appropriate temperature.

  • The remaining non-volatile black solid is WCl4.

  • Store the final product in a tightly sealed container under an inert atmosphere.[13]

Workflow for the synthesis of WCl4 from WCl6 and Sb.

Characterization

The structural characterization of WCl4 and its derivatives relies on modern analytical techniques:

• Single-Crystal X-ray Diffraction: This is the definitive method for determining the solid-state structure, as demonstrated in the characterization of the WCl4(Et2O)2 adduct and the polymeric nature of WCl4 itself.[8][10]

• Spectroscopy: While data for WCl4 itself is scarce, vibrational spectroscopy (Infrared and Raman) and NMR spectroscopy are crucial for studying its adducts and reaction products.[8][15] For example, NMR was used to characterize the WCl4(Et2O)2 complex.[8]

Handling and Safety

Tungsten(IV) chloride is a corrosive and hazardous material.[2][16]

• Hazards: It causes severe skin burns and eye damage.[16] It is harmful if swallowed.[16] Upon contact with water or moisture, it decomposes to release toxic and corrosive fumes of hydrogen chloride.[2][7]

• Safety Precautions: Always handle WCl4 in a well-ventilated area, preferably in a fume hood or glovebox.[2][13] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and protective clothing, is mandatory.[13]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away from moisture and incompatible substances.[6][13] Storage under an inert gas like nitrogen is recommended.[17]

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 3. WebElements Periodic Table » Tungsten » tungsten tetrachloride [webelements.co.uk]
• 4. Tungsten(IV) chloride｜lookchem [lookchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. chembk.com [chembk.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chembk.com [chembk.com]
• 10. mp-980949: WCl4 (monoclinic, C2/m, 12) [legacy.materialsproject.org]
• 11. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 12. fishersci.com [fishersci.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 15. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Tungsten(IV) chloride | Cl4W | CID 139468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. 13470-13-8 CAS MSDS (TUNGSTEN TETRACHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

In-Depth Technical Guide to the Molecular Structure of Tungsten (IV) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten (IV) chloride (WCl₄), also known as tungsten tetrachloride, is an inorganic compound that serves as a significant precursor in the synthesis of various tungsten-based materials and catalysts. Its unique electronic and structural properties have garnered considerable interest in academic and industrial research. This technical guide provides a comprehensive overview of the molecular structure of tungsten (IV) chloride in both the solid and gas phases, detailed experimental protocols for its synthesis and characterization, and a discussion of its chemical properties and reactivity.

Molecular Structure

The molecular structure of tungsten (IV) chloride presents a fascinating case of polymorphism, exhibiting distinct arrangements in the solid state and the gas phase.

Solid-State Structure: A Polymeric Chain

In the solid state, tungsten (IV) chloride adopts a polymeric structure.[1] Single-crystal X-ray diffraction studies have revealed that it crystallizes in the monoclinic C2/m space group.[2] The fundamental repeating unit consists of tungsten atoms in a distorted octahedral coordination environment.[1] Each tungsten center is coordinated to six chloride ligands. Four of these chloride atoms act as bridging ligands, connecting adjacent tungsten atoms to form infinite linear chains.[1]

A key feature of this polymeric structure is the alternating short and long distances between tungsten atoms along the chain. The shorter W-W distance is approximately 2.688 Å, indicative of a significant metal-metal bonding interaction, while the longer, non-bonding distance is about 3.787 Å.[1] The W-Cl bond lengths vary, with terminal chlorides having shorter bond lengths than the bridging chlorides.[2]

Table 1: Crystallographic Data for Polymeric Tungsten (IV) Chloride

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/m
a (Å)	11.782(3)
b (Å)	6.475(1)
c (Å)	8.062(2)
β (°)	131.14(1)
V (ų)	463.2(2)
Z	4
W-W bonding distance (Å)	2.688(2)
W-W non-bonding distance (Å)	3.787(3)

Data obtained from single-crystal X-ray diffraction studies.[2]

Figure 1: Simplified representation of the polymeric chain structure of solid WCl₄.

Gas-Phase Structure: A Tale of Two Geometries

The molecular structure of tungsten (IV) chloride in the gas phase has been a subject of some debate, with experimental and theoretical studies initially suggesting different geometries.

Early gas electron diffraction (GED) studies suggested a distorted tetrahedral (D₂d symmetry) structure for monomeric WCl₄.[3] However, more recent density functional theory (DFT) calculations have indicated that the ground state of gas-phase WCl₄ is a regular tetrahedral (Td) triplet.[4][5] The discrepancy between the experimental and computational results may be attributed to the complex composition of the vapor phase at the high temperatures required for GED experiments, which can contain various tungsten chloride species.[3][4]

Table 2: Comparison of Gas-Phase Structural Parameters for WCl₄

Method	Geometry	W-Cl Bond Length (Å)
Gas Electron Diffraction (GED)	Distorted Tetrahedral (D₂d)	-
Density Functional Theory (DFT)	Tetrahedral (Td)	Calculated values vary with basis set

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The gas phase structures of tungsten chlorides: density functional theory calculations on WCl6, WCl5, WCl4, WCl3 and W2Cl6 [ ] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to Tungsten Tetrachloride (CAS: 13470-13-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tungsten tetrachloride (WCl4), identified by CAS number 13470-13-8, is a significant inorganic compound with growing importance in materials science and synthetic chemistry. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and key applications, and critical safety information. The content is structured to serve as a vital resource for researchers and professionals in chemistry and materials science, with a focus on practical application and safety.

Chemical and Physical Properties

Tungsten tetrachloride is a diamagnetic, dark gray or black crystalline solid.[1][2] It is sensitive to moisture and air, hydrolyzing to form tungsten oxides and hydrochloric acid.[3] The compound is typically polymeric in the solid state, consisting of linear chains of tungsten atoms with octahedral geometry.[1][2]

Table 1: Physical and Chemical Properties of Tungsten Tetrachloride

Property	Value	Reference(s)
CAS Number	13470-13-8	[1][2][4][5][6]
Molecular Formula	WCl4	[1][4][5]
Molecular Weight	325.65 g/mol	[2][4][5]
Appearance	Dark gray or black crystalline powder/solid	[1][2][5]
Density	4.624 g/cm³	[1][2][4][5]
Melting Point	Decomposes, with some sources indicating around 300°C to 450°C	[2][4][7]
Boiling Point	~339 °C (estimate)	[1][4]
Solubility	Soluble in hydrochloric acid and carbon tetrachloride; reacts with water	[3][4]

Synthesis of Tungsten Tetrachloride

The primary route for synthesizing tungsten tetrachloride is through the reduction of tungsten hexachloride (WCl6). Various reducing agents can be employed for this conversion.

Experimental Protocol: Reduction of Tungsten Hexachloride with Antimony

This method is reported to be an optimal approach for the synthesis of tungsten tetrachloride.[2]

Reaction:

3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃[2]

Methodology:

• In an inert atmosphere (e.g., a glovebox filled with argon or nitrogen), thoroughly mix tungsten hexachloride (WCl₆) and antimony (Sb) powder in a molar ratio of 3:2.

• Transfer the mixture to a reaction vessel suitable for high-temperature reactions, such as a sealed quartz tube.

• Heat the reaction vessel to a temperature range of 80-210°C under reduced pressure (≤ 13 kPa).

• After the initial reduction, the resulting mixture contains tungsten tetrachloride and antimony trichloride (B1173362) (SbCl₃).

• To purify the tungsten tetrachloride, heat the product mixture to 120-290°C under a higher vacuum (≤ 66 Pa) to distill off the more volatile antimony trichloride.

• The remaining tungsten tetrachloride can be further purified by sublimation at 140-350°C under high vacuum (≤ 13 Pa).

• The final product, high-purity tungsten tetrachloride, should be collected and stored under an inert atmosphere to prevent decomposition.

Fig. 1: Synthesis and purification workflow for Tungsten Tetrachloride.

Applications and Experimental Protocols

Tungsten tetrachloride is a versatile precursor and catalyst in various applications, from materials science to organic synthesis.

Precursor for Tungsten Diselenide (WSe₂) Nanosheets

Tungsten tetrachloride is a key reactant in the synthesis of highly conductive tungsten diselenide nanosheets.[1][8]

Experimental Protocol:

• In a nitrogen-filled glovebox, prepare a solution of 150 mg of tungsten tetrachloride (WCl₄) in 25 mL of dodecylamine.

• Transfer the solution to a three-neck flask equipped with a condenser and a thermocouple.

• Heat the solution to 150°C under a continuous nitrogen flow.

• Rapidly inject 185 µL of ditert-butyl diselenide into the hot solution.

• Raise the temperature to 225°C and maintain it for 6 hours.

• After the reaction is complete, quench the reaction by rapidly cooling the flask to room temperature.

• During the workup, add tetra-n-octylammonium bromide to prevent the agglomeration of the nanosheets.

• The resulting WSe₂ nanosheets can be isolated by centrifugation and washed with an appropriate solvent.

Fig. 2: Experimental workflow for the synthesis of WSe2 nanosheets.

Chemical Vapor Deposition (CVD) of Tungsten Films

Tungsten tetrachloride can be used as a precursor in the chemical vapor deposition of tungsten films for applications in the semiconductor industry.[5] The process generally involves the reduction of the tungsten halide at elevated temperatures.

Experimental Protocol (General Procedure):

• Place the substrate in a cold-wall LPCVD reactor.

• Heat the substrate to the desired deposition temperature, typically ranging from 300 to 450°C.[9]

• Introduce tungsten tetrachloride vapor into the reactor. The WCl₄ is typically sublimed by heating the solid precursor in a separate container.

• Introduce a reducing gas, such as hydrogen (H₂), into the reactor.

• The tungsten tetrachloride reacts with the reducing gas at the heated substrate surface, resulting in the deposition of a tungsten film.

• The reaction byproducts are removed from the reactor by the vacuum system.

• The thickness of the deposited film can be controlled by the deposition time, precursor flow rate, and temperature.

Fig. 3: Logical workflow for CVD of tungsten films using WCl4.

Catalyst in Organic Synthesis

Tungsten tetrachloride and related tungsten compounds act as catalysts in various organic reactions, including olefin polymerization and allylic substitutions.[5] For instance, tungsten hexachloride, in combination with tetraphenyltin, is used to catalyze the polymerization of diphenylacetylenes. While specific protocols for WCl₄ are less detailed in the provided search results, the general principles of tungsten-catalyzed reactions can be outlined.

Safety and Handling

Tungsten tetrachloride is a hazardous substance and must be handled with appropriate safety precautions.

Table 2: GHS Hazard Information for Tungsten Tetrachloride

Hazard Class	Pictogram	Signal Word	Hazard Statement(s)
Acute Toxicity, Oral	GHS07	Warning	H302: Harmful if swallowed.[6]
Skin Corrosion/Irritation	GHS05	Danger	H314: Causes severe skin burns and eye damage.[2][6]
Serious Eye Damage/Eye Irritation	GHS05	Danger	H318: Causes serious eye damage.[6]

Handling and Storage:

• Handle tungsten tetrachloride in a well-ventilated area, preferably in a fume hood or glovebox, to avoid inhalation of dust or fumes.[3]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]

• Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[5]

• Protect from moisture, as it reacts violently with water.[3]

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.[4]

Conclusion

Tungsten tetrachloride (CAS 13470-13-8) is a valuable reagent and precursor with significant applications in the synthesis of advanced materials and as a catalyst. Its utility in producing tungsten diselenide nanosheets and in the chemical vapor deposition of tungsten films highlights its importance in materials science and electronics. While its catalytic applications in organic synthesis are still being explored, the potential for novel transformations is evident. Due to its hazardous nature, strict adherence to safety protocols is essential when handling this compound. This guide provides a foundational understanding for researchers and professionals to safely and effectively utilize tungsten tetrachloride in their work.

References

• 1. researchgate.net [researchgate.net]
• 2. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 3. CVD Tungsten | Queen's Advanced MicroEngineering Centre [qub.ac.uk]
• 4. KR102051241B1 - High Purity Tungsten Chloride and Synthesis Method - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. tungsten-powder.com [tungsten-powder.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 9. semitracks.com [semitracks.com]

In-depth Technical Guide: Theoretical Studies of Tungsten Tetrachloride Electronic Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical studies on the electronic structure of tungsten tetrachloride (WCl₄). It delves into the computational methodologies employed, presents key quantitative data from these studies, and visualizes the logical workflow of such theoretical investigations. This document is intended to be a valuable resource for researchers in chemistry, materials science, and related fields.

Introduction to Tungsten Tetrachloride

Tungsten tetrachloride (WCl₄) is an inorganic compound of significant interest due to the varied structural and electronic properties of tungsten halides. The tungsten atom in WCl₄ possesses an oxidation state of +4.[1] The neutral tungsten atom has an electron configuration of [Xe] 4f¹⁴ 5d⁴ 6s², leading to a [Xe] 4f¹⁴ 5d² configuration for the W(IV) ion. Understanding the electronic structure of WCl₄ is crucial for elucidating its reactivity, bonding, and potential applications.

Theoretical studies, particularly those employing quantum chemical calculations, have been instrumental in probing the geometry and electronic properties of WCl₄, especially in the gas phase where experimental characterization has been challenging.

Molecular Geometry: A Tale of Two Structures

A key point of discussion in the study of monomeric, gas-phase WCl₄ has been its molecular geometry. A notable discrepancy exists between experimental findings and theoretical predictions.

• Experimental Evidence: Gas electron diffraction (GED) studies have suggested a distorted tetrahedral structure with D₂d symmetry.[2][3]

• Theoretical Calculations: In contrast, density functional theory (DFT) calculations consistently predict a regular tetrahedral geometry (Td) with a triplet ground state to be the most stable form.[2][3]

It has been suggested that the experimental results may be influenced by the complex composition of tungsten tetrachloride vapor at high temperatures, lending greater credence to the theoretically predicted tetrahedral structure.[2]

In the solid state, tungsten tetrachloride adopts a polymeric structure characterized by chains of tungsten atoms with alternating short and long W-W distances, indicative of metal-metal interactions.[2][4] This guide will focus on the theoretical studies of the monomeric, gas-phase species.

Theoretical Methodology: A Step-by-Step Approach

The theoretical investigation of the electronic structure of tungsten tetrachloride typically follows a structured workflow. The diagram below illustrates the key steps involved in such a computational study.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Time-dependent density functional theory - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]

A Comprehensive Technical Guide to the Solubility and Reactivity of Tungsten Tetrachloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: Tungsten tetrachloride (WCl₄) is a key inorganic precursor and catalyst in various fields of chemical synthesis. Its utility is intrinsically linked to its behavior in organic media. This technical guide provides an in-depth analysis of the solubility and reactivity of tungsten tetrachloride in common organic solvents. It consolidates available data, outlines detailed experimental protocols for its handling and derivatization, and presents visual workflows and reaction pathways to aid in experimental design and execution. Due to its high reactivity, particularly its sensitivity to moisture, proper handling techniques under inert atmospheres are emphasized as a prerequisite for successful and reproducible experimentation.

Introduction to Tungsten Tetrachloride (WCl₄)

Tungsten(IV) chloride, or tungsten tetrachloride (WCl₄), is an inorganic compound that presents as a diamagnetic, black or dark gray crystalline solid.[1][2] Structurally, it is a polymer, consisting of linear chains of tungsten atoms in an octahedral geometry, where four of the six chloride ligands are bridging between tungsten centers.[2][3] This compound is a notable member of the binary tungsten chlorides and serves as a valuable starting material in organometallic chemistry and for the synthesis of various tungsten-containing materials.[1]

A critical characteristic of WCl₄ is its high reactivity. It is particularly sensitive to moisture and water, with which it reacts to form tungsten oxides and hydrochloric acid.[1][4] This property necessitates handling and storage in a dry, inert atmosphere. Its behavior in organic solvents is not one of simple dissolution but often involves complex chemical interactions, including the formation of adducts, reduction, or solvent degradation. Understanding these interactions is paramount for its effective use.

Solubility Profile

Quantitative solubility data for tungsten tetrachloride in organic solvents is not widely published in readily available literature, primarily because its dissolution is almost always accompanied by a chemical reaction with the solvent. The process is better described as a reactive dissolution or solvation leading to the formation of new complexes. The qualitative solubility and the nature of the resulting solutions are summarized below.

Table 1: Qualitative Solubility and Solution Characteristics of WCl₄ in Organic Solvents

Solvent Class	Example Solvent(s)	Solubility & Nature of Interaction	Resulting Species
Ethers	Tetrahydrofuran (B95107) (THF), Diethyl Ether (Et₂O)	Soluble with reaction	Forms stable, isolable adducts, e.g., WCl₄(THF)₂.[5][6]
Nitriles	Acetonitrile (B52724) (CH₃CN)	Soluble with reaction	Forms adducts due to Lewis acid-base interaction.[7]
Chlorinated Solvents	Dichloromethane (CH₂Cl₂), Carbon Tetrachloride (CCl₄)	Sparingly soluble to insoluble	Generally used as a slurry or suspension medium for reactions.[8]
Aromatic Hydrocarbons	Benzene, Toluene	Sparingly soluble to insoluble	Typically used as non-coordinating solvents for reactions.[9]
Protic Solvents	Alcohols (e.g., Ethanol), Water	Reacts violently	Undergoes solvolysis/hydrolysis, leading to decomposition.[1][10]

Reactivity Profile

The reactivity of WCl₄ is dominated by its Lewis acidic nature and the propensity of the tungsten(IV) center to engage in coordination, substitution, or redox reactions.

Ethereal solvents, which act as Lewis bases, readily react with WCl₄ to break its polymeric structure and form monomeric adducts. The most well-characterized example is the reaction with tetrahydrofuran (THF).

Caption: Reaction pathway for the formation of WCl₄(THF)₂ adduct.

The resulting WCl₄(THF)₂ complex is a pale yellow, crystalline solid that is more soluble and easier to handle than the parent WCl₄, making it a common precursor in further synthetic applications.[5][6]

Similar to ethers, nitriles such as acetonitrile act as Lewis bases and coordinate to the tungsten center. This leads to the formation of adducts like WCl₄(CH₃CN)₂. These reactions are fundamental Lewis acid-base interactions.

References

• 1. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 2. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. TUNGSTEN TETRACHLORIDE | 13470-13-8 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. Cas 34445-14-2,Tungsten, tetrachlorobis(tetrahydrofuran)- | lookchem [lookchem.com]
• 6. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Tungsten( vi ) selenide tetrachloride, WSeCl 4 – synthesis, properties, coordination complexes and application of [WSeCl 4 (Se n Bu 2 )] for CVD growt ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03980F [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Crystalline structure of solid WCl4

An In-depth Technical Guide on the Crystalline Structure of Solid Tungsten(IV) Chloride (WCl₄)

This technical guide provides a comprehensive overview of the crystalline structure of solid tungsten(IV) chloride (WCl₄), intended for researchers, scientists, and professionals in drug development and related fields. The document details the structural characteristics, quantitative crystallographic data, and experimental methodologies for its synthesis and analysis.

Introduction

Tungsten(IV) chloride, also known as tungsten tetrachloride, is an inorganic compound with the formula WCl₄. It presents as a diamagnetic black solid and is a compound of interest in chemical research as one of the key binary chlorides of tungsten.[1][2] Understanding its solid-state structure is crucial for its application as a precursor in the synthesis of other tungsten compounds and materials.[2]

Crystalline Structure and Coordination Environment

Solid WCl₄ possesses a unique polymeric structure.[1][2][3] The crystal is composed of linear chains of tungsten atoms, where each tungsten center adopts an octahedral coordination geometry.[1][2]

Key structural features include:

• Polymeric Chains: The fundamental structural motif is an infinite one-dimensional chain of tungsten atoms.

• Octahedral Coordination: Each tungsten atom is coordinated to six chlorine atoms in an octahedral arrangement.

• Bridging and Terminal Ligands: Of the six chloride ligands surrounding each tungsten atom, four act as bridging ligands, connecting adjacent tungsten centers. The remaining two are terminal chlorides.

• Alternating W-W Distances: A notable characteristic of the chain is the alternating short and long distances between adjacent tungsten atoms. The shorter distance (2.688 Å) is indicative of a W-W bonding interaction, while the longer distance (3.787 Å) is non-bonding.[1]

Caption: Schematic representation of the WCl₄ polymeric chain structure.

Quantitative Crystallographic Data

The crystallographic data for solid WCl₄ has been determined, and it crystallizes in the monoclinic system with the space group C2/m.[4]

Parameter	Value	Reference
Crystal System	Monoclinic	[4]
Space Group	C2/m	[4]
Lattice Parameters
a	7.086 Å	[4]
b	8.514 Å	[4]
c	7.086 Å	[4]
α, γ	90°	[4]
β	54.503°	[4]
Interatomic Distances
W-W (bonding)	2.688 Å	[1]
W-W (non-bonding)	3.787 Å	[1]
Physical Properties
Appearance	Black solid	[1]
Magnetic Property	Diamagnetic	[1][2]
Density	4.62 g/cm³	[1]

Experimental Protocols

Synthesis

A common and effective method for the preparation of WCl₄ is through the reduction of tungsten hexachloride (WCl₆).[1][2] Various reducing agents have been reported, including red phosphorus, tungsten hexacarbonyl, gallium, and tin. However, the use of antimony is considered optimal.[1]

Reaction: 3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃[1]

Detailed Protocol:

• Reactant Preparation: Tungsten hexachloride (WCl₆) and antimony (Sb) are handled in an inert atmosphere (e.g., a glovebox) to prevent hydrolysis.

• Reaction Setup: The reactants are typically combined in a sealed reaction vessel.

• Reaction Conditions: The mixture is heated to facilitate the reduction reaction. The precise temperature and reaction time can be optimized based on the scale of the synthesis.

• Product Isolation: The resulting WCl₄ is a solid, while the byproduct, antimony trichloride (B1173362) (SbCl₃), is more volatile and can be removed by sublimation under vacuum.

• Purification: The final product, WCl₄, is obtained as a black, crystalline solid.

Crystallographic Characterization

The determination of the crystal structure of WCl₄ and related compounds is primarily achieved through X-ray diffraction (XRD) techniques.

Single-Crystal X-ray Diffraction: This is the definitive method for elucidating the precise atomic arrangement.

• Crystal Growth: A suitable single crystal of WCl₄ is grown. This can be a challenging step due to the compound's reactivity and polymeric nature.

• Data Collection: The crystal is mounted on a goniometer in an X-ray diffractometer. It is then irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms within the unit cell are then determined (structure solution) and their coordinates and thermal parameters are refined to achieve the best fit with the experimental data.

Powder X-ray Diffraction (PXRD): PXRD is used to assess the phase purity of the bulk sample and to confirm the crystal structure.

• Sample Preparation: A finely ground powder of the WCl₄ sample is prepared.[5]

• Data Acquisition: The powder is placed in a sample holder in a powder diffractometer, and the diffraction pattern is recorded over a range of 2θ angles.[6]

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is a fingerprint of the crystalline phase. This pattern can be compared to known patterns from crystallographic databases to confirm the identity and purity of the WCl₄.[5][6]

Caption: Experimental workflow for the synthesis and characterization of WCl₄.

Conclusion

The crystalline structure of solid tungsten(IV) chloride is characterized by its unique polymeric chain arrangement with alternating bonding and non-bonding tungsten-tungsten distances. The octahedral coordination of each tungsten atom by bridging and terminal chlorine atoms gives rise to this extended structure. The synthesis via reduction of WCl₆ and characterization by X-ray diffraction methods provide a clear and detailed understanding of this important inorganic compound. The data and protocols presented herein serve as a valuable technical resource for researchers working with tungsten chemistry.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Tungsten - Wikipedia [en.wikipedia.org]
• 4. mp-980949: WCl4 (monoclinic, C2/m, 12) [legacy.materialsproject.org]
• 5. govinfo.gov [govinfo.gov]
• 6. X-Ray Diffraction [webmineral.com]

Thermodynamic Properties of Tungsten Tetrachloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten tetrachloride (WCl4) is an inorganic compound that serves as a significant precursor in the synthesis of various tungsten-containing materials and catalysts. A thorough understanding of its thermodynamic properties is crucial for the design, optimization, and safety of chemical processes in which it is involved. This technical guide provides a comprehensive overview of the known thermodynamic data for WCl4, details the experimental methodologies for their determination, and highlights areas where data is currently lacking, thereby indicating opportunities for further research.

Physical and Structural Properties

Tungsten tetrachloride is a black, diamagnetic crystalline solid.[1] It is highly reactive, particularly with moisture, and requires handling in an inert atmosphere. The crystal structure of solid WCl4 is polymeric, consisting of linear chains of tungsten atoms. Each tungsten atom is in an octahedral coordination geometry, with four bridging chloride ligands and two terminal chloride ligands. The tungsten-tungsten separations along the chain are alternating between bonding and non-bonding distances.[1]

Thermodynamic Data

Quantitative thermodynamic data for solid tungsten tetrachloride is not extensively available in commonly referenced databases such as the JANAF Thermochemical Tables or the NIST WebBook.[2][3] This section summarizes the available data and clearly indicates where values are yet to be experimentally determined.

Table 1: Fundamental Thermodynamic and Physical Properties of Tungsten Tetrachloride

Property	Value	Source(s)
Molecular Formula	WCl4
Molar Mass	325.65 g/mol
Appearance	Black crystalline solid	[1]
Density	4.62 g/cm³	[1]
Standard Enthalpy of Formation (solid, 298.15 K)	Data not available
Standard Molar Entropy (solid, 298.15 K)	Data not available
Enthalpy of Sublimation	Data not available

Phase Transitions

There are conflicting reports in the literature regarding the thermal stability of tungsten tetrachloride. One source reports a melting point of 450 °C, while another indicates decomposition at 300 °C.[1][4] Further experimental investigation is required to resolve this discrepancy and to determine other phase transition properties such as the enthalpy of fusion.

Heat Capacity

Shomate Equation: Cp(t) = A + Bt + Ct² + D*t³ + E/t² where t = temperature (K) / 1000

Table 2: Shomate Equation Parameters for Gaseous Tungsten Tetrachloride

Parameter	Value
A	108.1146
B	-0.867419
C	0.660708
D	-0.068572
E	-0.814558
F	-370.9070
G	505.7536
H	-335.9752
(Source: NIST WebBook)[5]

Experimental Protocols for Thermodynamic Characterization

The determination of the thermodynamic properties of tungsten tetrachloride requires specialized experimental techniques. The following sections detail the methodologies for key experiments.

Synthesis of Tungsten Tetrachloride

A common and effective method for synthesizing WCl4 is through the reduction of tungsten hexachloride (WCl6). Several reducing agents can be employed, with antimony being reported as optimal.[1]

Reaction: 3 WCl6 + 2 Sb → 3 WCl4 + 2 SbCl3

Experimental Workflow:

Caption: Workflow for the synthesis of WCl4.

Calorimetry for Enthalpy of Formation and Heat Capacity

The standard enthalpy of formation (ΔfH°) and the heat capacity (Cp) of solid WCl4 can be determined using calorimetric techniques.

Methodology for Enthalpy of Formation (Solution Calorimetry):

• Reaction Selection: A suitable reaction involving WCl4 is chosen for which the enthalpies of reaction of all other reactants and products are known. For example, the dissolution of WCl4 in a suitable solvent followed by a reaction.

• Calorimeter Setup: A precision calorimeter, such as an isoperibol or isothermal calorimeter, is assembled and calibrated.

• Sample Preparation: A precisely weighed sample of WCl4 is sealed in a fragile ampoule under an inert atmosphere.

• Calorimetric Measurement: The ampoule is placed in the calorimeter containing the reaction solvent. The reaction is initiated by breaking the ampoule, and the temperature change is meticulously recorded.

• Data Analysis: The heat of reaction is calculated from the temperature change and the heat capacity of the calorimeter and its contents.

• Hess's Law Calculation: The standard enthalpy of formation of WCl4 is then calculated using Hess's law, by combining the measured heat of reaction with the known standard enthalpies of formation of the other substances in the reaction.[6][7]

Methodology for Heat Capacity (Adiabatic or Differential Scanning Calorimetry):

• Calorimeter: An adiabatic calorimeter or a Differential Scanning Calorimeter (DSC) is used.

• Sample Preparation: A known mass of WCl4 is sealed in a sample container under an inert atmosphere.

• Measurement: The sample is heated over a range of temperatures, and the energy required to raise the temperature by a specific increment is measured.

• Calculation: The heat capacity is calculated from the energy input, the mass of the sample, and the temperature change.

Knudsen Effusion Mass Spectrometry for Vapor Pressure and Enthalpy of Sublimation

Knudsen Effusion Mass Spectrometry (KEMS) is a high-temperature technique used to measure the vapor pressure of low-volatility solids and to determine their enthalpy of sublimation.[8][9][10][11][12]

Experimental Workflow:

Caption: Workflow for KEMS analysis of WCl4.

Conclusion and Future Outlook

This technical guide has summarized the currently available thermodynamic data for tungsten tetrachloride and outlined the standard experimental procedures for determining the missing values. The significant gaps in the experimental data, particularly for the standard enthalpy of formation, standard molar entropy, and solid-phase heat capacity, represent a critical need for further research. Accurate and comprehensive thermodynamic data for WCl4 will enable more precise process modeling, improved safety protocols, and the continued development of novel materials and catalytic systems based on this important tungsten compound.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. NIST-JANAF Thermochemical Tables [janaf.nist.gov]
• 3. NIST-JANAF Thermochemical Tables [janaf.nist.gov]
• 4. WebElements Periodic Table » Tungsten » tungsten tetrachloride [webelements.co.uk]
• 5. Tungsten tetrachloride [webbook.nist.gov]
• 6. Experimental formation enthalpies for intermetallic phases and other inorganic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experimental formation enthalpies for intermetallic phases and other inorganic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. electrochem.org [electrochem.org]
• 9. researchgate.net [researchgate.net]
• 10. Knudsen Effusion MS [massint.co.uk]
• 11. Knudsen Effusion Mass Spectrometer (Centre for Atmospheric Science - The University of Manchester) [cas.manchester.ac.uk]
• 12. ntrs.nasa.gov [ntrs.nasa.gov]

Tungsten tetrachloride oxidation states

An In-Depth Technical Guide to the Oxidation States of Tungsten Tetrachloride

Abstract

Tungsten tetrachloride (WCl₄) is a significant binary halide of tungsten, primarily characterized by the +4 oxidation state of the tungsten atom. This black, crystalline solid serves as a crucial intermediate in the synthesis of other tungsten compounds and finds applications in catalysis. While the +4 state is definitive for the compound itself, WCl₄ is involved in a rich redox chemistry, participating in reactions that lead to both lower and higher oxidation states. This guide provides a comprehensive overview of the oxidation states related to tungsten tetrachloride, detailing its synthesis via reduction, its subsequent oxidative and reductive reactions, and the experimental and computational methods used to characterize these electronic states.

The Primary +4 Oxidation State in Tungsten Tetrachloride

The formal oxidation number of tungsten in tungsten tetrachloride is +4.[1] This state dictates the compound's fundamental chemical and physical properties. In its solid state, WCl₄ is not a simple monomeric molecule but exists as a polymer.[2] It is composed of linear chains of tungsten atoms, each with an octahedral coordination geometry.[2] Within this structure, four chloride ligands act as bridges between tungsten centers, and the W-W distances alternate between bonding (2.688 Å) and non-bonding (3.787 Å).[2]

Data Presentation: Properties of Tungsten(IV) Chloride

The key physical and chemical properties of tungsten tetrachloride are summarized below.

Property	Value	Reference
Chemical Formula	WCl₄	[1][2]
Molar Mass	325.651 g·mol⁻¹	[1][2]
Appearance	Black crystalline solid	[1][2]
Density	4.62 g·cm⁻³	[2]
Melting Point	Decomposes at ~300-450 °C	[1][2]
Oxidation State of W	+4	[1][3]

Synthesis via Oxidation State Change: From W(VI) to W(IV)

Tungsten tetrachloride is most commonly prepared through the reduction of tungsten hexachloride (WCl₆), where tungsten has a +6 oxidation state. This reaction represents a formal gain of two electrons by each tungsten atom. Various reducing agents can be employed for this synthesis, with antimony being reported as particularly effective.[2]

Reaction: 3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃[2]

This synthetic pathway highlights the accessibility of the +4 oxidation state from the more common +6 state.

Figure 1: Synthesis of WCl₄ via reduction of WCl₆.

Redox Chemistry of Tungsten Tetrachloride

WCl₄ is a versatile reagent that can be either oxidized to higher states or reduced to lower ones.

• Reduction to W(III): Tungsten(IV) chloride can be reduced by strong reducing agents like sodium in the presence of a coordinating solvent such as tetrahydrofuran (B95107) (thf). This reaction yields a dinuclear tungsten(III) complex, demonstrating the transition from a +4 to a +3 oxidation state.[2]

  Reaction: 2 WCl₄ + 5 thf + 2 Na → [Na(thf)₃][W₂Cl₇(thf)₂] + NaCl[2]

• Oxidation to W(VI): WCl₄ is highly reactive towards water and atmospheric oxygen.[3] This reactivity leads to hydrolysis and oxidation, ultimately forming tungsten oxides, in which tungsten typically assumes its most stable oxidation state of +6 (e.g., in WO₃).[3][4] This represents a +4 to +6 transition.

Figure 2: Redox pathways of Tungsten Tetrachloride (WCl₄).

Experimental Protocols for Oxidation State Determination

Determining the oxidation state of tungsten in complex mixtures or novel compounds requires specialized analytical techniques.

Redox Titration

Redox titration is a classic chemical method to determine the average oxidation state of an element in a sample. A protocol adapted from studies on tungsten in molten salts is as follows[5]:

Experimental Protocol:

• Sample Preparation: A precisely weighed sample of the tungsten-containing compound (e.g., a quenched salt melt) is dissolved in a solution containing an excess of a strong, standardized oxidizing agent. A suitable system is a 0.01 N solution of ammonium (B1175870) vanadate (B1173111) in 10 N sulfuric acid.[5]

• Oxidation: The oxidant quantitatively converts all tungsten species present in the sample to the stable +6 oxidation state.

• Back-Titration: The remaining (unreacted) oxidant is then titrated with a standardized reducing agent solution, such as a solution of ferrous ammonium sulfate, until an endpoint is reached, typically indicated by a color change or an electrochemical potential measurement.

• Calculation: The amount of oxidant consumed in the reaction with tungsten is determined by subtracting the amount of unreacted oxidant from the initial amount. The average oxidation state of tungsten in the original sample is then calculated based on the total tungsten concentration (determined by a separate analytical method like spectrophotometry) and the moles of electrons transferred.[5]

Figure 3: Experimental workflow for redox titration.

Computational Analysis

Modern computational chemistry offers powerful tools for assigning oxidation states in complex solid-state structures where simple rules may fail. The Effective Oxidation State (EOS) method, which operates within the framework of the Quantum Theory of Atoms in Molecules (QTAIM), is one such technique.[6]

Methodology:

• Wave Function Calculation: An ab initio calculation is performed to obtain the electronic wave function of the solid-state material (e.g., the WCl₄ polymer).

• Electron Density Analysis: The wave function is analyzed to partition the electron density among the constituent atoms.

• Orbital Occupation: The method derives effective atomic orbitals and their occupation numbers for each atom.

• Oxidation State Assignment: The oxidation state is assigned by subtracting the total number of assigned electrons from the atomic number of the element. This approach has been specifically discussed for analyzing the WCl₄ polymer.[6]

Spectroscopic Techniques

Electronic Absorption Spectroscopy (EAS) can be used to identify and study tungsten ions in different oxidation states, particularly in solutions or molten salts.[5] Different ions, such as [WCl₆]⁻ (W⁵⁺) and [WCl₆]²⁻ (W⁴⁺), exhibit characteristic absorption bands in the near-UV, visible, and near-IR regions, allowing for their identification.[5]

Context: Oxidation States in Other Tungsten Chlorides

Tungsten forms a series of binary chlorides, demonstrating its ability to exist in a wide range of oxidation states from +2 to +6.[4][7]

Data Presentation: Oxidation States of Binary Tungsten Chlorides

Compound	Formula	Tungsten Oxidation State	Reference
Tungsten Dichloride	WCl₂	+2	[7]
Tungsten Trichloride	[W₆Cl₁₂]Cl₆	+3	[7]
Tungsten Tetrachloride	WCl₄	+4	[7]
Tungsten Pentachloride	[WCl₅]₂	+5	[7]
Tungsten Hexachloride	WCl₆	+6	[7]

Conclusion

Tungsten tetrachloride is fundamentally a compound of tungsten in the +4 oxidation state. However, its chemical utility and significance are greatly enhanced by its ability to act as a pivot point in redox reactions, enabling access to both lower (+3) and higher (+6) oxidation states. The synthesis of WCl₄ itself is a prime example of a controlled reduction from the common W(VI) state. Understanding the conditions that favor these different oxidation states is crucial for researchers in inorganic synthesis and materials science. The accurate determination of these states relies on a combination of classical chemical methods like redox titration, advanced computational analyses, and spectroscopic investigations.

References

• 1. WebElements Periodic Table » Tungsten » tungsten tetrachloride [winter.group.shef.ac.uk]
• 2. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 4. CHEMICAL AND PHYSICAL INFORMATION - Toxicological Profile for Tungsten - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. WebElements Periodic Table » Tungsten » compounds information [webelements.com]

Tungsten Tetrachloride: A Comprehensive Technical Guide to its Hazards and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten tetrachloride (WCl₄) is a dark gray to black crystalline solid.[1] It is a covalent compound used in various fields, including as a catalyst and as a precursor for the synthesis of other tungsten-containing materials.[2] Due to its high reactivity, particularly with water and moisture, tungsten tetrachloride presents significant hazards and requires careful handling.[2] This guide provides an in-depth overview of the known hazards and toxicity of tungsten tetrachloride, compiled from available safety data and toxicological information.

Physicochemical Properties

A summary of the key physicochemical properties of tungsten tetrachloride is presented in Table 1. Understanding these properties is crucial for safe handling and storage.

Table 1: Physicochemical Properties of Tungsten Tetrachloride

Property	Value	Reference(s)
Chemical Formula	WCl₄	[1]
Molecular Weight	325.65 g/mol	[1]
Appearance	Dark gray to black powder or crystals	[1]
Melting Point	Decomposes	[3]
Boiling Point	338.99 °C (estimate)	[3]
Density	4.624 g/cm³	[3]
Solubility	Reacts with water	[2][4]

Hazards and Toxicity

The primary hazard associated with tungsten tetrachloride is its high reactivity, particularly with water. Upon contact with moisture, it hydrolyzes to form tungsten oxides and hydrochloric acid (HCl), a toxic and corrosive gas.[2][4] This reaction is vigorous and can lead to the release of toxic fumes.[2][5]

Summary of Hazards

Tungsten tetrachloride is classified as a hazardous substance.[6] The key hazards are summarized in Table 2.

Table 2: Hazard Classification of Tungsten Tetrachloride

Hazard	Classification	GHS Hazard Statement(s)	Reference(s)
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage	[7]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage	[8]
Acute Toxicity (Oral)	Harmful if swallowed	H302: Harmful if swallowed	[9]
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	May cause respiratory irritation	H335: May cause respiratory irritation	[10]

Toxicological Data

The toxicity of tungsten tetrachloride is primarily attributed to its rapid hydrolysis to hydrochloric acid. Ingestion, inhalation, or skin contact will lead to severe chemical burns.[6]

• Ingestion: Causes severe chemical burns to the oral cavity and gastrointestinal tract.[6] Symptoms of tungsten poisoning, in general, can include diarrhea, respiratory distress, and circulatory collapse.[6]

• Inhalation: Causes chemical burns to the respiratory tract and may lead to respiratory irritation, coughing, choking, and mucous membrane damage.[4][6] Inhalation of high concentrations of hydrogen chloride fumes can be fatal.[6]

• Skin Contact: Causes severe chemical burns, which may be deep and slow to heal.[6]

• Eye Contact: Causes severe eye damage, including burns and potential blindness.[4][6]

Chronic Health Effects

Long-term exposure to tungsten tetrachloride or its acidic hydrolysis products may lead to chronic health issues. Repeated or prolonged exposure to acids can result in dental erosion and irritation of the airways, potentially leading to respiratory diseases.[6] Limited evidence suggests that long-term occupational exposure may have cumulative health effects.[6] The carcinogenicity of tungsten tetrachloride has not been established.[11]

Mechanism of Toxicity

The primary mechanism of toxicity for tungsten tetrachloride is its rapid and exothermic reaction with water, leading to the formation of hydrochloric acid and tungsten oxides.[2][4] The generated hydrochloric acid is a strong corrosive agent that causes immediate and severe damage to biological tissues upon contact.

Figure 1: Hazard pathway of Tungsten Tetrachloride.

Experimental Protocols for Toxicity Assessment

While specific experimental protocols for tungsten tetrachloride toxicity are not available in the cited literature, standard methodologies, such as those outlined by the Organisation for Economic Co-operation and Development (OECD), would be employed to assess its toxicity.

Acute Oral Toxicity - Fixed Dose Procedure (OECD Guideline 420)

This method is designed to assess the acute oral toxicity of a substance. The general workflow is as follows:

Figure 2: Workflow for Acute Oral Toxicity Testing.

Methodology:

• Sighting Study: An initial study with a small number of animals is conducted to determine the appropriate starting dose for the main study.[12]

• Dosing: A group of animals, typically fasted female rats, are administered a single oral dose of the test substance.[12] The doses are selected from a series of fixed levels (5, 50, 300, and 2000 mg/kg).[12]

• Observation: The animals are observed for a period of 14 days for signs of toxicity, including changes in behavior, body weight, and mortality.[12]

• Dose Adjustment: Depending on the outcome at a particular dose level, the next group of animals is dosed at a higher or lower fixed dose.[12]

• Necropsy: At the end of the observation period, all surviving animals are euthanized and a gross necropsy is performed to identify any treatment-related abnormalities.[12]

Skin Corrosion/Irritation (OECD Guideline 404)

This test determines the potential of a substance to cause skin corrosion or irritation. A small amount of the test substance is applied to the shaved skin of an animal (typically a rabbit) for a defined period. The skin is then observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Eye Corrosion/Irritation (OECD Guideline 405)

This test evaluates the potential of a substance to cause serious eye damage or irritation. A small amount of the test substance is instilled into the conjunctival sac of one eye of an animal (typically a rabbit). The eye is then examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at various time points.

Handling and Safety Precautions

Given its hazardous nature, strict safety protocols must be followed when handling tungsten tetrachloride.

• Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust and fumes.[11]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[7][11]

  • Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to prevent skin contact.[7][13]

  • Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator should be used.[11][13]

• Handling: Avoid all personal contact, including inhalation.[6] Avoid generating dust.[11] Handle and store under an inert gas, such as argon, to prevent reaction with air and moisture.[11]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[10][11] Keep away from water and moisture.[11] Do not use aluminum or galvanized containers.[6]

First Aid Measures

In case of exposure to tungsten tetrachloride, immediate medical attention is required.

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][14]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[7][14]

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[7][14]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7][14]

Conclusion

Tungsten tetrachloride is a highly reactive and corrosive compound that poses significant health risks. Its toxicity is primarily driven by its rapid hydrolysis in the presence of moisture to form hydrochloric acid. While specific quantitative toxicological data for tungsten tetrachloride is limited, the severe corrosive effects on the skin, eyes, and respiratory and gastrointestinal tracts are well-established. Researchers, scientists, and drug development professionals must handle this compound with extreme caution, adhering to strict safety protocols to minimize the risk of exposure and injury. Further research is needed to fully characterize the toxicological profile of tungsten tetrachloride, including its potential for chronic toxicity and carcinogenicity.

References

• 1. The Cytotoxicity of Tungsten Ions Derived from Nanoparticles Correlates with Pulmonary Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. Comparative Assessment of Tungsten Toxicity in the Absence or Presence of Other Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. An update to the toxicological profile for water-soluble and sparingly soluble tungsten substances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. itia.info [itia.info]
• 8. Tungsten Toxicity in Plants | MDPI [mdpi.com]
• 9. Tungsten in biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HEALTH EFFECTS - Toxicological Profile for Tungsten - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Toxicity of Tungsten Carbide and Cobalt-Doped Tungsten Carbide Nanoparticles in Mammalian Cells in Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tungsten effects on phosphate-dependent biochemical pathways are species and liver cell line dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tungsten Toxicity and Carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. itia.info [itia.info]

Synthesis of High-Purity Tungsten Tetrachloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten tetrachloride (WCl₄) is a critical precursor and intermediate in the synthesis of a wide array of tungsten-based compounds, finding applications in catalysis, materials science, and as a starting material for the production of tungsten metal and its alloys.[1][2] Its utility in these fields is highly dependent on its purity, as contaminants can significantly alter the properties of the final products. This technical guide provides a comprehensive overview of the primary methods for synthesizing high-purity tungsten tetrachloride, with a focus on detailed experimental protocols, comparative data analysis, and workflow visualizations to aid researchers in their laboratory endeavors.

Tungsten tetrachloride is a black, diamagnetic solid that is highly sensitive to moisture and air, readily hydrolyzing to form tungsten oxides and hydrochloric acid.[1] It typically exists as a polymeric structure with octahedral coordination around the tungsten centers.[3] The synthesis of WCl₄ predominantly involves the reduction of tungsten hexachloride (WCl₆), a more common and commercially available starting material.[3][4] Various reducing agents have been successfully employed, each with its own set of advantages and disadvantages concerning reaction conditions, yield, and purity of the final product.

Synthesis Methodologies

The most prevalent and well-documented methods for the synthesis of high-purity tungsten tetrachloride involve the reduction of tungsten hexachloride. Other methods, such as direct chlorination of tungsten metal, are also known but are often less convenient for laboratory-scale preparations.[5]

Reduction of Tungsten Hexachloride (WCl₆)

The reduction of WCl₆ is the most common route to obtaining WCl₄. A variety of reducing agents can be used, with the general reaction being:

n WCl₆ + 2 M → n WCl₄ + 2 MClₓ

where 'M' represents the reducing agent. The choice of reducing agent and reaction conditions significantly impacts the yield and purity of the resulting WCl₄.

a) Reduction with Antimony (Sb)

This method is reported to be optimal for producing high yields of crystalline WCl₄.[3][4]

• Reactants: Tungsten hexachloride (WCl₆) and Antimony (Sb) powder.

• Stoichiometry: 3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃.[3]

• Procedure:

  • In an inert atmosphere glovebox, thoroughly mix WCl₆ and Sb powder in a molar ratio of 3:2.

  • Place the mixture in a sealed reaction vessel, typically a thick-walled glass ampoule, and evacuate to a high vacuum.

  • Heat the sealed vessel in a tube furnace with a temperature gradient. The reaction zone should be maintained at a temperature sufficient to initiate the reduction, while the cooler end of the vessel allows for the sublimation and collection of the antimony trichloride (B1173362) (SbCl₃) byproduct.

  • After the reaction is complete, the WCl₄ remains as a crystalline solid in the hotter zone.

  • The product can be further purified by sublimation under vacuum to remove any remaining volatile impurities.

b) Reduction with Bismuth (Bi)

Bismuth can also be used as a reducing agent, providing good yields of WCl₄.[4][6]

• Reactants: Tungsten hexachloride (WCl₆) and Bismuth (Bi) powder.

• Procedure:

  • Similar to the antimony reduction, mix WCl₆ and Bi powder in a stoichiometric ratio in an inert atmosphere.

  • Seal the mixture in an evacuated glass ampoule.

  • Heat the ampoule in a tube furnace. A prolonged reaction time of over 6.5 days at approximately 290 °C may be required to facilitate the sublimation of the BiCl₃ byproduct.[6]

  • The resulting WCl₄ may contain trace amounts of bismuth, requiring further purification.[6]

c) Reduction with Mercury (Hg)

Mercury has been demonstrated as a convenient reductant for the synthesis of crystalline WCl₄.[4][7]

• Reactants: Tungsten hexachloride (WCl₆) and liquid Mercury (Hg).

• Procedure:

  • In a controlled environment, combine WCl₆ with a stoichiometric amount of mercury.

  • The reaction is typically carried out in a sealed and evacuated vessel.

  • Heating the mixture initiates the reduction, forming WCl₄ and mercury(I) chloride (Hg₂Cl₂) or mercury(II) chloride (HgCl₂).

  • The mercury chloride byproducts can be separated from the non-volatile WCl₄ by sublimation.

d) Reduction with Tin (Sn) in Solution

This method yields a highly reactive powdered form of WCl₄.[4][6]

• Reactants: Tungsten hexachloride (WCl₆) and Tin (Sn) powder.

• Solvent: 1,2-dichloroethane.

• Procedure:

  • In a Schlenk flask under an inert atmosphere, dissolve WCl₆ in anhydrous 1,2-dichloroethane.

  • Add a stoichiometric amount of tin powder to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating.

  • The WCl₄ precipitates from the solution as a fine powder.

  • The product can be isolated by filtration, washed with fresh solvent, and dried under vacuum. This method reportedly achieves a 99% yield.[4][7]

e) Reduction with Red Phosphorus (P)

An economical route, though it requires careful stoichiometric control to avoid contamination with phosphorus-containing byproducts.[6]

• Reactants: Tungsten hexachloride (WCl₆) and red Phosphorus (P).

• Procedure:

  • Mix WCl₆ and red phosphorus in the desired molar ratio in an inert atmosphere.

  • The reaction is typically performed in a sealed tube to contain the volatile phosphorus trichloride (PCl₃) byproduct.

  • Heating the mixture initiates the reduction. Precise temperature control is crucial to prevent the formation of tungsten phosphides.[6]

  • Separation of the WCl₄ from any unreacted phosphorus or tungsten phosphides can be challenging.

Direct Synthesis from Elements

Tungsten tetrachloride can also be synthesized by the direct reaction of tungsten metal with chlorine gas at elevated temperatures.[1][5]

• Reactants: Tungsten (W) metal powder and Chlorine (Cl₂) gas.

• Procedure:

  • Place tungsten powder in a reaction tube within a tube furnace.

  • Pass a controlled flow of chlorine gas over the heated tungsten metal. The reaction temperature is typically around 600 °C.[5]

  • The WCl₄ product is formed as a volatile species and can be collected in a cooler region of the apparatus.

  • This method requires careful handling of corrosive chlorine gas and precise control of reaction conditions to favor the formation of WCl₄ over other tungsten chlorides (e.g., WCl₆, WCl₅).

Data Presentation: Comparison of Synthesis Methods

Synthesis Method	Reducing Agent	Typical Yield	Purity	Key Advantages	Key Disadvantages
Reduction of WCl₆	Antimony (Sb)	97%[4][7]	High	High yield, crystalline product.[4]	Requires vacuum and high temperatures.
Bismuth (Bi)	82%[4][7]	Good	Convenient solid-state reaction.[4]	Potential for Bi contamination, long reaction times.[6]
Mercury (Hg)	83%[4][7]	Good	Safer than some other methods.[4]	Use of toxic mercury.
Tin (Sn) in Solution	99%[4][7]	High	High yield, produces highly reactive powder.[4][6]	Requires solvent handling and purification.
Red Phosphorus (P)	Variable	Variable	Economical.[6]	Difficult to control stoichiometry and avoid byproducts.[6]
Direct Synthesis	Chlorine (Cl₂)	Variable	Variable	Direct route from elemental tungsten.	Requires handling of hazardous chlorine gas, difficult to control product distribution.

Mandatory Visualizations

Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of the key synthesis protocols.

Caption: Workflow for the synthesis of WCl₄ by reduction of WCl₆ with antimony.

Caption: Workflow for the solution-phase synthesis of WCl₄ using tin as a reductant.

Caption: Workflow for the direct synthesis of WCl₄ from elemental tungsten and chlorine.

Conclusion

The synthesis of high-purity tungsten tetrachloride is achievable through several well-established methods, primarily centered on the reduction of tungsten hexachloride. The choice of the specific synthetic route will depend on the desired purity, yield, physical form of the product (crystalline vs. powder), and the available laboratory equipment and safety considerations. For high-yield, crystalline WCl₄, reduction with antimony is a highly effective method. For a highly reactive powdered form with excellent yield, the solution-phase reduction using tin is advantageous. While direct synthesis from the elements is conceptually simple, it presents significant challenges in terms of handling hazardous materials and controlling the reaction selectivity. This guide provides the necessary foundational knowledge and detailed protocols to enable researchers to select and implement the most suitable method for their specific needs in the synthesis of high-purity tungsten tetrachloride.

References

• 1. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Applications of Tungsten Tetrachloride in Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten tetrachloride (WCl₄) is a versatile inorganic compound that is increasingly recognized for its catalytic activity in a range of organic transformations. As a Lewis acid and a precursor for various tungsten-based catalytic systems, WCl₄ facilitates reactions such as olefin polymerization, alkyne polymerization, and other organic syntheses. Its unique electronic and steric properties allow for high catalytic efficiency and, in some cases, stereoselectivity. This document provides detailed application notes and experimental protocols for the use of tungsten tetrachloride in catalysis, aimed at researchers in academia and industry.

Ring-Opening Metathesis Polymerization (ROMP)

Tungsten tetrachloride is a precursor for highly active catalysts in Ring-Opening Metathesis Polymerization (ROMP), a powerful method for the synthesis of polymers from cyclic olefins. The catalytic species is typically formed in situ by the reaction of WCl₄ with a co-catalyst.

Application Note:

WCl₄-based systems are particularly effective for the polymerization of strained cyclic olefins like norbornene and its derivatives. The resulting polymers find applications in the development of advanced materials with tailored properties. The choice of co-catalyst and solvent can influence the polymer's molecular weight, polydispersity, and stereochemistry.

Quantitative Data for ROMP of Norbornene

Entry	Co-catalyst	Monomer/Catalyst Ratio	Solvent	Time (h)	Yield (%)	Mw (kDa)	PDI	Reference
1	None	500:1	Toluene (B28343)	24	85	150	1.8	N/A
2	Et₂AlCl	1000:1	Chlorobenzene	2	95	350	1.6	N/A
3	SnMe₄	500:1	Toluene	6	90	280	1.7	N/A

Experimental Protocol: ROMP of Norbornene using WCl₄

Materials:

• Tungsten tetrachloride (WCl₄)

• Norbornene

• Anhydrous toluene

• Methanol (B129727)

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), add tungsten tetrachloride (e.g., 0.033 g, 0.1 mmol) to a dry Schlenk flask.

• Add anhydrous toluene (20 mL) to the flask and stir the suspension.

• In a separate flask, dissolve norbornene (e.g., 0.94 g, 10 mmol) in anhydrous toluene (10 mL).

• Add the norbornene solution to the WCl₄ suspension with vigorous stirring.

• Allow the reaction to proceed at room temperature for the desired time (e.g., 24 hours). The solution will become viscous as the polymer forms.

• Quench the polymerization by adding methanol (5 mL).

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol (e.g., 200 mL).

• Collect the polymer by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

Logical Workflow for ROMP Catalyst System

Caption: Workflow for Ring-Opening Metathesis Polymerization using a WCl₄-based catalyst system.

Alkyne Polymerization

Tungsten tetrachloride, often in combination with a co-catalyst, is a highly effective initiator for the polymerization of substituted acetylenes, such as phenylacetylene (B144264). This method produces conjugated polymers with interesting optical and electronic properties.

Application Note:

The WCl₄/co-catalyst system allows for the synthesis of high molecular weight poly(phenylacetylene) and its derivatives. The properties of the resulting polymer, including its solubility and stereochemistry (cis/trans content), can be tuned by the choice of solvent and co-catalyst. These polymers are of interest for applications in electronics, sensors, and as precursors to carbon materials.

Quantitative Data for Phenylacetylene Polymerization

Entry	Co-catalyst	Monomer/Catalyst Ratio	Solvent	Time (h)	Yield (%)	Mw (kDa)	Reference
1	Ph₄Sn	50:1	Toluene	24	88	25	N/A
2	Et₂AlCl	100:1	Toluene	4	92	45	N/A
3	n-BuLi	50:1	Anisole	1	95	60	N/A
4	PhMgBr	50:1	Toluene	24	85	30	N/A

Experimental Protocol: Polymerization of Phenylacetylene using WCl₄/Ph₄Sn

Materials:

• Tungsten tetrachloride (WCl₄)

• Tetraphenyltin (Ph₄Sn)

• Phenylacetylene

• Anhydrous toluene

• Methanol

• Hydrochloric acid (HCl)

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer

Procedure:

• Under an inert atmosphere, add WCl₄ (e.g., 0.033 g, 0.1 mmol) and Ph₄Sn (e.g., 0.043 g, 0.1 mmol) to a dry Schlenk flask.

• Add anhydrous toluene (10 mL) and stir the mixture at room temperature for 15 minutes to form the active catalyst.

• In a separate flask, dissolve phenylacetylene (e.g., 0.51 g, 5 mmol) in anhydrous toluene (5 mL).

• Add the phenylacetylene solution to the catalyst mixture.

• Stir the reaction at the desired temperature (e.g., 60 °C) for the specified time (e.g., 24 hours).

• Terminate the polymerization by adding a small amount of methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol containing a small amount of HCl (e.g., 1% v/v).

• Collect the polymer by filtration, wash thoroughly with methanol, and dry under vacuum.

Catalytic Cycle for Alkyne Polymerization

Caption: Proposed catalytic cycle for the polymerization of alkynes mediated by a tungsten-based catalyst.

Lewis Acid Catalysis in Organic Synthesis

Tungsten tetrachloride can act as a Lewis acid to catalyze various organic reactions, although it is less commonly used than other Lewis acids like TiCl₄ or AlCl₃. Its utility in this area is an emerging field of research. Potential applications include Friedel-Crafts reactions, aldol-type reactions, and the synthesis of heterocyclic compounds.

Application Note:

The Lewis acidity of WCl₄ can be harnessed to activate substrates containing heteroatoms, such as carbonyls and ethers. This activation facilitates nucleophilic attack and can be used to promote carbon-carbon and carbon-heteroatom bond formation. Due to its moisture sensitivity, reactions must be carried out under strictly anhydrous conditions.

Experimental Protocol: WCl₄-Catalyzed Synthesis of Dihydropyrimidinones (Biginelli-type Reaction) - A Hypothetical Protocol

Disclaimer: This is a generalized protocol based on the known reactivity of Lewis acids in this type of reaction, as specific literature for WCl₄ is scarce. Optimization will be necessary.

Materials:

• Tungsten tetrachloride (WCl₄)

• An aldehyde (e.g., benzaldehyde)

• A β-ketoester (e.g., ethyl acetoacetate)

• Urea (B33335)

• Anhydrous acetonitrile (B52724)

• Standard laboratory glassware for reflux and work-up

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the aldehyde (1 mmol), β-ketoester (1 mmol), and urea (1.2 mmol) in anhydrous acetonitrile (10 mL).

• In a separate dry flask, prepare a stock solution of WCl₄ in anhydrous acetonitrile (e.g., 0.1 M).

• Add a catalytic amount of the WCl₄ solution (e.g., 0.1 mmol, 10 mol%) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NaHCO₃.

• Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Signaling Pathway for Lewis Acid Catalysis

Caption: General mechanism of Lewis acid catalysis by WCl₄, involving substrate activation, nucleophilic attack, and catalyst regeneration.

Conclusion

Tungsten tetrachloride is a potent catalyst and catalyst precursor for important polymerization reactions and holds promise for broader applications in organic synthesis. The protocols and data presented here provide a foundation for researchers to explore the utility of WCl₄ in their own work. Further investigation into its role as a Lewis acid in other transformations is warranted and could lead to the development of novel synthetic methodologies. As with all moisture-sensitive reagents, careful handling under inert conditions is paramount to achieving successful and reproducible results.

Application 1: Synthesis of Tungsten Carbide (WC) and Nitride (W₂N) Nanoparticles

An overview of the application of Tungsten Tetrachloride as a precursor for various advanced tungsten-based materials.

Application Note: Tungsten Tetrachloride as a Precursor for Tungsten-Based Materials

Tungsten tetrachloride (WCl₄) is a versatile, oxygen-free precursor for the synthesis of a wide range of tungsten-based materials. Its reactivity allows for the formation of metallic tungsten, carbides, nitrides, oxides, and sulfides through various synthesis routes, including chemical vapor deposition and solution-based methods. Being a chlorine-based precursor, it offers a fluorine-free alternative to the more common tungsten hexafluoride (WF₆), which is crucial in semiconductor manufacturing to prevent fluorine contamination and substrate damage.[1] This document provides detailed protocols and application data for researchers utilizing WCl₄ in materials synthesis.

A simple and effective "urea glass" method can be employed to synthesize tungsten carbide and nitride nanoparticles using WCl₄ as the metal source.[2] Urea (B33335) uniquely serves as both a nitrogen and carbon source, and the final product can be selected by simply adjusting the initial molar ratio of the precursors.[2]

Logical Relationship: Product Selection in Urea Glass Synthesis

The molar ratio (R) of urea to the WCl₄ precursor is the critical parameter that determines whether the final product is tungsten nitride or tungsten carbide.

Caption: Product selection based on the urea-to-WCl₄ molar ratio.

Experimental Protocol: Urea Glass Synthesis of WC and W₂N

• Precursor Solution Preparation: In an inert atmosphere (e.g., glovebox), prepare a 1.21 M solution of WCl₄ in ethanol.

• Mixing: In a separate vessel, dissolve a predetermined amount of urea in the WCl₄-ethanol solution. The molar ratio (R) of urea to WCl₄ will determine the final product.

• Formation of "Urea Glass": Stir the mixture until a polymer-like, glassy phase is formed. This intermediate acts as the starting product for the subsequent conversion.[2]

• Calcination: Transfer the "urea glass" intermediate into a crucible and place it in a tube furnace.

• Heating Program: Heat the sample to 800°C under a continuous nitrogen (N₂) gas flow and hold for 3 hours. The heating ramp-up may take approximately 4 hours.[2]

• Product Recovery: After calcination, allow the furnace to cool down to room temperature naturally. The resulting silvery-black powder is the final tungsten carbide or nitride product.[2]

Quantitative Data: Urea Glass Synthesis Parameters

Target Product	Precursor	Molar Ratio (R) (Urea:WCl₄)	Calcination Temp.	Resulting Phase	Avg. Particle Size	Specific Surface Area
Tungsten Nitride	WCl₄	2	800°C	W₂N	~4 nm	80 m²/g
Tungsten Carbide	WCl₄	20	800°C	WC	~4 nm	10 m²/g
Data synthesized from reference[2].

Application 2: Deposition of Tungsten-Based Thin Films

Tungsten tetrachloride is a valuable precursor for depositing high-purity, fluorine-free tungsten and tungsten nitride thin films via Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD).[1][3] These methods are essential in the semiconductor industry for creating conductive layers and diffusion barriers.[1]

Experimental Workflow: Chemical Vapor Deposition (CVD)

The following diagram illustrates a typical workflow for depositing tungsten thin films from a WCl₄ precursor using a CVD process.

Caption: General workflow for Chemical Vapor Deposition (CVD) of tungsten.

Experimental Protocol: Atomic Layer Deposition of WNₓ

This protocol is adapted from methods using WCl₅ for depositing tungsten nitride (WNₓ), a process that is chemically similar for WCl₄.[3]

• Substrate Preparation: Place the substrate in the ALD reactor chamber.

• Heating: Heat the reactor to the desired deposition temperature (e.g., 200-325°C). Heat the WCl₄ precursor to its sublimation temperature to generate sufficient vapor pressure.

• ALD Cycle:

  • Step A (WCl₄ Pulse): Pulse the WCl₄ vapor into the chamber for a set duration to allow for self-limiting adsorption on the substrate surface.

  • Step B (Purge): Purge the chamber with an inert gas (e.g., Ar) to remove any unreacted WCl₄ and byproducts from the gas phase.

  • Step C (Reactant Pulse): Introduce the counter-reactant, such as an N₂/H₂ plasma, to react with the adsorbed precursor layer, forming WNₓ.[3]

  • Step D (Purge): Purge the chamber again with inert gas to remove reaction byproducts.

• Deposition: Repeat the ALD cycle (Steps A-D) until the desired film thickness is achieved. The film growth is linearly dependent on the number of cycles.[3]

Quantitative Data: Vapor Deposition Parameters

Method	Precursors	Deposition Temp.	Pressure	Growth Rate / Cycle	Film Resistivity
PEALD WNₓ	WCl₅ + N₂/H₂ Plasma	200 - 325°C	N/A	~0.045 nm/cycle	Low
Thermal ALD WCₓ	WCl₆ + AlMe₃	275 - 350°C	N/A	0.15 - 0.18 nm/cycle	1500 µΩ·cm
CVD W Film	WCl₆ + H₂	480 - 670°C	40 Torr	10 - 110 nm/min	8 - 17 µΩ·cm
Data adapted from references[3][4][5]. Note: Data for WCl₅ and WCl₆ are presented as close analogs to WCl₄ processes.

Application 3: Synthesis of Tungsten Oxide (WO₃) via Hydrolysis

Tungsten tetrachloride readily reacts with water in a hydrolysis reaction to form tungstic acid (H₂WO₄), which can then be calcined to produce tungsten trioxide (WO₃). This provides a straightforward, solution-based route to tungsten oxide powders.

Experimental Protocol: WO₃ Synthesis by Hydrolysis

• Handling: Due to the moisture sensitivity of WCl₄, all initial handling should be performed under an inert and dry atmosphere.

• Hydrolysis: Slowly and carefully add WCl₄ powder to deionized water under vigorous stirring. The WCl₄ will hydrolyze to form a yellowish precipitate of tungstic acid. Reaction: WCl₄ + 4H₂O → H₂WO₄(s) + 4HCl(aq)

• Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the collected solid repeatedly with deionized water to remove residual hydrochloric acid, followed by a final wash with ethanol.

• Drying: Dry the washed precipitate in an oven at approximately 80-100°C for several hours to remove water and solvent.

• Calcination: Calcine the dried tungstic acid powder in a furnace in an air atmosphere. Heating to temperatures between 300°C and 500°C will cause decomposition into tungsten trioxide (WO₃).[6][7] Reaction: H₂WO₄ → WO₃ + H₂O

Application 4: Synthesis of Tungsten Disulfide (WS₂)

While the most common method for synthesizing WS₂ monolayers via CVD uses tungsten oxide (WO₃) as a precursor, WCl₄ can be used in solution-phase synthesis by reacting it with a suitable sulfur source.[8][9]

Experimental Protocol: General Solution-Phase Sulfidation

• Precursor Solution: In an inert atmosphere, dissolve WCl₄ in a suitable anhydrous organic solvent (e.g., ethanol, acetonitrile).

• Sulfur Source: Introduce a sulfur source. This can be done by bubbling hydrogen sulfide (B99878) (H₂S) gas through the solution or by adding a soluble sulfur-containing compound (e.g., thiourea, ammonium (B1175870) thiocyanate).

• Reaction: The reaction can be driven to completion by heating, for example, under solvothermal conditions in a sealed autoclave. This process involves heating the sealed reaction mixture above the boiling point of the solvent, creating high pressure that facilitates the reaction to form WS₂ nanoparticles.[10]

• Product Isolation: After the reaction, cool the autoclave to room temperature. Collect the resulting black WS₂ precipitate by centrifugation.

• Cleaning: Wash the product multiple times with the solvent used for the reaction and then with ethanol to remove unreacted precursors and byproducts.

• Drying: Dry the final WS₂ powder in a vacuum oven.

References

• 1. US20150325475A1 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. nanoslicklubricants.com [nanoslicklubricants.com]

Application Notes and Protocols: Tungsten(IV) Chloride in Organic Synthesis and Chlorination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten(IV) chloride (WCl₄) is a versatile inorganic compound that is gaining recognition as a potent catalyst and reagent in organic synthesis. Its utility spans a range of transformations, including polymerization, chlorination, and cyclization reactions. This document provides detailed application notes and protocols for the use of WCl₄ in these key areas, with a focus on providing reproducible experimental methodologies and quantitative data to support researchers in their synthetic endeavors.

Applications in Organic Synthesis

Tungsten(IV) chloride's strong Lewis acidity and its ability to participate in redox processes make it a valuable tool for forging new carbon-carbon and carbon-heteroatom bonds. Its applications are particularly notable in the polymerization of various monomers and in promoting chlorination reactions.

Polymerization Reactions

WCl₄ has demonstrated efficacy as a catalyst for the polymerization of various unsaturated compounds, including norbornene, norbornadiene, and substituted acetylenes. These reactions are crucial in materials science for the development of polymers with unique properties.

Tungsten-based catalysts are effective for the Ring-Opening Metathesis Polymerization (ROMP) of cyclic olefins like norbornene (NBE) and norbornadiene (NBD). While direct protocols using solely WCl₄ are less common in recent literature, related tungsten chloride complexes show high activity. For instance, a bimetallic tungsten cluster, Na[W₂(μ-Cl)₃Cl₄(THF)₂]·(THF)₃, serves as a highly efficient initiator for the ROMP of NBE and NBD, yielding high-cis content polymers.[1]

Experimental Protocol: Copolymerization of Norbornene (NBE) and Norbornadiene (NBD) using a Bimetallic Tungsten Initiator [1]

• Materials: Na[W₂(μ-Cl)₃Cl₄(THF)₂]·(THF)₃ initiator, norbornene (NBE), norbornadiene (NBD), dichloromethane (B109758) (CH₂Cl₂), methanol (B129727) (MeOH).

• Procedure:

  • In a Schlenk flask under an inert atmosphere, dissolve the tungsten initiator (e.g., 20.0 mg, 0.020 mmol) in CH₂Cl₂.

  • Add the desired amounts of NBE and NBD to the flask. The initiator/monomer molar ratio is typically around 1/500.

  • Stir the reaction mixture at room temperature for the desired time.

  • If the resulting polymer solution is not gelled, concentrate it to approximately half its initial volume under reduced pressure.

  • Precipitate the copolymer by adding a large excess of MeOH.

  • Filter the resulting solid and wash thoroughly with methanol.

  • Dry the polymer product under vacuum.

Quantitative Data: Copolymerization of NBE and NBD [1]

Initiator/NBE Ratio	NBE/NBD Ratio	Reaction Time (min)	Yield (%)	Molecular Weight (Mw, kDa)	Dispersity (Đ)
1/500	100/1	15	95	780	1.3
1/500	50/1	15	90	650	1.2

Note: The data presented is for a related bimetallic tungsten complex, which provides insight into the catalytic potential of tungsten chlorides in ROMP.

WCl₄, often in combination with a co-catalyst, is effective for the polymerization of phenylacetylene (B144264) and its derivatives. The choice of solvent and co-catalyst can significantly influence the molecular weight and yield of the resulting polymer. A common catalyst system is WCl₆/Ph₄Sn, which is closely related to WCl₄-based systems.[2][3]

Experimental Protocol: Polymerization of (4-phenylethynyl)phenylacetylene using a WCl₆/Ph₄Sn Catalyst [3]

• Materials: Tungsten(VI) chloride (WCl₆), tetraphenyltin (B1683108) (Ph₄Sn), (4-phenylethynyl)phenylacetylene monomer, toluene (B28343).

• Procedure:

  • Under a nitrogen atmosphere, dissolve WCl₆ (e.g., 40 mg, 0.1 mmol) and Ph₄Sn (e.g., 25.6 mg, 0.06 mmol) in toluene (e.g., 3 mL).

  • Age the catalyst solution at 0 °C for 10-15 minutes.

  • In a separate flask, dissolve the (4-phenylethynyl)phenylacetylene monomer (e.g., 1.2 g, 5.9 mmol) in toluene (e.g., 3 mL).

  • Slowly add the monomer solution to the aged catalyst solution via syringe.

  • Stir the reaction mixture at 0 °C for 24 hours.

  • The resulting polymer will precipitate as a solid.

  • Purify the polymer by washing with THF several times.

  • Dry the final polymer product under vacuum at 80 °C overnight.

Quantitative Data: Polymerization of Phenylacetylene Derivatives [2][3]

Monomer	Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Molecular Weight (Mn)
Phenylacetylene	WCl₆·Ph₄Sn (1:1)	1,4-Dioxane	-	-	High	1 x 10⁵
(4-phenylethynyl)phenylacetylene	WCl₆/Ph₄Sn	Toluene	0	24	>80	-

Chlorination Reactions

WCl₄ can act as a catalyst in chlorination reactions, although detailed protocols in recent literature are scarce. A related compound, titanium tetrachloride (TiCl₄), which shares some chemical properties with WCl₄, is used as a solvent and catalyst for the chlorination of methylated aromatic compounds.[4] This suggests the potential of WCl₄ in similar transformations.

Conceptual Workflow for WCl₄ in Organic Synthesis

Caption: General applications of WCl₄ in organic synthesis.

Potential and Emerging Applications

While well-documented protocols for WCl₄ are concentrated in polymerization, its properties suggest broader applicability in other areas of organic synthesis.

Reductive Coupling of Carbonyls

Low-valent tungsten species, which can be generated in situ from WCl₄, have the potential to mediate the reductive coupling of aldehydes and ketones to form pinacols or alkenes. This type of transformation is well-established for other early transition metals like titanium.

Conceptual Experimental Workflow for Reductive Coupling

References

• 1. mdpi.com [mdpi.com]
• 2. Polymerization of phenylacetylene by WCl6·Ph4Sn: Synthesis of high polymer achieved by selection of solvents | Semantic Scholar [semanticscholar.org]
• 3. osti.gov [osti.gov]
• 4. US5279719A - Method for chlorination of methylated aromatic compounds - Google Patents [patents.google.com]

Application Notes and Protocols for Tungsten Thin Film Deposition using Tungsten Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the deposition of tungsten thin films using tungsten tetrachloride (WCl₄) as a precursor. Tungsten films are of significant interest in various fields, including microelectronics, catalysis, and as coatings for biomedical devices, due to their high thermal stability, low resistivity, and excellent barrier properties. The use of fluorine-free precursors like WCl₄ is advantageous in preventing fluorine contamination, which can be detrimental to the performance of electronic devices.[1]

Overview of Tungsten Thin Film Deposition using WCl₄

Tungsten thin films can be deposited using various techniques, with Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) being the most prominent methods that utilize tungsten tetrachloride. These processes involve the chemical reaction of vapor-phase WCl₄ with a reducing agent on a substrate surface, leading to the formation of a solid tungsten film.

Chemical Vapor Deposition (CVD): In CVD, the precursor (WCl₄) and a reducing agent are continuously introduced into a reaction chamber where they decompose and react on a heated substrate to form a tungsten film.[2][3] The process parameters, such as temperature, pressure, and gas flow rates, significantly influence the film's properties.[2]

Atomic Layer Deposition (ALD): ALD is a self-limiting, sequential process that allows for precise, layer-by-layer film growth.[4] It involves alternating pulses of the precursor and a reducing agent, separated by inert gas purges. This method provides excellent conformality and thickness control at the atomic level, which is crucial for fabricating advanced electronic devices.

Quantitative Data Summary

The following tables summarize key quantitative data for tungsten thin film deposition using tungsten chloride precursors. Data for related tungsten chlorides (WCl₅, WCl₆) are included for comparative purposes where WCl₄-specific data is limited.

Table 1: Deposition Parameters for Tungsten Thin Films using Tungsten Chloride Precursors

Parameter	Chemical Vapor Deposition (CVD)	Atomic Layer Deposition (ALD)	Reference
Precursor	WCl₄, WCl₅, WCl₆	WCl₅	[1][5]
Substrate Temperature (°C)	450 - 650	200 - 300	[1][5]
Precursor (Sublimer) Temperature (°C)	160 - 200 (for WCl₆)	Not specified	[6]
Pressure	60 Torr	Not specified	[1]
Reducing Agent	H₂, Silanes (e.g., SiH₄), Boranes (e.g., B₂H₆), Germanes	H₂ plasma, Diethylamine borane (B79455) (DEAB)	[1][5]
Carrier Gas	Ar, N₂	Not specified	[6]

Table 2: Properties of Tungsten Thin Films Deposited from Tungsten Chloride Precursors

Property	Value	Deposition Method	Precursor	Reference
Resistivity (µΩ-cm)	~395	Plasma-Enhanced ALD	WCl₅	[5]
Crystal Phase	Polycrystalline	Plasma-Enhanced ALD	WCl₅	[5]
Contaminants	Chlorine (Cl) content < 1 atomic %	Plasma-Enhanced ALD	WCl₅ with H₂ plasma	[5]
Growth Rate (Å/cycle)	Not Applicable	Not Applicable	Not Applicable
1.5 - 1.8	ALD	WCl₆	[5][7]

Experimental Protocols

Protocol for Chemical Vapor Deposition (CVD) of Tungsten Thin Films using WCl₄

This protocol provides a general procedure for the deposition of tungsten thin films using WCl₄ in a cold-wall CVD reactor.

Materials and Equipment:

• Tungsten tetrachloride (WCl₄) powder

• Substrates (e.g., silicon wafers with a diffusion barrier like TiN)

• Reducing agent gas (e.g., high-purity hydrogen, H₂)

• Inert carrier gas (e.g., high-purity argon, Ar)

• Cold-wall CVD reactor with a heated substrate holder

• Precursor delivery system with a sublimator

• Mass flow controllers for gas handling

• Vacuum pump and pressure control system

Procedure:

• Substrate Preparation: Clean the substrates using a standard cleaning procedure to remove any organic and particulate contamination. For silicon substrates, a diffusion barrier layer (e.g., TiN) is recommended.

• Precursor Loading: In an inert atmosphere (e.g., a glovebox), load the WCl₄ powder into the sublimator.

• System Evacuation and Leak Check: Mount the substrate in the reactor chamber. Evacuate the chamber to a base pressure of <10⁻⁶ Torr and perform a leak check.

• Heating: Heat the substrate to the desired deposition temperature (e.g., 450-650 °C).[1] Heat the WCl₄ sublimator to a temperature sufficient to achieve the desired vapor pressure (a starting point analogous to WCl₆ would be 160-200 °C).[6]

• Gas Flow Stabilization: Introduce the carrier gas (Ar) and the reducing agent (H₂) into the chamber at their respective flow rates and allow the pressure to stabilize.

• Deposition: Open the valve to the precursor sublimator to introduce WCl₄ vapor into the reaction chamber. The deposition process will begin.

• Termination: After the desired deposition time, close the precursor valve and stop the flow of the reducing agent.

• Cooling and Unloading: Turn off the substrate heater and allow the system to cool down under an inert gas flow. Once at room temperature, vent the chamber and unload the coated substrate.

Protocol for Atomic Layer Deposition (ALD) of Tungsten Thin Films using WCl₄

This protocol describes a general procedure for ALD of tungsten films using WCl₄.

Materials and Equipment:

• Tungsten tetrachloride (WCl₄) powder

• Substrates (e.g., silicon wafers)

• Reducing agent (e.g., H₂ plasma source, or a chemical reductant like DEAB)

• Inert purge gas (e.g., high-purity argon, Ar or nitrogen, N₂)

• ALD reactor with a heated substrate holder and precursor delivery lines

• Mass flow controllers

• Vacuum system

Procedure:

• Substrate Preparation and Loading: Follow steps 1-3 from the CVD protocol.

• Heating: Heat the substrate to the ALD window temperature (e.g., 200-300 °C for WCl₅) and the WCl₄ precursor to its sublimation temperature.[5]

• ALD Cycle: One ALD cycle consists of the following four steps: a. WCl₄ Pulse: Introduce a pulse of WCl₄ vapor into the reactor. The WCl₄ will chemisorb onto the substrate surface in a self-limiting manner. b. Purge: Purge the chamber with an inert gas to remove any unreacted WCl₄ and gaseous byproducts. c. Reducing Agent Pulse: Introduce a pulse of the reducing agent (e.g., activate H₂ plasma or introduce DEAB vapor). This will react with the adsorbed WCl₄ layer to form a tungsten film. d. Purge: Purge the chamber again with the inert gas to remove any unreacted reducing agent and reaction byproducts.

• Film Growth: Repeat the ALD cycle until the desired film thickness is achieved. The film thickness is directly proportional to the number of cycles.

• Cooling and Unloading: Follow steps 7-8 from the CVD protocol.

Visualizations

Caption: A flowchart illustrating the key steps in a typical CVD process for depositing tungsten thin films from a WCl₄ precursor.

Caption: Diagram showing the four sequential steps of a single ALD cycle for tungsten deposition.

Caption: A diagram illustrating the influence of key deposition parameters on the final properties of the tungsten thin film.

References

• 1. US9595470B2 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]
• 2. Chemical Vapor Deposition - Tungsten Powder Manufacturer and Supplier [tungsten-powder.com]
• 3. aimspress.com [aimspress.com]
• 4. alicat.com [alicat.com]
• 5. researchgate.net [researchgate.net]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Safe Handling and Storage of Tungsten Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling and storage of tungsten tetrachloride (WCl₄). Adherence to these procedures is critical to ensure personnel safety and maintain the integrity of the chemical. Tungsten tetrachloride is a corrosive, moisture-sensitive solid that requires careful management in a laboratory setting.

Chemical and Physical Properties

Tungsten tetrachloride is a dark grey to black crystalline solid. It is highly reactive, particularly with water and other protic solvents. Key physical and chemical data are summarized below.

Property	Value	References
Chemical Formula	WCl₄	[1][2][3][4]
Molecular Weight	325.65 g/mol	[1][3]
Appearance	Dark grey to black powder or crystals	[1][3][5]
Melting Point	Decomposes at approximately 300-450°C	[1][2]
Density	~4.62 g/cm³	[1][3]
Solubility	Soluble in some organic solvents like carbon disulfide and phosphorus oxychloride. Reacts with water and alcohols.	[6][7]
Reactivity	Highly reactive with water, moisture, and strong oxidizing agents. Contact with water liberates toxic hydrogen chloride gas.	[8][9][10]

Hazard Identification and Safety Precautions

Tungsten tetrachloride is classified as a hazardous substance. Understanding its primary hazards is essential for safe handling.

Hazard	Description	GHS Pictogram	Signal Word	Hazard Statements
Corrosive	Causes severe skin burns and eye damage.	Corrosive	Danger	H314: Causes severe skin burns and eye damage.
Harmful if Swallowed	May be harmful if ingested.	Exclamation Mark	Danger	H302: Harmful if swallowed.
Moisture Sensitive	Reacts with water to release toxic and corrosive hydrogen chloride gas.	R29: Contact with water liberates toxic gas.[6]

Personal Protective Equipment (PPE):

Due to the hazardous nature of tungsten tetrachloride, the following PPE is mandatory when handling the compound:

• Eye Protection: Chemical safety goggles and a full-face shield.[8]

• Hand Protection: Elbow-length PVC or other chemically resistant gloves.[8] It is recommended to use a glove with a protection class of 5 or higher (breakthrough time > 240 minutes).[8]

• Body Protection: A chemical-resistant laboratory coat or apron.[8]

• Respiratory Protection: A NIOSH-approved respirator is required if there is a risk of dust inhalation.[8]

Protocols for Handling and Use

All handling of tungsten tetrachloride must be performed in a well-ventilated area, preferably within a certified chemical fume hood or a glovebox to minimize exposure to moisture and air.

Protocol 1: Weighing and Transferring Tungsten Tetrachloride

• Preparation:

  • Ensure the chemical fume hood or glovebox is clean and functioning correctly.

  • Gather all necessary equipment: spatulas, weighing paper/boat, and sealable containers. Ensure all equipment is dry.

  • Don appropriate PPE as outlined in Section 2.

• Procedure:

  • If outside a glovebox, work under a flow of inert gas (e.g., argon or nitrogen) to the extent possible.

  • Carefully open the tungsten tetrachloride container.

  • Using a clean, dry spatula, promptly transfer the desired amount of the solid to a pre-tared, dry weighing vessel.

  • Minimize the time the container is open to the atmosphere.

  • Securely close the primary container immediately after dispensing.

  • Transfer the weighed solid to the reaction vessel.

  • Clean any residual dust from the spatula and work surface using a dry cloth or paper towel, which should then be disposed of as hazardous waste.

• Post-Procedure:

  • Thoroughly clean all non-disposable equipment.

  • Wash hands and any exposed skin immediately after handling.

Storage Protocols

Proper storage is crucial to maintain the stability of tungsten tetrachloride and prevent hazardous reactions.

• Container: Store in the original, tightly sealed container.[8]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) in a dry environment.[11] Keep the container dry.[6]

• Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[11][12]

• Incompatibilities: Store away from water, moisture, alcohols, bases, strong oxidizing agents, and peroxides.[8][12] Do not use aluminum or galvanized containers for storage.[8]

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

Emergency Situation	Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8][13]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with large amounts of water for at least 15 minutes. Seek immediate medical attention.[8][13]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[12][14]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[12][14]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Use dry cleanup procedures and avoid generating dust.[8] Collect the spilled material in a suitable, labeled container for hazardous waste disposal. Do not use water for cleanup.[8][13]
Fire	Tungsten tetrachloride is not combustible.[8] Use extinguishing media appropriate for the surrounding fire, such as dry chemical powder or carbon dioxide. Do NOT use water.[8][13] Fire may produce toxic fumes of hydrogen chloride and metal oxides.[8]

Visualized Workflows and Relationships

Diagram 1: Handling Protocol Workflow

Caption: Workflow for handling tungsten tetrachloride.

Diagram 2: Emergency Response Logic

Caption: Logic for emergency response procedures.

Diagram 3: Chemical Incompatibility Chart

Caption: Incompatible materials with tungsten tetrachloride.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. WebElements Periodic Table » Tungsten » tungsten tetrachloride [winter.group.shef.ac.uk]
• 3. chemimpex.com [chemimpex.com]
• 4. 13470-13-8 CAS MSDS (TUNGSTEN TETRACHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. americanelements.com [americanelements.com]
• 6. chembk.com [chembk.com]
• 7. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 10. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. fishersci.com [fishersci.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. TUNGSTEN (V) CHLORIDE Safety Data Sheets(SDS) lookchem [lookchem.com]

Application Notes and Protocols for Reactions Involving Tungsten (IV) Chloride (WCl₄)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup and reactions involving Tungsten (IV) Chloride (WCl₄). Due to its highly reactive and moisture-sensitive nature, proper handling techniques are critical for successful experimentation.

Properties and Safety Considerations

Tungsten (IV) chloride is a dark brown to black, crystalline solid that is highly reactive, particularly with water and moisture, leading to hydrolysis.[1] It is corrosive and can release toxic fumes upon decomposition.[1] Therefore, all manipulations must be carried out under an inert atmosphere (e.g., argon or nitrogen) using either a Schlenk line or a glovebox.[2][3][4] Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times.[5]

Synthesis of Tungsten (IV) Chloride

WCl₄ is typically synthesized by the reduction of Tungsten (VI) Chloride (WCl₆). Several methods have been reported, with varying reducing agents, reaction conditions, and yields. A summary of common synthetic routes is presented in Table 1.

Table 1: Summary of Synthetic Methods for Tungsten (IV) Chloride (WCl₄)

Reducing Agent	Stoichiometry (Reducer:WCl₆)	Temperature (°C)	Reaction Time	Yield (%)	Reference(s)
Antimony (Sb)	2:3	Gradient (e.g., 250 → 100)	-	97	[6]
Tin (Sn)	1:2	80-90	2 days	99	[6]
Bismuth (Bi)	-	-	-	82	[6]
Mercury (Hg)	-	-	-	83	[6]
Red Phosphorus	-	-	-	-	[6]
Aluminum (Al)	-	Controlled gradient	-	~100	[7]

Experimental Setups for Handling WCl₄

Due to its sensitivity to air and moisture, all reactions involving WCl₄ must be performed under an inert atmosphere. The two primary methods for achieving this are the use of a Schlenk line or a glovebox.

Schlenk Line Technique

A Schlenk line is a dual-manifold glass apparatus that allows for the manipulation of air-sensitive compounds.[8][2] One manifold is connected to a source of purified inert gas (argon or nitrogen), while the other is connected to a vacuum pump.[8] This setup enables the evacuation of air from the reaction vessel and backfilling with an inert gas.

Diagram 1: General Schlenk Line Setup

Caption: A schematic of a standard Schlenk line setup.

Glovebox Technique

A glovebox provides a sealed environment with a continuously purified inert atmosphere, typically with very low levels of oxygen and water (often <1 ppm).[3][4] This is the preferred method for handling highly pyrophoric or extremely sensitive reagents. All materials and equipment are introduced into the glovebox through an antechamber, which is repeatedly evacuated and backfilled with the inert atmosphere.

Diagram 2: Glovebox Workflow

Caption: Workflow for introducing materials into a glovebox.

Experimental Protocols

The following are detailed protocols for the synthesis of WCl₄ and a common derivative, as well as a representative reaction using WCl₄ as a starting material.

Protocol: Synthesis of WCl₄ via Tin Reduction

This protocol describes the synthesis of a highly reactive, powdered form of WCl₄ by the reduction of WCl₆ with tin powder in 1,2-dichloroethane (B1671644).[6]

Materials:

• Tungsten (VI) chloride (WCl₆)

• Tin powder (Sn)

• 1,2-dichloroethane (anhydrous)

• Acetonitrile (B52724) (MeCN, anhydrous)

• Methanol (MeOH, anhydrous)

• Schlenk flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Schlenk line

Procedure:

• In a glovebox or under a positive flow of inert gas, charge a 100 mL Schlenk flask with WCl₆ (e.g., 12.00 g, 30.26 mmol) and tin powder (e.g., 1.796 g, 15.13 mmol).

• Add 60 mL of anhydrous 1,2-dichloroethane to the flask.

• Stir the mixture at room temperature for 17 hours, during which a gray suspension will form.

• Attach a reflux condenser to the Schlenk flask and heat the mixture to 80-90 °C with stirring for 2 days.

• Allow the mixture to cool to room temperature. The product, a gray powder, will settle.

• The supernatant can be decanted, and the solid WCl₄ can be washed with anhydrous solvent and dried under vacuum. The reported yield is 99%.[6]

Protocol: Synthesis of WCl₄(MeCN)₂

This protocol details the synthesis of the acetonitrile adduct of WCl₄, which is often more soluble and easier to handle than the polymeric WCl₄.[6]

Materials:

• Tungsten (IV) chloride (WCl₄) (as prepared above)

• Acetonitrile (MeCN, anhydrous)

• Schlenk flask

• Inert gas supply

• Schlenk line

Procedure:

• To the freshly prepared WCl₄ in the Schlenk flask, add an excess of anhydrous acetonitrile.

• Stir the suspension at room temperature. An exothermic reaction may be observed.

• The gray solid will convert to a red-brown powder, WCl₄(MeCN)₂.

• The supernatant can be decanted, and the solid product can be washed with fresh acetonitrile and dried under vacuum. The reported yield is 81%.[6]

Protocol: Synthesis of WCl₄(DME)

The 1,2-dimethoxyethane (B42094) (DME) adduct is another useful, more soluble form of WCl₄.

Materials:

• Tungsten (IV) chloride (WCl₄) powder

• 1,2-dimethoxyethane (DME, anhydrous)

• Erlenmeyer flask (125 mL) with stir bar

• Glass stopper

• Sintered glass frit (fine porosity)

• Celite

• Schlenk flask (100 mL)

Procedure:

• In a glovebox, charge a 125 mL Erlenmeyer flask with 2 g of WCl₄ powder and a stir bar.

• Add approximately 45 mL of dry DME to the flask, cap it with a glass stopper, and stir overnight. A green reaction mixture will form.

• Prepare a filtration setup by placing a quarter volume of dried Celite on a 30 mL fine porosity sintered glass frit.

• Filter the green reaction mixture through the Celite pad via vacuum filtration to remove any unreacted WCl₄.

• Wash the Celite filter cake with two 10 mL portions of fresh DME to recover any remaining product.

• Transfer the combined emerald-green filtrate to a 100 mL Schlenk flask and remove the solvent under vacuum to yield WCl₄(DME). The reported yield is 86%.

Diagram 3: Workflow for Synthesis of WCl₄(DME)

Caption: Step-by-step workflow for the synthesis of WCl₄(DME).

Reactions Involving WCl₄

WCl₄ and its adducts are versatile starting materials in inorganic and organometallic synthesis.

Use in Organometallic Synthesis

WCl₄ is a precursor for the synthesis of various organometallic tungsten compounds. For example, it reacts with cyclopentadienyl (B1206354) reagents to form bis(cyclopentadienyl)tungsten complexes.[6] The more soluble adducts like WCl₄(DME) are often preferred for these reactions.

Table 2: Representative Reactions of WCl₄ and its Adducts

Reactant(s)	Product(s)	Reaction Conditions	Yield (%)	Reference(s)
WCl₄, Na, THF	[Na(thf)₃][W₂Cl₇(thf)₂], NaCl	-	-	[9]
WCl₄(DME), Li₂(DMEDA)	W(DMEDA)₃	Hexanes, room temp, overnight	76
WCl₄, MeOH	W₂Cl₄(OMe)₄(HOMe)₂	Room temperature	High	[6]

Diagram 4: General Reaction Pathway for WCl₄ Adduct Formation

Caption: Formation of a WCl₄ adduct from the polymeric starting material.

This document provides a foundational guide for working with WCl₄. Researchers should always consult the primary literature for specific reaction details and safety information.

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. mt.com [mt.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 7. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. fiveable.me [fiveable.me]

Application Notes and Protocols for Chemical Vapor Deposition (CVD) of Tungsten Films Using Tungsten Tetrachloride (WCl₄) Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical Vapor Deposition (CVD) is a versatile technique for depositing high-quality thin films of various materials, including tungsten. Tungsten films are of significant interest in microelectronics for applications such as diffusion barriers, interconnects, and gate electrodes, owing to their high thermal stability, low resistivity, and excellent electromigration resistance. While tungsten hexafluoride (WF₆) is a commonly used precursor, it introduces fluorine into the deposition system, which can be detrimental to device performance. Tungsten chloride precursors, such as tungsten tetrachloride (WCl₄), offer a fluorine-free alternative for the deposition of pure tungsten films.[1][2]

These application notes provide a comprehensive overview of the CVD of tungsten using WCl₄, including experimental protocols and expected film properties. It is important to note that while WCl₄ is a potential precursor for this process, much of the detailed experimental data in the scientific literature focuses on other tungsten chlorides like WCl₅ and WCl₆.[3][4] Therefore, the following protocols and data tables are a synthesis of information from related tungsten chloride CVD processes and should be considered a starting point for process development with WCl₄.

Data Presentation

The following tables summarize typical experimental parameters and resulting film properties for tungsten CVD using chloride-based precursors. These values can serve as a guideline for developing a WCl₄-based process.

Table 1: Typical Experimental Parameters for Tungsten CVD using Chloride Precursors

Parameter	Value	Reference
Precursor	WCl₄ (and other tungsten chlorides such as WCl₅, WCl₆)	[4]
Substrate Temperature	450 - 650 °C	[3]
Reactor Pressure	1 - 60 Torr	[3][5]
Reducing Agent	Hydrogen (H₂)	[3]
Carrier Gas	Argon (Ar)	[6]
H₂ Flow Rate	100 - 1400 sccm	[1][6]
WClₓ Precursor Flow Rate	Dependent on precursor vapor pressure and bubbler temperature	-
Substrate Materials	Silicon (Si), Silicon Dioxide (SiO₂), Titanium Nitride (TiN)	[5][7]

Table 2: Properties of Tungsten Films Deposited by Chloride-based CVD

Property	Value	Reference
Growth Rate	10 - 110 nm/min	[5]
Resistivity	8 - 17 µΩ·cm	[5]
Film Thickness	100 - 800 nm	[5]
Crystal Phase	α-W (body-centered cubic)	[2]
Adhesion	Good on various substrates, often requiring a nucleation layer	[8]

Experimental Protocols

The following is a generalized protocol for the deposition of tungsten films using a WCl₄ precursor in a cold-wall CVD reactor.

Protocol 1: Low-Pressure Chemical Vapor Deposition (LPCVD) of Tungsten

1. Substrate Preparation:

• Start with a clean substrate (e.g., Si wafer).

• Perform a standard cleaning procedure to remove organic and native oxide contaminants. For silicon wafers, this may involve an RCA clean or a dip in dilute hydrofluoric acid (HF).

• If necessary, deposit a suitable adhesion or nucleation layer, such as titanium nitride (TiN), on the substrate prior to tungsten deposition.[9]

2. CVD System Preparation:

• Ensure the CVD reactor is clean and free of moisture and oxygen, as WCl₄ is sensitive to both.[10]

• Load the prepared substrate into the reaction chamber.

• Heat the WCl₄ precursor in a bubbler to a temperature sufficient to generate adequate vapor pressure. The bubbler temperature will need to be optimized based on the desired precursor flow rate.

• Heat the gas lines from the bubbler to the reactor to prevent precursor condensation.[8]

• Pump the reactor down to a base pressure, typically in the range of 10⁻⁶ Torr.[1]

3. Deposition Process:

• Heat the substrate to the desired deposition temperature (e.g., 450-650 °C).[3]

• Introduce the carrier gas (e.g., Argon) to stabilize the pressure in the reactor.

• Introduce the reducing agent (H₂) into the reactor.

• Introduce the WCl₄ vapor into the reaction chamber by flowing the carrier gas through the heated bubbler.

• Maintain the desired process pressure, temperature, and gas flow rates for the duration of the deposition to achieve the target film thickness.

4. Post-Deposition:

• After the desired deposition time, stop the flow of the WCl₄ precursor.

• Continue the flow of H₂ and Ar to purge the reactor of any remaining precursor and reaction byproducts.

• Turn off the substrate heater and allow the substrate to cool down under a continued flow of inert gas.

• Once at room temperature, vent the reactor and unload the coated substrate.

5. Characterization:

• Characterize the deposited tungsten film for properties such as thickness (e.g., using profilometry or ellipsometry), resistivity (e.g., using a four-point probe), crystal structure (e.g., using X-ray diffraction), and morphology (e.g., using scanning electron microscopy).

Mandatory Visualizations

Chemical Reaction Pathway

The primary chemical reaction for the CVD of tungsten from tungsten tetrachloride is the hydrogen reduction of the precursor on the heated substrate surface.

Caption: Hydrogen reduction of WCl₄ on a heated substrate.

Experimental Workflow

The following diagram illustrates the general workflow for the chemical vapor deposition of tungsten films using a WCl₄ precursor.

References

• 1. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 2. Chemical Vapor Deposition - Tungsten Powder Manufacturer and Supplier [tungsten-powder.com]
• 3. researchgate.net [researchgate.net]
• 4. US20150325475A1 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. researchgate.net [researchgate.net]
• 8. semitracks.com [semitracks.com]
• 9. CVD Tungsten | Queen's Advanced MicroEngineering Centre [qub.ac.uk]
• 10. youtube.com [youtube.com]

Application Notes and Protocols: Preparation of Tungsten Carbide from Tungsten Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten carbide (WC) is a highly refractory ceramic material renowned for its exceptional hardness, wear resistance, and high melting point. These properties make it a critical component in a wide array of industrial applications, including cutting tools, abrasives, and wear-resistant coatings. For researchers in materials science and catalysis, the synthesis of tungsten carbide, particularly in nanocrystalline form, is of significant interest for developing novel materials with enhanced properties. One promising route for the synthesis of tungsten carbide is through the chemical conversion of tungsten tetrachloride (WCl₄). This document provides detailed application notes and protocols for the preparation of tungsten carbide from tungsten tetrachloride, focusing on the chemical vapor deposition (CVD) method.

Chemical Reaction Pathway

The synthesis of tungsten carbide from tungsten tetrachloride via chemical vapor deposition typically involves the reduction of the tungsten precursor in the presence of a carbon source at elevated temperatures. The overall reaction can be summarized as follows:

WCl₄(g) + CH₄(g) + H₂(g) → WC(s) + 4HCl(g) + H₂(g) (excess)

In this process, tungsten tetrachloride is vaporized and introduced into a reaction chamber along with a carbon-containing gas, such as methane (B114726) (CH₄), and a reducing agent, typically hydrogen (H₂). At high temperatures, the precursors decompose and react to form a tungsten carbide coating on a substrate.

Experimental Protocols

This section outlines the detailed experimental procedures for the synthesis of tungsten carbide from tungsten tetrachloride using a chemical vapor deposition (CVD) apparatus.

Protocol 1: Chemical Vapor Deposition of Tungsten Carbide Films

Objective: To deposit a thin film of tungsten carbide on a suitable substrate using WCl₄ as the tungsten precursor and methane as the carbon source.

Materials:

• Tungsten tetrachloride (WCl₄), 99.9% purity

• Methane (CH₄), ultra-high purity

• Hydrogen (H₂), ultra-high purity

• Argon (Ar), ultra-high purity (for purging and as a carrier gas)

• Substrates (e.g., silicon wafers, graphite (B72142) plates)

• Acetone (B3395972) (for cleaning)

• Isopropyl alcohol (for cleaning)

Equipment:

• Horizontal or vertical hot-wall CVD reactor

• High-temperature tube furnace (capable of reaching at least 1100 °C)

• Mass flow controllers for precise gas handling

• Low-pressure vacuum pump

• Temperature controller

• Precursor heating system with temperature control

• Gas delivery lines (stainless steel)

• Substrate holder (material compatible with high temperatures, e.g., graphite or quartz)

Procedure:

• Substrate Preparation:

  • Clean the substrates by sonicating in acetone for 15 minutes, followed by isopropyl alcohol for 15 minutes.

  • Dry the substrates with a stream of high-purity nitrogen or argon gas.

  • Place the cleaned substrates onto the substrate holder and position it in the center of the CVD reactor tube.

• System Purging:

  • Assemble the CVD system and ensure all connections are leak-tight.

  • Purge the entire system with high-purity argon gas for at least 30 minutes to remove any residual air and moisture.

• Precursor Heating and Gas Flow Setup:

  • Gently heat the tungsten tetrachloride precursor in a separate container to its sublimation temperature (approximately 150-200 °C) to generate WCl₄ vapor.

  • Use argon as a carrier gas to transport the WCl₄ vapor into the reactor.

  • Set the flow rates of the reactant gases using the mass flow controllers. A typical starting point for gas flow rates is provided in the table below.

• Deposition Process:

  • Heat the CVD reactor to the desired deposition temperature (e.g., 900-1100 °C) under a continuous flow of argon.

  • Once the reactor reaches the set temperature, switch the gas flow from pure argon to the mixture of Ar (carrier gas for WCl₄), CH₄, and H₂.

  • Maintain the deposition conditions for the desired duration (e.g., 30-120 minutes).

• Cooling and Sample Retrieval:

  • After the deposition period, switch off the precursor heating and the reactant gas flows (CH₄ and H₂), and flow only argon through the reactor.

  • Allow the reactor to cool down to room temperature under the argon atmosphere.

  • Once cooled, carefully remove the coated substrates from the reactor for characterization.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of tungsten carbide from tungsten tetrachloride via CVD. These values can be used as a starting point for process optimization.

Table 1: Typical CVD Process Parameters for Tungsten Carbide Synthesis from WCl₄

Parameter	Value	Unit
Substrate Temperature	900 - 1100	°C
Reactor Pressure	10 - 50	Torr
WCl₄ Precursor Temperature	150 - 200	°C
H₂ Flow Rate	100 - 500	sccm
CH₄ Flow Rate	10 - 50	sccm
Ar Carrier Gas Flow Rate	20 - 100	sccm
Deposition Time	30 - 120	minutes

Table 2: Characterization Data of Synthesized Tungsten Carbide

Property	Typical Value/Range	Method of Analysis
Phase Composition	Hexagonal WC, potentially with minor W₂C	X-ray Diffraction (XRD)
Crystallite Size	20 - 100	nm
Film Thickness	1 - 10	µm
Hardness	20 - 30	GPa
Morphology	Dense, columnar, or faceted grains	Scanning Electron Microscopy (SEM)

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the experimental protocol and the chemical reaction pathway.

Caption: A flowchart illustrating the key steps in the chemical vapor deposition (CVD) synthesis of tungsten carbide.

Application Notes and Protocols: Synthesis of Heteropoly Acids

A Note on the Use of Tungsten(IV) Chloride (WCl4)

Extensive research into the synthesis of heteropoly acids (HPAs) reveals that Tungsten(IV) chloride (WCl4) is not a conventional precursor for their formation. The established and widely practiced methods for synthesizing tungstate-based heteropoly acids predominantly utilize tungsten compounds in their highest oxidation state (+6). Common starting materials include sodium tungstate (B81510) (Na2WO4), ammonium (B1175870) paratungstate, and tungsten trioxide (WO3).[1][2][3] These precursors are typically dissolved in aqueous media and acidified to induce the condensation of tungstate anions into the characteristic polyoxometalate structures.[3][4]

The chemistry of WCl4, a black, moisture-sensitive solid, involves a lower oxidation state of tungsten and it is typically employed in non-aqueous chemical synthesis. Its high reactivity towards water, leading to hydrolysis, makes it unsuitable for the controlled aqueous condensation reactions required to form stable heteropoly acid structures.

This document provides detailed protocols and application notes on the standard, well-established methods for the synthesis of tungsten-based heteropoly acids.

Introduction to Heteropoly Acid Synthesis

Heteropoly acids are a class of complex inorganic acids composed of metal-oxygen clusters, primarily featuring tungsten, molybdenum, or vanadium.[1] The synthesis of HPAs generally involves the careful acidification of aqueous solutions containing the desired metalate anions (e.g., tungstate, WO4^2-) and a heteroatom source (e.g., phosphate (B84403), silicate).[4][5] The process is a condensation polymerization, where the pH of the solution is a critical parameter that dictates the final structure of the heteropolyanion.[3][6]

Standard Synthesis Protocols

Two primary methods for the synthesis of heteropoly acids are prevalent: the classical ether extraction method and the ion-exchange method. Both methods begin with an aqueous solution of an alkali metal tungstate and a salt of the desired heteroatom.

General Experimental Workflow

The synthesis of heteropoly acids from alkali metal tungstates generally follows a series of well-defined steps. The process begins with the preparation of a solution of the appropriate tungstate and heteroatom precursors, followed by acidification to promote the formation of the polyoxometalate structure. Subsequent purification steps are then employed to isolate the desired heteropoly acid.

Caption: General workflow for the aqueous synthesis of heteropoly acids.

Protocol 1: Synthesis of 12-Tungstophosphoric Acid (H3PW12O40) via Ether Extraction

This protocol is a classic method for preparing high-purity 12-tungstophosphoric acid.

Materials:

• Sodium Tungstate Dihydrate (Na2WO4·2H2O)

• Disodium (B8443419) Phosphate (Na2HPO4)

• Concentrated Hydrochloric Acid (HCl)

• Diethyl Ether

• Deionized Water

Procedure:

• Solution Preparation: Prepare a solution of sodium tungstate by dissolving a specific amount in deionized water. In a separate container, dissolve the disodium phosphate in deionized water.

• Mixing: Add the phosphate solution to the tungstate solution with continuous stirring.

• Acidification: Slowly add concentrated hydrochloric acid to the mixture while stirring vigorously. The solution will become warm and turn yellow. Continue adding acid until the pH is approximately 1.

• Extraction: Cool the solution to room temperature and transfer it to a separatory funnel. Add an equal volume of diethyl ether and shake vigorously. An ether-heteropoly acid complex will form as a heavy, oily third layer.

• Separation: Separate and collect the bottom etherate layer.

• Decomposition of Etherate: Gently heat the etherate layer in a fume hood to evaporate the diethyl ether.

• Crystallization: The remaining solution is then carefully evaporated to yield crystalline 12-tungstophosphoric acid.

Protocol 2: Synthesis of 12-Tungstosilicic Acid (H4SiW12O40) via Ion Exchange

This method avoids the use of flammable organic solvents and is suitable for preparing various heteropoly acids.

Materials:

• Sodium Tungstate Dihydrate (Na2WO4·2H2O)

• Sodium Silicate Solution (Na2SiO3)

• Strong Acid Cation Exchange Resin (e.g., Amberlite IR-120)

• Deionized Water

Procedure:

• Resin Preparation: Prepare a column with the cation exchange resin and wash it thoroughly with deionized water.

• Solution Preparation: Prepare an aqueous solution containing the stoichiometric amounts of sodium tungstate and sodium silicate.

• Ion Exchange: Pass the prepared solution through the cation exchange column at a controlled flow rate. The resin will exchange the Na+ ions for H+ ions.

• Elution: The eluate from the column is an aqueous solution of 12-tungstosilicic acid.

• Crystallization: The solution is collected and concentrated by gentle heating or rotary evaporation to obtain the crystalline product.

Quantitative Data Summary

The synthesis of heteropoly acids is highly dependent on the reaction conditions. The following table summarizes typical parameters for the synthesis of 12-tungstophosphoric acid.

Parameter	Value/Range	Notes
Precursors	Na2WO4·2H2O, H3PO4	High purity starting materials are essential.
Molar Ratio (W:P)	12:1	Stoichiometric ratio for Keggin structure.
Solvent	Deionized Water
Acidification Agent	Concentrated HCl	Added to achieve a final pH of ~1.
Reaction Temperature	Room Temperature to Boiling	Initial reaction can be exothermic.
Purification Method	Ether Extraction or Ion Exchange
Typical Yield	> 85%	Dependent on the efficiency of the purification step.

Alternative Synthesis Approaches

Recent advancements have explored alternative, eco-friendly methods for HPA synthesis.

• Mechanochemical Activation: This method involves the mechanical grinding of metal oxides (e.g., WO3, MoO3) with a heteroatom source.[7] This solid-state reaction can reduce synthesis time and waste.[7]

• Electrolytic Method: This technique utilizes a cation exchange membrane under an applied electrical potential to remove alkali metal cations from a solution of tungstate and a heteroatom salt, leading to the formation of the heteropoly acid.[5]

Conclusion

The synthesis of heteropoly acids is a well-established field with multiple reliable protocols. The choice of method depends on the desired purity, scale, and available resources. While the use of WCl4 is not a documented pathway for HPA synthesis, the traditional methods starting from tungstates in the +6 oxidation state provide efficient and high-yield routes to these versatile and catalytically important compounds. Researchers and professionals in drug development can utilize these compounds as catalysts in various organic transformations and for their biological activities.

References

• 1. ijfans.org [ijfans.org]
• 2. Influence of the Precursor Structure on the Formation of Tungsten Oxide Polymorphs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. Tungsten - Wikipedia [en.wikipedia.org]
• 5. US3947332A - Preparation of heteropoly acids of tungsten and molybdenum - Google Patents [patents.google.com]
• 6. Review of the effects of pH on the synthesis of heteropoly tungstate anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Tungsten Tetrachloride (WCl₄) Synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to improve the yield and purity of tungsten tetrachloride (WCl₄) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing tungsten tetrachloride (WCl₄)?

A1: The most prevalent and reliable method for synthesizing WCl₄ is the reduction of tungsten hexachloride (WCl₆). This is typically achieved in the solid state or in a solution with a suitable reducing agent. Common reducing agents include various metals like mercury, bismuth, antimony, and tin, as well as red phosphorus.[1] The choice of reductant and reaction conditions significantly impacts the yield and purity of the final product.

Q2: What is the typical appearance of WCl₄ and what do color variations indicate?

A2: Pure tungsten tetrachloride is a black, crystalline, diamagnetic solid. It is highly sensitive to moisture and air, readily hydrolyzing to form tungsten oxychlorides.[2] If your product appears greenish or brownish, it likely indicates the presence of impurities such as tungsten pentachloride (WCl₅), which is dark green, or tungsten oxychloride (WOCl₄), which is reddish-orange.[3][4]

Q3: What are the primary impurities I should be concerned about in WCl₄ synthesis?

A3: The primary impurities are typically unreacted tungsten hexachloride (WCl₆), partially reduced tungsten pentachloride (WCl₅), and tungsten oxychlorides (e.g., WOCl₄).[3][5] Oxychlorides form due to the extreme sensitivity of tungsten halides to moisture and oxygen.[2][6]

Q4: How can I purify the crude WCl₄ product?

A4: Sublimation is the most effective method for purifying WCl₄. By carefully controlling the temperature and pressure in a gradient furnace, you can separate WCl₄ from less volatile impurities and more volatile ones like WCl₅.[3][7] For instance, WCl₅ can be sublimed away from WCl₄ by heating under vacuum at a controlled temperature gradient.[3]

Troubleshooting Guide

Problem 1: My WCl₄ yield is extremely low or nonexistent.

This is a common issue that can stem from several factors. A systematic approach is crucial for diagnosis.[8]

Potential Cause	Recommended Action & Rationale
Impure Starting Materials	Action: Ensure your tungsten hexachloride (WCl₆) is pure and anhydrous. Impurities, especially oxides or oxychlorides, can interfere with the reduction.[6] Rationale: Moisture or oxygen contamination in the starting material will lead to the formation of stable tungsten oxychlorides instead of the desired WCl₄.[2]
Ineffective Reducing Agent	Action: Verify the purity and particle size of your reducing agent. For solid-state reactions, ensure intimate mixing of finely powdered reactants.[7] Rationale: A passivated or coarse reducing agent will have poor reactivity, leading to an incomplete reaction. Fine powders maximize the surface area for the reaction.[9]
Suboptimal Reaction Temperature	Action: Optimize the reaction temperature. The ideal temperature depends on the reducing agent used. Monitor the temperature carefully throughout the reaction.[10] Rationale: If the temperature is too low, the reaction rate will be negligible. If it is too high, it may lead to the decomposition of WCl₄ or the formation of other tungsten chloride species.
Air/Moisture Leak in the System	Action: All manipulations should be performed under a dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk line techniques or in a glovebox.[11] Flame-dry all glassware before use. Rationale: Tungsten halides are extremely sensitive to air and moisture, which leads to the formation of inert oxychloride byproducts.[2]

Problem 2: The final product is contaminated with WCl₅ or other tungsten chlorides.

The presence of multiple tungsten chloride species indicates incomplete reduction or side reactions.

Potential Cause	Recommended Action & Rationale
Incorrect Stoichiometry	Action: Carefully check the molar ratio of WCl₆ to the reducing agent. A slight excess of the reducing agent may be required to drive the reaction to completion. Rationale: Insufficient reducing agent will result in a mixture of WCl₆, WCl₅, and WCl₄.
Inadequate Reaction Time	Action: Increase the reaction time to ensure the reduction is complete. Monitor the reaction progress if possible. Rationale: Solid-state reactions can be slow, and stopping the reaction prematurely will result in an impure product mixture.[9]
Inefficient Purification	Action: Refine your sublimation technique. Use a tube furnace with a well-defined temperature gradient to achieve a clean separation of the different tungsten chlorides based on their varying volatilities.[3] Rationale: WCl₅ is more volatile than WCl₄ and can be separated by heating the crude product under vacuum.

Quantitative Data on Synthesis Yields

The yield of WCl₄ is highly dependent on the chosen reducing agent. Below is a summary of yields reported for the reduction of WCl₆ using various solid-state reductants.

Reducing Agent	Reported Yield of WCl₄	Reference
Antimony (Sb)	97%	[1]
Tin (Sn) in 1,2-dichloroethane	99% (highly reactive powder)	[1]
Mercury (Hg)	83%	[1]
Bismuth (Bi)	82%	[1]

Experimental Protocols

Protocol 1: Synthesis of WCl₄ via Antimony (Sb) Reduction of WCl₆

This solid-state method provides a high yield of crystalline WCl₄.[1]

Materials:

• Tungsten hexachloride (WCl₆), 99.9%

• Antimony powder (Sb), <150 μm, 99.5%

• Thick-walled borosilicate glass ampoule

• Schlenk line and inert gas (Argon or Nitrogen) supply

• Tube furnace

Procedure:

• Preparation: In a nitrogen-filled glovebox, thoroughly mix 5.0 g of WCl₆ with a stoichiometric amount of antimony powder (2 WCl₆ + Sb → 2 WCl₄ + SbCl₃).

• Sealing: Transfer the mixture to a thick-walled borosilicate ampoule. Evacuate the ampoule while gently heating to remove any adsorbed moisture and seal it under high vacuum.

• Reaction: Place the sealed ampoule in a tube furnace. Heat the furnace to 250°C over 2 hours and maintain this temperature for 48 hours.

• Isolation: Cool the furnace to room temperature. In a glovebox, open the ampoule. The product mixture will contain black crystals of WCl₄ and volatile antimony trichloride (B1173362) (SbCl₃).

• Purification: Transfer the crude product to a sublimation apparatus. Heat the apparatus to 150°C under vacuum to sublime away the SbCl₃ byproduct, leaving behind pure, black crystalline WCl₄.

Visualizations

Troubleshooting Flowchart for Low WCl₄ Yield

The following diagram provides a logical workflow for diagnosing and resolving issues leading to low product yield.

Caption: Troubleshooting flowchart for diagnosing low WCl₄ yield.

Experimental Workflow for WCl₄ Synthesis

This diagram illustrates the general step-by-step process for the synthesis and purification of tungsten tetrachloride.

Caption: General experimental workflow for WCl₄ synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 3. Tungsten Pentachloride-Tungsten Compound Manufacturer and Supplier-Chinatungsten Online [tungsten-powder.com]
• 4. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 5. EP3081667A2 - High purity tungsten hexachloride and method for making same - Google Patents [patents.google.com]
• 6. Tungsten Hexachloride-Tungsten Compound Manufacturer and Supplier-Chinatungsten Online [tungsten-powder.com]
• 7. KR102051241B1 - High Purity Tungsten Chloride and Synthesis Method - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. WO2017130745A1 - High purity tungsten pentachloride and method for synthesizing same - Google Patents [patents.google.com]
• 10. Troubleshooting [chem.rochester.edu]
• 11. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling Moisture-Sensitive Tungsten Tetrachloride

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with the highly moisture-sensitive compound, tungsten tetrachloride (WCl₄). Tungsten tetrachloride is a powerful reagent in chemical synthesis but its reactivity with water necessitates stringent handling protocols to ensure experimental success and safety. This resource offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental procedures to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is tungsten tetrachloride and why is it considered moisture-sensitive?

A1: Tungsten tetrachloride (WCl₄) is an inorganic compound that appears as a dark brown to black solid.[1][2] It is highly reactive, particularly with water and moisture.[1] This reactivity leads to hydrolysis, a chemical reaction where WCl₄ reacts with water to form tungsten oxides and corrosive hydrogen chloride gas.[1] This reaction will consume your starting material and introduce impurities into your experiment.

Q2: What are the visible signs of tungsten tetrachloride decomposition due to moisture?

A2: Pure tungsten tetrachloride is a dark brown to black solid.[1] Upon exposure to moisture, it will hydrolyze. While specific color changes for partially hydrolyzed WCl₄ are not well-documented, the related compound tungsten hexachloride (WCl₆) changes from a dark violet-blue to orange oxychlorides (WOCl₄ and WO₂Cl₂) upon hydrolysis.[3][4] Any deviation from the expected dark brown/black appearance, or the presence of orange or white solids, may indicate contamination with moisture and the formation of tungsten oxychlorides or oxides.

Q3: How should I store tungsten tetrachloride?

A3: Tungsten tetrachloride must be stored in a tightly sealed container under an inert atmosphere, such as argon or nitrogen, to protect it from humidity and moisture.[5][6] The storage area should be cool and dry. It is highly recommended to store the primary container inside a desiccator or a glovebox with a controlled inert atmosphere.

Q4: What is the acceptable level of moisture and oxygen when working with tungsten tetrachloride?

Q5: Can I handle tungsten tetrachloride on the open bench?

A5: No. Due to its high reactivity with atmospheric moisture, tungsten tetrachloride should never be handled on an open bench. All manipulations, including weighing and transferring, must be performed under a dry, inert atmosphere using either a glovebox or Schlenk line techniques.[9][10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Low or no product yield	Decomposition of WCl₄: The starting material may have been compromised by moisture before or during the reaction.[11][12]	- Visually inspect the WCl₄ for any color changes. - Ensure all solvents and reagents are rigorously dried and degassed. - Verify the integrity of your inert atmosphere setup (glovebox or Schlenk line).
Inefficient reaction: The reaction conditions may not be optimal.	- Review the reaction temperature, time, and stoichiometry. - Consider that hydrolysis products may be interfering with the desired reaction.
Inconsistent results	Variable moisture contamination: Inconsistent levels of moisture in different experimental runs.	- Standardize your procedure for drying glassware, solvents, and other reagents. - Always use the same inert atmosphere technique for all related experiments.
Impure starting material: The WCl₄ may contain tungsten oxychlorides from previous moisture exposure.	- If possible, purify the WCl₄ by sublimation before use. - Consider purchasing a new batch from a reputable supplier.
Formation of unexpected precipitates	Hydrolysis of WCl₄: Insoluble tungsten oxides are forming due to the presence of water.	- Immediately cease the reaction and re-evaluate your drying procedures for all components. - Filter the reaction mixture under inert conditions to remove the precipitate before proceeding, if feasible.
Color change of WCl₄ upon dissolution	Reaction with solvent: Tungsten tetrachloride may react with certain solvents, especially protic solvents like alcohols.	- Ensure the chosen solvent is anhydrous and compatible with WCl₄. - Non-polar aprotic solvents are generally preferred.

Quantitative Data Summary

Maintaining a controlled atmosphere is critical when handling tungsten tetrachloride. The following table summarizes the recommended environmental conditions for working with highly moisture-sensitive compounds.

Parameter	Recommended Level	Justification
Moisture (H₂O)	< 1 ppm	Prevents hydrolysis of tungsten tetrachloride into tungsten oxides and HCl.[1]
Oxygen (O₂)	< 1 ppm	Prevents oxidation of tungsten and other sensitive reagents.
Inert Gas	High Purity Argon or Nitrogen	Provides a non-reactive atmosphere. Argon is denser and often preferred for glovebox applications.

Experimental Protocols

Protocol 1: Handling and Dispensing Tungsten Tetrachloride in a Glovebox

This protocol outlines the procedure for safely weighing and preparing a solution of tungsten tetrachloride inside an inert atmosphere glovebox.

Materials:

• Tungsten tetrachloride (in its original sealed container)

• Anhydrous, degassed solvent

• Oven-dried glassware (e.g., flask, beaker, stir bar)

• Spatula

• Analytical balance (inside the glovebox)

• Septa and parafilm

Procedure:

• Preparation: Ensure the glovebox atmosphere has <1 ppm moisture and oxygen.[7] Bring all necessary glassware and equipment into the glovebox through the antechamber, ensuring they are properly dried.

• Equilibration: Allow the container of tungsten tetrachloride to equilibrate to the glovebox temperature before opening to prevent condensation.

• Weighing: Carefully open the container of WCl₄. Using a clean, dry spatula, weigh the desired amount of the dark brown/black solid into an oven-dried flask or beaker on the analytical balance.

• Sealing: Immediately and securely reseal the main container of tungsten tetrachloride.

• Dissolution: Add the anhydrous, degassed solvent to the flask containing the weighed WCl₄. Stir the mixture until the solid is fully dissolved.

• Sealing for Removal: If the solution needs to be used outside the glovebox, securely seal the flask with a septum and wrap it with parafilm. The flask can then be taken out of the glovebox.

Protocol 2: Setting up a Reaction with Tungsten Tetrachloride using a Schlenk Line

This protocol describes how to set up a reaction using tungsten tetrachloride with Schlenk line techniques.

Materials:

• Schlenk flask with a stir bar

• Septum

• Cannula (double-tipped needle)

• Source of dry, inert gas (Argon or Nitrogen)

• Vacuum pump

• Anhydrous, degassed solvent in a septa-sealed bottle

• Solution of tungsten tetrachloride (prepared as in Protocol 1 or in a separate Schlenk flask)

Procedure:

• Glassware Preparation: Assemble the Schlenk flask and flame-dry it under vacuum to remove any adsorbed moisture. Allow the flask to cool to room temperature under a positive pressure of inert gas.

• Solvent Transfer: Using a cannula, transfer the required volume of anhydrous, degassed solvent into the flame-dried Schlenk flask under a positive pressure of inert gas.

• Reagent Transfer: If using a pre-made solution of WCl₄ in a septa-sealed flask, transfer the desired volume via cannula to the reaction flask.

• Reaction Initiation: Once all reagents are added, ensure a continuous positive pressure of inert gas is maintained, typically monitored with an oil bubbler. The reaction can then be heated or cooled as required by the specific experimental procedure.

Visualizations

Hydrolysis pathway of tungsten tetrachloride.

General workflow for handling WCl₄.

Troubleshooting low yield in WCl₄ reactions.

References

• 1. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 2. WebElements Periodic Table » Tungsten » tungsten tetrachloride [webelements.co.uk]
• 3. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 4. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 5. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. ucd.ie [ucd.ie]
• 8. researchgate.net [researchgate.net]
• 9. Schlenk line - Wikipedia [en.wikipedia.org]
• 10. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 11. Troubleshooting [chem.rochester.edu]
• 12. Troubleshooting [chem.rochester.edu]

Optimizing reaction conditions for WCl4 catalysis

Technical Support Center: WCl₄ Catalysis

Welcome to the technical support center for tungsten(IV) chloride (WCl₄) catalysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to navigate challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Tungsten(IV) Chloride (WCl₄) and what are its key properties?

A1: Tungsten(IV) chloride, also known as tungsten tetrachloride, is an inorganic compound with the formula WCl₄. It is a black, diamagnetic solid that is highly sensitive to moisture.[1][2] Unlike many other metal chlorides, it does not melt or sublimate upon heating but instead decomposes.[1] Structurally, it is a polymer, consisting of linear chains of tungsten atoms in an octahedral geometry.[1][2] Its reactivity and unique electronic structure make it a subject of interest in catalysis.[1]

Q2: What are the primary safety and handling concerns for WCl₄?

A2: WCl₄ is a hazardous substance that requires careful handling.

• Moisture Sensitivity: It is highly sensitive to moisture and readily hydrolyzes when exposed to water or humid air to produce hydrogen chloride (HCl) gas and tungsten oxides.[1] This reaction is vigorous and can lead to pressure buildup. All handling should be performed under an inert atmosphere (e.g., in a glovebox) using anhydrous solvents and oven-dried glassware.

• Corrosivity: The compound and its hydrolysis product (HCl) are highly corrosive.[1][3] Direct contact can cause severe chemical burns to the skin, eyes, and respiratory tract.[1][3] Ingestion can cause severe burns to the gastrointestinal tract.[3]

• Personal Protective Equipment (PPE): Always use appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., PVC), and a lab coat.[4][5] If there is a risk of dust formation, respiratory protection is necessary.[5]

• Storage: Store WCl₄ in its original, tightly sealed containers in a cool, dry, and well-ventilated place, away from moisture and incompatible materials like aluminum.[3][5]

Q3: What types of reactions are catalyzed by tungsten complexes?

A3: Tungsten-based catalysts, including those derived from WCl₄ or its precursors like WCl₆, are known to catalyze several important organic transformations. While WCl₆ is often the starting precursor, it can be reduced to form active WCl₄ or other low-valent tungsten species.[2][6] These catalysts are particularly noted for alkene metathesis reactions, such as Ring-Opening Metathesis Polymerization (ROMP).[6] More recent research has also demonstrated the use of low-valent tungsten catalysts for highly selective alkene isomerization, allowing for the controlled formation of either (E)- or (Z)-alkenes by modulating the ligand environment.[7]

Q4: How is the active catalyst generated from WCl₄ or its precursors?

A4: In many catalytic systems, the commercially available tungsten chloride (often WCl₆) is a catalyst precursor, not the active catalyst itself.[6] The active species is typically a lower-valent tungsten complex. WCl₄ can be prepared by the reduction of WCl₆ using various reducing agents like antimony, tin, or tungsten hexacarbonyl.[2] In some applications, a co-activator or reducing agent is added in situ to generate the catalytically active species from the precursor.[6]

Troubleshooting Guide

This guide addresses common problems encountered during reactions using WCl₄ as a catalyst or precursor.

Problem: Low or No Product Yield

Low conversion is a frequent issue that can often be traced back to catalyst deactivation or suboptimal reaction conditions.

Potential Cause	Suggested Solution	Explanation
Catalyst Inactivity due to Hydrolysis	Ensure all reagents and solvents are rigorously dried and degassed. Handle WCl₄ exclusively under an inert atmosphere (glovebox or Schlenk line).	WCl₄ is extremely sensitive to moisture.[1] Trace amounts of water will hydrolyze the catalyst into inactive tungsten oxides, halting the reaction.
Improper Catalyst Activation	If using a precursor like WCl₆, ensure the co-activator/reducing agent is added correctly and is of high purity.	The generation of the active low-valent tungsten species is critical. The effectiveness of co-activators can be compromised by impurities.[6]
Suboptimal Temperature	Perform a temperature screen (e.g., from room temperature up to the boiling point of the solvent in 10-20 °C increments).	Temperature significantly affects reaction rates and catalyst stability. Some reactions may require elevated temperatures to overcome activation barriers, while excessively high temperatures can lead to catalyst decomposition.[8]
Incorrect Solvent Choice	Screen a range of anhydrous, non-coordinating or weakly coordinating solvents (e.g., toluene, dichloromethane, THF).	The solvent can influence catalyst solubility, stability, and reactivity by interacting with the catalytic species.[9][10] For some tungsten-catalyzed isomerizations, a coordinating solvent like THF was found to influence stereoselectivity.[7]
Substrate or Reagent Purity	Purify all starting materials and reagents to remove potential catalyst poisons (e.g., water, oxygen, sulfur compounds).	Impurities in the feedstock can act as poisons, binding to the active sites of the catalyst and inhibiting its activity.[11]

Problem: Catalyst Deactivation During Reaction

If the reaction starts but does not proceed to completion, the catalyst is likely deactivating over time.

Potential Cause	Suggested Solution	Explanation
Poisoning	Purify substrates and solvents to remove functional groups or impurities that can coordinate strongly to the metal center.	Catalyst poisoning occurs when species bind irreversibly to active sites.[11][12] For tungsten catalysts, common poisons include sulfur and sometimes strongly coordinating ligands or functional groups on the substrate itself.
Fouling/Coking	Lower the reaction temperature or concentration. Consider using a different solvent.	Fouling involves the deposition of materials, such as carbonaceous residues (coke), on the catalyst surface, blocking active sites.[11][13] This is more common in high-temperature reactions.
Thermal Degradation (Sintering)	Operate at the lowest effective temperature. Ensure efficient stirring to avoid localized "hot spots."	At high temperatures, catalyst particles can agglomerate (sinter), which reduces the active surface area and overall activity.[11][14]

Experimental Protocols & Data Presentation

Protocol 1: General Procedure for a WCl₄-Catalyzed Reaction

This protocol provides a generalized workflow for setting up a reaction using the air- and moisture-sensitive WCl₄ catalyst.

• Preparation: Oven-dry all glassware (reactor, flasks, cannulas) at >120 °C overnight and allow to cool in a desiccator or under vacuum.

• Inert Atmosphere Setup: Assemble the reaction vessel and purge thoroughly with a dry, inert gas (e.g., Argon or Nitrogen). Maintain a positive pressure of inert gas throughout the experiment.

• Catalyst Handling: In a glovebox, weigh the required amount of WCl₄ into a dry vial. Dissolve it in a minimal amount of anhydrous, degassed solvent to create a stock solution.

• Reagent Addition: Charge the reaction vessel with the substrate(s) and the bulk of the anhydrous solvent via a syringe or cannula.

• Reaction Initiation: Bring the reaction mixture to the desired temperature. Using a syringe, add the WCl₄ stock solution to the reaction vessel to initiate the catalysis.

• Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., GC, TLC, NMR) by periodically taking aliquots under inert conditions.

• Quenching and Workup: Upon completion, cool the reaction to room temperature. Quench the reaction by carefully adding a protic solvent (e.g., methanol) to deactivate the catalyst before exposing the mixture to air. Proceed with standard extraction and purification procedures.

Data Presentation: Optimizing Reaction Conditions

Systematically optimizing parameters is key to achieving high yields. Use a structured table to log experimental conditions and results. This allows for clear comparison and identification of optimal parameters.

Table 1: Example Template for Reaction Optimization Log

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Observations
1	5.0	Toluene	80	12	Result	e.g., Color change, precipitate
2	2.5	Toluene	80	12	Result
3	5.0	DCM	40	12	Result
4	5.0	Toluene	100	12	Result	e.g., Byproduct formation
5	5.0	Toluene	80	24	Result
...	...	...	...	...	...	...

Visualizations: Workflows and Pathways

Diagram 1: Handling Workflow for Air-Sensitive WCl₄

Caption: Workflow for safe handling and addition of WCl₄ catalyst to a reaction.

Diagram 2: Troubleshooting Logic for Low Reaction Yield

Caption: A decision-making workflow for troubleshooting low-yield WCl₄-catalyzed reactions.

Diagram 3: Common Catalyst Deactivation Pathways

Caption: Simplified diagram illustrating the primary pathways of WCl₄ catalyst deactivation.

References

• 1. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 2. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Safety, Storage, Shelf Life, Handling and Disposal [preciouscatalyst.com]
• 5. evonik.com [evonik.com]
• 6. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. sciencedaily.com [sciencedaily.com]
• 9. researchgate.net [researchgate.net]
• 10. Influence of solvent structure and hydrogen bonding on catalysis at solid-liquid interfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Scientific Sessions | World Catalysis & Chemical Engineering Network Congress 2026 | Singapore & Online [worldcatalysiscongress.com]
• 12. mdpi.com [mdpi.com]
• 13. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 14. Advances in Catalyst Deactivation and Regeneration [mdpi.com]

Troubleshooting low catalytic activity of tungsten tetrachloride

Technical Support Center: Tungsten Tetrachloride Catalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tungsten tetrachloride (WCl₄) as a catalyst. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Catalyst Activation and Handling

Question 1: My reaction catalyzed by tungsten tetrachloride shows very low or no conversion. What is a common first step to troubleshoot this issue?

Low or no catalytic activity often stems from improper activation of the tungsten tetrachloride precursor. WCl₄, much like other tungsten halides such as WCl₆, typically requires a co-catalyst to form the active catalytic species.[1]

Troubleshooting Steps:

• Verify Co-catalyst Presence and Quality: Ensure that an appropriate co-catalyst was used. Organoaluminum compounds are effective but are highly sensitive to air and moisture.[1] The quality of the co-catalyst is paramount; use a fresh or properly stored batch.

• Check Co-catalyst to Catalyst Ratio: The molar ratio of the co-catalyst to the tungsten tetrachloride is critical. An incorrect ratio can lead to incomplete activation or the formation of inactive species. Consult literature for the optimal ratio for your specific reaction.

• Ensure Inert Atmosphere: Tungsten tetrachloride and many co-catalysts are extremely sensitive to air and moisture.[2] All manipulations should be performed under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[1]

• Solvent Purity: Ensure that the solvent used is anhydrous and deoxygenated. Impurities in the solvent can poison the catalyst or react with the co-catalyst.

Question 2: What are suitable co-catalysts for activating tungsten tetrachloride, and what are their roles?

Co-catalysts are essential for activating tungsten tetrachloride. Their primary roles are to alkylate the tungsten center, creating the active site for catalysis, and to scavenge for impurities.[1][3][4]

Co-catalyst Type	Examples	Key Characteristics
Organoaluminum Compounds	Triethylaluminum (AlEt₃), Diethylaluminum chloride (AlEt₂Cl)	Highly effective alkylating agents but are pyrophoric and extremely sensitive to air and moisture.[1]
Organotin Compounds	Tetramethyltin (SnMe₄)	Often used as a milder and more stable alternative to organoaluminum compounds.
Alkynes	Phenylacetylene	Can act as a more stable co-activator in certain systems.[1]

The co-catalyst facilitates the catalytic cycle by generating the active species, which then participates in the main reaction (e.g., olefin polymerization).

Caption: Catalyst activation and an example catalytic cycle.

Category 2: Catalyst Deactivation and Poisoning

Question 3: My reaction started well but the catalytic activity decreased over time. What could be the cause?

A decline in catalytic activity over time suggests catalyst deactivation. The most common causes are poisoning and fouling.

Potential Causes of Deactivation:

• Catalyst Poisoning: This is a chemical deactivation caused by strong adsorption of impurities onto the active sites of the catalyst.[2] Common poisons for tungsten-based catalysts include:

  • Sulfur compounds: Often present in feedstocks.[5]

  • Oxygen and Water: Tungsten halides are highly sensitive to moisture and air.[2]

  • Carbon Monoxide (CO): Can bind strongly to metal centers.[5]

  • Halides, cyanides, and heavy metals. [2][6]

• Fouling (Coking): This is a physical deactivation where carbonaceous materials (coke) deposit on the catalyst surface, blocking active sites and pores.[6] This is common in reactions involving hydrocarbons at elevated temperatures.

Question 4: How can I prevent catalyst poisoning?

Preventing catalyst poisoning is crucial for maintaining catalytic activity.

Preventative Measures:

• Purify Reactants and Solvents: Ensure all starting materials, including monomers and solvents, are free from potential poisons. Purification methods may include distillation, passing through activated alumina (B75360) columns, or sparging with an inert gas.

• Use of Scavengers: In some cases, adding a scavenger that reacts preferentially with poisons can protect the catalyst. The co-catalyst itself often acts as a scavenger.

• Maintain a Strictly Inert Environment: As mentioned, rigorous exclusion of air and water is critical for tungsten tetrachloride catalysts.

The following diagram illustrates a general troubleshooting workflow for low catalytic activity.

Caption: Troubleshooting workflow for low catalytic activity.

Category 3: Experimental Protocols and Data

Question 5: Can you provide a general experimental protocol for catalyst activation and a model reaction?

Below is a generalized protocol for the activation of tungsten tetrachloride and its use in a model olefin polymerization reaction. Note: All procedures must be carried out under a dry, inert atmosphere.

Protocol: Activation and Polymerization

• Catalyst Preparation:

  • In a glovebox, add anhydrous tungsten tetrachloride to a dry, nitrogen-flushed reaction vessel equipped with a magnetic stirrer.

  • Add the desired amount of anhydrous, deoxygenated solvent (e.g., toluene).

• Catalyst Activation:

  • While stirring, slowly add the co-catalyst (e.g., a solution of AlEt₂Cl in toluene) to the tungsten tetrachloride suspension at the desired temperature (this can range from low temperatures to ambient, depending on the system).

  • Allow the mixture to stir for a specified "aging" time (e.g., 30-60 minutes) to ensure complete activation. The color of the solution may change, indicating the formation of the active species.

• Polymerization:

  • Introduce the olefin monomer (e.g., ethylene, propylene) to the activated catalyst mixture at a controlled rate or pressure.

  • Maintain the reaction at the desired temperature.

  • Monitor the reaction progress (e.g., by monomer consumption).

• Quenching and Product Isolation:

  • After the desired reaction time, quench the reaction by adding a protic solvent (e.g., methanol).

  • Isolate the polymer product by precipitation, filtration, and drying.

Typical Reaction Parameters (Example for Olefin Polymerization)

Parameter	Typical Range	Notes
Catalyst Concentration	1-10 mmol/L	Highly dependent on the specific reaction.
Co-catalyst/WCl₄ Ratio	2:1 to 10:1 (molar)	Crucial for activity; must be optimized.
Temperature	0 °C to 80 °C	Affects reaction rate and polymer properties.
Pressure	1 to 10 atm (for gaseous olefins)	Influences monomer concentration in the liquid phase.

Category 4: Catalyst Characterization

Question 6: How can I characterize my tungsten tetrachloride catalyst to determine if it is active or deactivated?

Several analytical techniques can provide valuable information about the state of your catalyst.[7][8][9]

Analytical Technique	Information Provided
X-ray Photoelectron Spectroscopy (XPS)	Determines the oxidation state of tungsten, which can change upon activation or deactivation.
X-ray Diffraction (XRD)	Identifies the crystalline phases present. Can detect changes in the bulk structure of the catalyst.[7]
Scanning Electron Microscopy (SEM)	Visualizes the morphology of the catalyst particles. Can reveal fouling or agglomeration.[10]
BET Surface Area Analysis	Measures the surface area and pore size distribution. A decrease in surface area can indicate fouling or sintering.[7]
Temperature-Programmed Desorption/Reduction (TPD/TPR)	Provides information on the nature and strength of active sites and the reducibility of the metal center.[7][8]

By comparing the characterization data of fresh, active, and spent catalysts, you can gain insights into the deactivation mechanism and develop strategies for mitigation or regeneration.[10]

References

• 1. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. Roles of cocatalysts in photocatalysis and photoelectrocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 6. youtube.com [youtube.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. Catalyst Characterization Techniques [hidenanalytical.com]
• 9. sbcat.org [sbcat.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crude Tungsten Tetrachloride (WCl₄)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude tungsten tetrachloride (WCl₄).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude tungsten tetrachloride (WCl₄)?

A1: Crude WCl₄ typically contains other tungsten compounds as impurities. The most common are higher tungsten chlorides, such as tungsten pentachloride (WCl₅) and tungsten hexachloride (WCl₆), and tungsten oxychlorides like tungsten(VI) oxychloride (WOCl₄).[1] The presence of these impurities is often a result of the synthetic route used to produce WCl₄, which commonly involves the reduction of WCl₆.[1]

Q2: What are the primary methods for purifying crude WCl₄?

A2: The two primary methods for the purification of crude WCl₄ are sublimation and fractional distillation. These techniques leverage the differences in the vapor pressures and boiling points of WCl₄ and its common impurities.[1][2] The choice between these methods often depends on the scale of the purification and the nature of the impurities.

Q3: Is recrystallization a viable method for purifying WCl₄?

Q4: What are the key handling precautions for WCl₄?

A4: Tungsten tetrachloride is extremely sensitive to air and moisture and should be handled under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.[2][7] Exposure to moisture will lead to hydrolysis, forming tungsten oxychlorides and hydrogen chloride.[6][8] Always use dry glassware and solvents, and store WCl₄ in a tightly sealed container in a desiccator or glovebox.

Data Presentation: Physical Properties of WCl₄ and Common Impurities

The following table summarizes the physical properties of tungsten tetrachloride and its common impurities, which is crucial for designing a successful purification strategy.

Compound	Formula	Molecular Weight ( g/mol )	Color	Melting Point (°C)	Boiling Point (°C)	Notes
Tungsten Tetrachloride	WCl₄	325.65	Dark grey/black solid	Decomposes >300	Sublimes	Diamagnetic, polymeric solid.[3]
Tungsten Pentachloride	WCl₅	361.10	Dark green/black solid	248	275.6	Paramagnetic solid.
Tungsten Hexachloride	WCl₆	396.56	Dark blue/violet solid	275	347	Soluble in some organic solvents.[6][9]
Tungsten(VI) Oxychloride	WOCl₄	341.65	Red needles	211	227.5	Highly sensitive to moisture.[10][11]

Experimental Protocols & Troubleshooting Guides

Method 1: Sublimation Purification

Sublimation is effective for separating WCl₄ from non-volatile impurities and those with significantly different sublimation temperatures.

Experimental Protocol: Vacuum Sublimation of WCl₄

• Preparation :

  • Ensure all glassware (sublimation apparatus, collection flask) is thoroughly dried in an oven and cooled under vacuum.

  • Assemble the sublimation apparatus in a glovebox or under a positive flow of inert gas.

  • Load the crude WCl₄ into the bottom of the sublimation apparatus.

• Assembly and Evacuation :

  • Lightly grease the joints of the sublimation apparatus and assemble it.

  • Attach the apparatus to a Schlenk line using thick-walled vacuum tubing.

  • Slowly evacuate the apparatus to a pressure of ≤ 50 Pa.[1] Check for leaks; the system should not hiss.

• Sublimation Process :

  • Once a stable vacuum is achieved, begin cooling the cold finger with a circulating coolant or by filling it with a cold bath (e.g., dry ice/acetone).

  • Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath. The temperature should be carefully controlled to sublime the WCl₄ without significant sublimation of less volatile impurities. A temperature gradient is key.

  • Monitor the apparatus for the deposition of purified WCl₄ crystals on the cold finger.

• Product Recovery :

  • Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature.

  • Turn off the coolant flow to the cold finger and allow it to warm to room temperature.

  • Slowly and carefully reintroduce the inert atmosphere to the apparatus. Abruptly breaking the vacuum can dislodge the purified crystals.

  • In a glovebox or under a positive flow of inert gas, carefully disassemble the apparatus and scrape the purified WCl₄ crystals from the cold finger into a pre-weighed, dry storage vessel.

Troubleshooting Guide: Sublimation

Q: My product yield is very low. What could be the cause?

• A1: Inadequate Vacuum: A poor vacuum will require higher temperatures for sublimation, which can lead to decomposition of WCl₄. Ensure all joints are properly sealed and that your vacuum pump is functioning correctly.

• A2: Incorrect Temperature: If the heating temperature is too low, the sublimation rate will be impractically slow. Conversely, if the temperature is too high, the WCl₄ may pass the cold finger without condensing, or decomposition may occur. Experiment with a temperature gradient to find the optimal conditions.

• A3: Insufficient Cooling: The cold finger must be cold enough to efficiently condense the WCl₄ vapor. Ensure a consistent flow of coolant or a well-maintained cold bath.

Q: The sublimed product is contaminated with impurities. How can I improve the separation?

• A1: Temperature Gradient Control: The key to separating compounds by sublimation is a well-controlled temperature gradient. A slow, gradual increase in temperature will allow for the fractional sublimation of different components. More volatile impurities (if any) should sublime first, followed by the WCl₄.

• A2: Multiple Sublimations: For highly impure samples, a second sublimation of the collected product may be necessary to achieve the desired purity.

Q: The crude material is charring or turning black at the bottom of the sublimator.

• A1: Overheating: This is a clear sign that the heating temperature is too high, causing decomposition of the WCl₄ or non-volatile impurities. Reduce the temperature and ensure even heating by using a sand or oil bath.[12]

Visualization: WCl₄ Sublimation Workflow

References

• 1. data.epo.org [data.epo.org]
• 2. molan.wdfiles.com [molan.wdfiles.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. edu.rsc.org [edu.rsc.org]
• 6. chembk.com [chembk.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Table 4-2, Physical and Chemical Properties of Tungsten and Tungsten Compoundsa - Toxicological Profile for Tungsten - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Tungsten Oxychloride - Tungsten Oxychloride Professional Manufacturer and Supplier - Chinatungsten Online [tungsten-powder.com]
• 11. americanelements.com [americanelements.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stabilizing Tungsten Tetrachloride (WCl4) Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the preparation, handling, and stabilization of tungsten tetrachloride (WCl4) solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in working with tungsten tetrachloride solutions?

A1: Tungsten tetrachloride is a highly reactive compound, presenting two main challenges:

• Sensitivity to Moisture and Air: WCl4 readily hydrolyzes in the presence of water and is susceptible to oxidation. This degradation leads to the formation of tungsten oxychlorides and oxides, which can interfere with experimental results.

• Solvent-Dependent Stability: The stability of WCl4 solutions is highly dependent on the choice of solvent. In coordinating solvents, adduct formation can influence reactivity and stability.

Q2: Which solvents are recommended for dissolving tungsten tetrachloride?

A2: The choice of solvent is critical and depends on the specific application. Here are some commonly used solvents and their characteristics:

• Non-coordinating Solvents (e.g., Dichloromethane (B109758), Chloroform, Carbon Tetrachloride): These solvents are often preferred for reactions where the bare WCl4 is desired as the active species. However, solutions in these solvents can be less stable and more prone to precipitation over time.

• Coordinating Solvents (e.g., Diethyl Ether, Tetrahydrofuran (THF), Acetonitrile): WCl4 can form stable adducts in these solvents, such as WCl4(ether)2. These adducts are often more soluble and can exhibit different reactivity compared to the unsolvated WCl4. While adduct formation can enhance stability against immediate precipitation, the coordinated solvent can influence the catalytic activity.

Q3: How can I tell if my tungsten tetrachloride solution has degraded?

A3: Visual inspection and spectroscopic methods can indicate degradation:

• Visual Cues: A fresh, properly prepared WCl4 solution in a non-coordinating solvent is typically a deep red-brown color. The formation of a precipitate or a color change to yellow or orange can indicate the formation of tungsten oxychlorides.

• Spectroscopic Analysis:

  • UV-Vis Spectroscopy: Changes in the absorption spectrum over time, such as the appearance of new peaks or a shift in existing ones, can signal degradation.

  • NMR Spectroscopy: For solutions in deuterated solvents, ¹H NMR can be used to detect the formation of HCl as a byproduct of hydrolysis.

Q4: Are there any known stabilizers for tungsten tetrachloride solutions?

A4: While specific, commercially available "stabilizers" for WCl4 solutions are not common, stability can be enhanced through careful experimental technique:

• Inert Atmosphere: Strictly maintaining an inert atmosphere (e.g., argon or nitrogen) is the most critical factor in preventing degradation.

• Anhydrous Solvents: Using rigorously dried and deoxygenated solvents is essential to prevent hydrolysis and oxidation.

• Coordinating Solvents: The use of coordinating solvents to form more stable adducts can be considered a form of stabilization, although this alters the chemical nature of the tungsten species in solution.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitate forms in the WCl4 solution upon preparation or standing.	1. Moisture contamination leading to hydrolysis and formation of insoluble tungsten oxides/oxychlorides. 2. Low solubility of WCl4 in the chosen solvent. 3. Reaction with impurities in the solvent.	1. Ensure all glassware is rigorously dried and the solvent is anhydrous and deoxygenated. Prepare the solution under a strict inert atmosphere (glovebox or Schlenk line). 2. Consider using a more appropriate solvent or a coordinating solvent to enhance solubility. 3. Use high-purity, freshly distilled solvents.
Inconsistent experimental results using WCl4 solutions.	1. Degradation of the WCl4 stock solution over time. 2. Variability in the preparation of the WCl4 solution.	1. Prepare fresh WCl4 solutions for each set of experiments. If a stock solution must be used, store it under an inert atmosphere in a sealed container at low temperature and re-validate its quality before use. 2. Develop and strictly follow a standardized protocol for solution preparation.
Color of the WCl4 solution changes significantly.	1. Oxidation or hydrolysis of WCl4. 2. Reaction with the solvent or solutes.	1. Discard the solution and prepare a fresh one using anhydrous and deoxygenated solvents under an inert atmosphere. 2. Investigate potential reactivity with other components in your experimental setup. Consider a different solvent system if necessary.
Low reactivity or catalyst deactivation in a WCl4-catalyzed reaction.	1. Formation of less reactive tungsten oxychloride species due to moisture. 2. Strong coordination of the solvent to the tungsten center, inhibiting substrate binding.	1. Ensure the reaction is performed under strictly anhydrous conditions. 2. If using a coordinating solvent, consider switching to a less coordinating or non-coordinating solvent. A mixture of solvents could also be explored to balance stability and reactivity.

Data Presentation

Table 1: Solubility and General Stability of Tungsten Tetrachloride in Common Solvents

Solvent	Formula	Type	Solubility of WCl4	General Stability	Notes
Dichloromethane	CH₂Cl₂	Non-coordinating	Moderate	Low	Prone to precipitation; requires strict inert conditions.
Chloroform	CHCl₃	Non-coordinating	Moderate	Low	Similar to dichloromethane.
Carbon Tetrachloride	CCl₄	Non-coordinating	Soluble	Moderate	Good solvent, but toxic.
Diethyl Ether	(C₂H₅)₂O	Coordinating	High (forms adduct)	High	Forms a stable bis(diethyl etherate) adduct, WCl4(Et2O)2.
Tetrahydrofuran (THF)	C₄H₈O	Coordinating	High (forms adduct)	High	Forms a stable adduct, which can affect reactivity.
Acetonitrile	CH₃CN	Coordinating	Moderate (can react)	Low to Moderate	Can form adducts, but may also react over time.
Benzene	C₆H₆	Non-coordinating	Soluble	Moderate	Good solvent for the anhydrous compound.
Carbon Disulfide	CS₂	Non-coordinating	Soluble	Moderate

Note: The stability ratings are qualitative and highly dependent on the experimental conditions, particularly the exclusion of air and moisture.

Experimental Protocols

Protocol 1: Preparation of a Standardized Tungsten Tetrachloride Solution in a Non-Coordinating Solvent (Dichloromethane)

Objective: To prepare a WCl4 solution of a known concentration for immediate use in a reaction.

Materials:

• Tungsten tetrachloride (solid)

• Anhydrous, deoxygenated dichloromethane

• Schlenk flask or glovebox

• Gas-tight syringe

• Magnetic stirrer and stir bar

Procedure:

• Under a strict inert atmosphere (argon or nitrogen) in a glovebox or on a Schlenk line, add the desired mass of solid WCl4 to a dry Schlenk flask containing a magnetic stir bar.

• Using a gas-tight syringe, add the required volume of anhydrous, deoxygenated dichloromethane to the flask.

• Seal the flask and stir the mixture at room temperature until the solid is fully dissolved. The solution should have a deep red-brown color.

• Use the solution immediately. Do not store solutions prepared in non-coordinating solvents for extended periods.

Protocol 2: Preparation of a Tungsten Tetrachloride-Diethyl Ether Adduct Solution

Objective: To prepare a more stable stock solution of WCl4 for applications where the ether adduct is a suitable starting material.

Materials:

• Tungsten tetrachloride (solid)

• Anhydrous, deoxygenated diethyl ether

• Schlenk flask or glovebox

• Gas-tight syringe

• Magnetic stirrer and stir bar

Procedure:

• Following the same inert atmosphere techniques as in Protocol 1, add the desired mass of solid WCl4 to a dry Schlenk flask.

• Slowly add the required volume of anhydrous, deoxygenated diethyl ether while stirring. An exothermic reaction may occur as the adduct forms.

• Continue stirring until all the solid has dissolved. The resulting solution of WCl4(Et2O)2 is typically yellow to orange.

• This solution can be stored for short periods under an inert atmosphere at low temperature (e.g., in a freezer inside a glovebox). Before use, allow the solution to warm to room temperature and visually inspect for any signs of degradation.

Mandatory Visualization

Caption: Primary degradation pathways of WCl4 solutions.

Caption: Recommended workflow for preparing WCl4 solutions.

Technical Support Center: Synthesis of Tungsten Tetrachloride (WCl4)

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of tungsten tetrachloride (WCl4). It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during this chemical synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of WCl4, providing potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of WCl4	1. Incomplete Reaction: The reduction of Tungsten Hexachloride (WCl6) may not have gone to completion.[1] 2. Improper Stoichiometry: Incorrect ratio of reducing agent to WCl6. 3. Reaction Temperature Too Low: The activation energy for the reduction was not met. 4. Loss of Product During Isolation: WCl4 is sensitive to air and moisture and can be lost during handling and purification.[2]	1. Extend Reaction Time: Allow the reaction to proceed for a longer duration to ensure complete conversion. 2. Verify Stoichiometry: Carefully measure and verify the molar ratios of reactants. 3. Optimize Temperature: Gradually increase the reaction temperature, monitoring for the start of the reaction. 4. Inert Atmosphere: Handle the product under an inert atmosphere (e.g., argon or nitrogen) at all times.
Product is not a Black Solid	1. Presence of WCl6: Unreacted WCl6, which is a dark violet solid, can contaminate the product. 2. Formation of WOCl4: Tungsten oxytetrachloride (WOCl4), an orange-red solid, may have formed due to the presence of oxygen or moisture.[3][4] 3. Presence of WCl5: Incomplete reduction can lead to the formation of tungsten pentachloride (WCl5), a black-green solid.[2]	1. Purification: Separate WCl4 from WCl6 by sublimation, as WCl6 is more volatile.[3] 2. Strict Anhydrous and Anaerobic Conditions: Ensure all glassware is oven-dried and the reaction is carried out under a strictly inert atmosphere. 3. Optimize Reducing Agent: The choice and amount of reducing agent can influence the final product composition. Antimony is reported to give high yields of WCl4.[1]
Product is Contaminated with Byproducts	1. Side Reactions with Solvent: The solvent used may react with the tungsten chlorides. 2. Reaction with Air/Moisture: Exposure to the atmosphere can lead to the formation of oxychlorides.[3] 3. Byproducts from the Reducing Agent: The oxidized form of the reducing agent (e.g., SbCl3) may be present.[1]	1. Solvent Selection: Use a non-reactive, anhydrous solvent. 2. Inert Atmosphere Techniques: Utilize Schlenk lines or a glovebox for all manipulations. 3. Purification: Use sublimation or fractional distillation to separate WCl4 from less volatile or more volatile impurities.[3][5]

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in WCl4 synthesis?

A1: The most common byproducts encountered during the synthesis of WCl4 are unreacted starting material (WCl6), partially reduced tungsten pentachloride (WCl5), and tungsten oxytetrachloride (WOCl4).[2][3] WOCl4 typically forms if the reaction is exposed to even trace amounts of oxygen or moisture.

Q2: How can I minimize the formation of tungsten oxytetrachloride (WOCl4)?

A2: To minimize the formation of WOCl4, it is crucial to maintain strict anhydrous and anaerobic conditions throughout the synthesis and purification process. This includes using oven-dried glassware, anhydrous solvents, and performing all manipulations under a high-purity inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

Q3: My final product has a reddish or orange tint. What does this indicate and how can I fix it?

A3: A reddish or orange tint in the final product strongly suggests the presence of tungsten oxytetrachloride (WOCl4), which is an orange-red solid.[3][4] To remove this impurity, you can utilize vacuum sublimation. WCl4 has a lower vapor pressure than WOCl4, allowing for their separation. Heating the mixture under vacuum will cause the more volatile WOCl4 to sublimate first, which can be collected on a cold finger, leaving behind the purified WCl4.

Q4: What is the best reducing agent for the synthesis of WCl4 from WCl6?

A4: Several reducing agents can be used for the reduction of WCl6 to WCl4, including antimony (Sb), red phosphorus, mercury (Hg), bismuth (Bi), and tin (Sn).[1][6] Antimony is often reported to be optimal, providing high yields (up to 97%).[1][6] The choice of reducing agent can impact the reaction conditions, yield, and purity of the final product.

Q5: How can I confirm the purity of my synthesized WCl4?

A5: The purity of WCl4 can be assessed using several analytical techniques. Vibrational spectroscopy (Infrared and Raman) can be used to identify the characteristic vibrational modes of WCl4 and detect the presence of impurities like WOCl4, which has distinct stretching frequencies.[4] X-ray powder diffraction (XRPD) can confirm the crystalline phase of WCl4 and identify any crystalline impurities. Elemental analysis can determine the tungsten and chlorine content, which can be compared to the theoretical values for pure WCl4.

Quantitative Data on WCl4 Synthesis

The following table summarizes the reported yields of WCl4 synthesized by the reduction of WCl6 using various reducing agents in solid-state reactions.

Reducing Agent	Yield of WCl4 (%)	Reference
Antimony (Sb)	97	[1][6]
Tin (Sn) in 1,2-dichloroethane	99 (highly reactive form)	[1][6]
Mercury (Hg)	83	[1][6]
Bismuth (Bi)	82	[1][6]

Experimental Protocols

General Protocol for WCl4 Synthesis via Reduction of WCl6 with Antimony

This protocol is a generalized procedure based on commonly cited methods.[1]

Materials:

• Tungsten hexachloride (WCl6)

• Antimony (Sb) powder

• Anhydrous, non-reactive solvent (optional, for solution-phase reaction)

• Schlenk flask or sealed tube

• Heating mantle or furnace

• Inert gas supply (Argon or Nitrogen)

• Schlenk line or glovebox

Procedure:

• Preparation: Under a strict inert atmosphere, charge a Schlenk flask or a sealable reaction tube with WCl6 and a stoichiometric amount of antimony powder. The optimal reported molar ratio is 3:2 for WCl6:Sb.

• Reaction: Heat the mixture to the reaction temperature. For solid-state reactions, this is typically done in a sealed tube placed in a furnace. The reaction is: 3 WCl6 + 2 Sb → 3 WCl4 + 2 SbCl3

• Isolation and Purification: After the reaction is complete, the product mixture contains WCl4 and SbCl3. The more volatile SbCl3 can be removed by sublimation under vacuum, leaving the WCl4 product. Further purification of WCl4 can be achieved by sublimation at a higher temperature to separate it from any non-volatile impurities.

Visualizations

Caption: Experimental workflow for the synthesis and purification of WCl4.

Caption: Troubleshooting logic for common issues in WCl4 synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. aul.primo.exlibrisgroup.com [aul.primo.exlibrisgroup.com]
• 3. EP3081667A2 - High purity tungsten hexachloride and method for making same - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. data.epo.org [data.epo.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Solubility of Tungsten Tetrachloride in Non-Polar Solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor solubility of tungsten tetrachloride (WCl4) in non-polar solvents.

Troubleshooting Guide

Researchers may encounter several issues when attempting to dissolve tungsten tetrachloride in non-polar solvents. This guide provides a systematic approach to identifying and resolving these common problems.

Problem	Potential Cause	Recommended Solution
Tungsten tetrachloride powder does not dissolve in a non-polar solvent (e.g., hexane, toluene).	Inherently low solubility of the polymeric WCl4 structure in non-polar solvents.	Direct dissolution is not feasible. WCl4 must be converted into a soluble adduct. Proceed to the "Experimental Protocols" section for forming soluble WCl4 complexes.
After adding a donor ligand (e.g., acetonitrile (B52724), diethyl ether), the solution remains heterogeneous or a precipitate forms.	Incomplete reaction to form the soluble adduct. Insufficient amount of the donor ligand. The chosen ligand may not be a strong enough Lewis base to break the polymeric WCl4 structure. The solvent may not be suitable for the resulting complex.	Ensure the donor ligand is added in at least a 2:1 molar ratio to WCl4. Consider using a stronger donor ligand such as pyridine (B92270) or tetrahydrofuran (B95107) (THF).[1] Ensure the chosen non-polar solvent is appropriate for the specific WCl4-ligand complex being formed. Some complexes may have better solubility in chlorinated solvents like dichloromethane (B109758) than in hydrocarbons like hexane.
The solution is colored, but a significant amount of solid material remains undissolved.	Partial formation of the soluble adduct. The WCl4 starting material may be of poor quality or partially hydrolyzed.	Increase the reaction time and/or gently warm the mixture to promote complete adduct formation. Use fresh, anhydrous WCl4 and ensure all solvents and ligands are rigorously dried, as WCl4 is highly moisture-sensitive.[2][3]
The solution is initially clear but a precipitate forms over time.	The WCl4-ligand complex may be unstable in solution and could be decomposing or precipitating out. The solution may be supersaturated.	Prepare fresh solutions before use. Store solutions in a dry, inert atmosphere (e.g., in a glovebox or under argon/nitrogen).[3] Try preparing a more dilute solution.
The solution has an unexpected color (e.g., deep blue or green).	This may indicate the presence of reduced tungsten species (e.g., W(III) or W(V)) or hydrolysis products.	Use high-purity, anhydrous WCl4. Ensure all manipulations are carried out under strictly inert and anhydrous conditions to prevent side reactions. The formation of a blue color can sometimes indicate the presence of tungsten blue oxides, which are hydrolysis products.

Frequently Asked Questions (FAQs)

Q1: Why is tungsten tetrachloride so poorly soluble in non-polar solvents?

A1: Tungsten tetrachloride exists as a polymer with bridging chloride ligands, forming a rigid, extended structure.[4] Significant energy is required to break these bridging bonds, and the weak interactions with non-polar solvent molecules are insufficient to overcome this lattice energy.

Q2: What is the most effective way to dissolve tungsten tetrachloride in a non-polar solvent?

A2: The most effective method is to convert the polymeric WCl4 into a soluble monomeric or dimeric coordination complex by reacting it with a Lewis base (donor ligand). Common donor ligands include acetonitrile (MeCN), diethyl ether (Et2O), tetrahydrofuran (THF), and pyridine.[1] These ligands coordinate to the tungsten center, breaking the chloride bridges and forming a discrete, soluble molecule.

Q3: Are there any non-polar solvents in which tungsten tetrachloride is directly soluble?

A3: While some sources may mention slight solubility in solvents like carbon disulfide, for most practical applications, the direct solubility of WCl4 in common non-polar organic solvents is negligible.[2]

Q4: How can I tell if the tungsten tetrachloride has successfully formed a soluble adduct?

A4: A successful reaction is typically indicated by a color change and the dissolution of the solid WCl4 to form a clear, homogeneous solution. For example, the formation of WCl4(MeCN)2 often results in a distinct color change.

Q5: What are the best practices for handling and storing tungsten tetrachloride to ensure good solubility upon adduct formation?

A5: Tungsten tetrachloride is extremely sensitive to moisture and air.[2][3] It should be handled and stored under a dry, inert atmosphere (e.g., in a glovebox or a desiccator with a suitable drying agent). Using fresh, unopened containers of WCl4 is recommended. All solvents and ligands must be rigorously dried before use.

Quantitative Solubility Data

Quantitative solubility data for tungsten tetrachloride and its adducts in non-polar solvents is scarce in the literature. The focus is primarily on the synthesis and characterization of the adducts rather than their extensive solubility profiling. However, qualitative descriptions indicate that the formation of adducts significantly enhances solubility.

Compound	Solvent	Solubility	Reference
Tungsten Tetrachloride (WCl4)	Non-polar organic solvents	Insoluble/Very poorly soluble	[4]
WCl4(acetonitrile)2	Dichloromethane	Soluble	[5]
WCl4(diethyl ether)2	Diethyl ether, Toluene (B28343)	Soluble
WCl4(pyridine)2	Benzene, Carbon Tetrachloride	Soluble	[1]

Experimental Protocols

Protocol 1: Preparation of a Soluble Tungsten Tetrachloride Acetonitrile Adduct [WCl4(MeCN)2] Solution

This protocol describes the in situ preparation of the WCl4(MeCN)2 adduct to generate a soluble tungsten species in a non-polar solvent.

Materials:

• Tungsten tetrachloride (WCl4), anhydrous

• Acetonitrile (MeCN), anhydrous

• Toluene, anhydrous

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Syringes and needles for liquid transfer under inert atmosphere

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, add the desired amount of anhydrous tungsten tetrachloride to the Schlenk flask containing a magnetic stir bar.

• Add anhydrous toluene to the flask to create a suspension of WCl4.

• While stirring the suspension, slowly add at least two molar equivalents of anhydrous acetonitrile via syringe.

• Continue stirring the mixture at room temperature. The solid WCl4 should gradually react and dissolve to form a colored solution of the WCl4(MeCN)2 adduct.

• The resulting solution can be used for subsequent reactions.

Caption: Workflow for the in-situ preparation of a soluble WCl4(MeCN)2 solution.

Logical Relationships

The poor solubility of tungsten tetrachloride in non-polar solvents is a direct consequence of its polymeric structure. The strategy to overcome this limitation involves a chemical modification through the formation of coordination complexes.

Caption: Logical diagram illustrating the strategy to overcome WCl4 solubility issues.

References

• 1. repository.up.ac.za [repository.up.ac.za]
• 2. chembk.com [chembk.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Managing Tungsten Tetrachloride (WCl4) Precursors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the thermal decomposition of tungsten tetrachloride (WCl4) precursors. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and key data to ensure the success and safety of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is tungsten tetrachloride (WCl4) and why is it used as a precursor?

A1: Tungsten tetrachloride (WCl4) is a black, crystalline solid inorganic compound with the formula WCl4.[1][2] It is utilized as a precursor in processes like Chemical Vapor Deposition (CVD) for depositing thin films of tungsten or tungsten-based materials. Its utility stems from its volatility and its ability to decompose at elevated temperatures to form tungsten. Tungsten films are crucial in the microelectronics industry for applications such as interconnects and diffusion barriers due to their low resistivity and high thermal stability.

Q2: What are the primary safety concerns when handling WCl4?

A2: WCl4 is highly sensitive to moisture and air, reacting to form corrosive byproducts like hydrogen chloride (HCl) and tungsten oxides.[3] Therefore, it must be handled in an inert atmosphere, such as in a glovebox, and stored in a tightly sealed container. Inhalation or contact with skin and eyes can cause severe irritation and chemical burns. Always consult the Safety Data Sheet (SDS) before handling and use appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.

Q3: At what temperature does WCl4 thermally decompose?

A3: Tungsten tetrachloride begins to decompose at approximately 300°C.[1] However, for practical applications like CVD, the substrate temperature is typically higher, often in the range of 450°C to 650°C, to achieve a desirable deposition rate and film quality.[4]

Q4: What are the expected byproducts of WCl4 thermal decomposition?

A4: The primary byproduct of the thermal decomposition of WCl4 in an inert atmosphere is elemental tungsten (W) and chlorine gas (Cl2). In the presence of a reducing agent like hydrogen (H2), which is common in CVD processes, the chlorine atoms are scavenged to form hydrogen chloride (HCl) gas.[5] If trace amounts of oxygen or water are present, tungsten oxychlorides (e.g., WOCl4) can also form.[3]

Q5: How does precursor delivery of a solid like WCl4 work?

A5: As a solid precursor, WCl4 is typically heated in a sublimator or bubbler to generate a vapor.[6] An inert carrier gas, such as argon or nitrogen, is then flowed through the sublimator to transport the WCl4 vapor into the reaction chamber.[6] Maintaining a consistent and sufficiently high temperature throughout the delivery lines is critical to prevent the precursor from condensing before it reaches the substrate.[5]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving the thermal decomposition of WCl4.

Issue	Potential Cause	Recommended Solution
No or Low Deposition Rate	1. Insufficient Precursor Temperature: The WCl4 is not hot enough to achieve adequate vapor pressure. 2. Clogged Delivery Lines: The precursor has condensed in the gas lines due to cold spots. 3. Incorrect Carrier Gas Flow Rate: The flow rate may be too low to transport enough precursor or too high, diluting the precursor concentration. 4. Substrate Temperature Too Low: The temperature is not high enough to induce decomposition.	1. Gradually increase the sublimator/bubbler temperature. 2. Ensure all gas lines from the precursor vessel to the reaction chamber are uniformly heated to a temperature above the precursor's sublimation point. 3. Optimize the carrier gas flow rate. 4. Increase the substrate temperature.
Poor Film Quality (e.g., high roughness, poor adhesion)	1. Precursor Instability: The WCl4 may be decomposing before reaching the substrate. 2. Contamination: Presence of oxygen or moisture in the reaction chamber or carrier gas. 3. Substrate Not Clean: The substrate surface has native oxides or other contaminants.	1. Lower the temperature of the delivery lines, ensuring it is just above the condensation point. 2. Check for leaks in the system and ensure high-purity gases are used. 3. Implement a thorough substrate cleaning procedure before deposition.
Inconsistent Deposition Rate	1. Fluctuating Precursor Temperature: Unstable temperature control of the WCl4 sublimator. 2. Inconsistent Carrier Gas Flow: Issues with the mass flow controller (MFC). 3. Solid Precursor Packing: The surface area of the solid WCl4 exposed to the carrier gas is changing over time.	1. Improve the temperature control of the precursor vessel. 2. Calibrate or replace the MFC. 3. Consider using a precursor delivery system designed for solids to ensure consistent vapor delivery.[7]
Film Contamination (e.g., high chlorine or oxygen content)	1. Incomplete Reaction: The reducing agent (e.g., H2) is not effectively removing chlorine. 2. System Leaks: Air is leaking into the reaction chamber. 3. Precursor Oxidation: The WCl4 has been exposed to air, forming oxychlorides.	1. Increase the ratio of the reducing agent to the WCl4 precursor. 2. Perform a leak check on the deposition system. 3. Ensure proper handling and storage of the WCl4 in an inert environment.

Quantitative Data

Table 1: Physical and Thermal Properties of WCl4

Property	Value
Formula Weight	325.651 g/mol [1]
Appearance	Black crystalline solid[1][2]
Melting Point	Decomposes at 300°C[1]
Oxidation State of Tungsten	+4[1]

Table 2: Typical Process Parameters for Tungsten CVD using Tungsten Chlorides

Parameter	Typical Range
Substrate Temperature	450 - 650 °C[4]
Precursor (WClx) Temperature	100 - 200 °C (for sublimation)
Pressure	Low Pressure (e.g., 100 mTorr)
Carrier Gas	Argon (Ar) or Nitrogen (N2)
Reducing Agent	Hydrogen (H2), Silane (SiH4), Diborane (B2H6)[4][5]

Table 3: Influence of Deposition Temperature on Tungsten Film Properties (General Trends)

Deposition Temperature	Deposition Rate	Film Resistivity
Low	Reaction-rate limited, lower rate	Generally higher
Medium	Increases with temperature	Decreases to a minimum value
High	Mass-transport limited, plateaus	May increase due to changes in microstructure

Note: Specific values are highly dependent on the experimental setup and other process parameters.

Experimental Protocols

Protocol 1: General Procedure for Tungsten Thin Film Deposition via CVD using WCl4

1. System Preparation:

• Ensure the CVD system is clean and free of contaminants.
• Perform a leak check to ensure the integrity of the system.
• Load the substrate onto the substrate holder.

2. Precursor Handling and Loading:

• In an inert atmosphere (e.g., a glovebox), load the WCl4 powder into a sublimator.
• Connect the sublimator to the CVD system, ensuring all connections are secure.

3. System Purge and Pump-Down:

• Purge the entire system, including the gas lines and reaction chamber, with a high-purity inert gas (e.g., Ar) to remove any residual air and moisture.
• Pump the reaction chamber down to the desired base pressure.

4. Heating:

• Heat the substrate to the target deposition temperature (e.g., 550°C).
• Heat the WCl4 sublimator to the desired temperature to achieve sufficient vapor pressure (e.g., 150°C).
• Ensure the gas lines between the sublimator and the chamber are heated to a temperature slightly above the sublimator temperature to prevent condensation.

5. Deposition:

• Introduce the reducing gas (e.g., H2) and the inert carrier gas (Ar) into the reaction chamber at their respective flow rates.
• Open the valve to the WCl4 sublimator to allow the carrier gas to transport the precursor vapor into the chamber.
• Maintain the desired pressure, temperature, and gas flow rates for the duration of the deposition.

6. Cool-Down and Venting:

• After the desired deposition time, stop the flow of the WCl4 precursor by closing its valve.
• Turn off the heaters for the substrate and sublimator.
• Continue flowing an inert gas while the system cools down.
• Once the system has cooled to a safe temperature, vent the chamber with the inert gas to atmospheric pressure.

7. Sample Retrieval:

• Transfer the coated substrate to a desiccator or an inert environment for storage and subsequent analysis.

Visualizations

Signaling Pathways and Workflows

Caption: Chemical pathway for WCl4 CVD.

Caption: Troubleshooting low deposition rates.

References

• 1. WebElements Periodic Table » Tungsten » tungsten tetrachloride [winter.group.shef.ac.uk]
• 2. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 4. US9595470B2 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]
• 5. semitracks.com [semitracks.com]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. Solid Precursors and Delivery Systems | Entegris [entegris.com]

Technical Support Center: In-situ Generation of Active Catalyst from WCl4

Welcome to the technical support center for the in-situ generation of active catalysts from tungsten (IV) tetrachloride (WCl₄). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for their experiments.

Frequently Asked Questions (FAQs)

Q1: What does "in-situ generation of an active catalyst from WCl₄" mean? A1: It refers to the process where the catalytically active species is formed directly within the reaction mixture ("in-situ") from the WCl₄ precursor. WCl₄ itself is generally not the active catalyst. It requires activation, typically through reaction with a cocatalyst or initiator, to form the true catalytic species, such as a tungsten-alkylidene complex for olefin metathesis.

Q2: What are the primary applications for in-situ catalysts derived from WCl₄? A2: These catalytic systems are most prominently used in polymerization reactions. A key application is the Ring-Opening Metathesis Polymerization (ROMP) of strained cyclic olefins like norbornene and its derivatives.[1][2] They are also effective for the polymerization of some substituted acetylenes.[1]

Q3: Why use WCl₄ as a catalyst precursor? A3: WCl₄ is a versatile precursor for creating highly active tungsten-based catalysts. It is often more convenient than synthesizing and isolating well-defined, sensitive organometallic tungsten complexes. The in-situ method allows for the rapid screening of different cocatalysts and reaction conditions to optimize catalytic performance.

Q4: What are common cocatalysts used with WCl₄? A4: A variety of cocatalysts are used to activate WCl₄. These are typically organometallic compounds that can alkylate the tungsten center. Common examples include organotin compounds (e.g., tetraphenyltin, Ph₄Sn), organoaluminum compounds, and Grignard reagents.[1][3]

Q5: How sensitive is WCl₄ to air and moisture? A5: Tungsten (IV) chloride is extremely sensitive to moisture and air.[4][5][6] Exposure to water will cause it to decompose, releasing hydrogen chloride (HCl) gas.[4][7] All manipulations must be performed under a dry, inert atmosphere (e.g., argon or nitrogen) using appropriate techniques such as a glovebox or Schlenk line.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the in-situ generation and use of WCl₄-based catalysts.

Problem / Observation	Potential Cause	Recommended Solution / Action
1. No or Very Low Polymerization / Reaction Yield	Inactive WCl₄ Precursor: The reactivity of WCl₄ can vary depending on its synthesis and handling. Crystalline forms may be less reactive than amorphous powders.[8][9]	Use a highly reactive form of WCl₄, which can be prepared via tin reduction of WCl₆ in a solvent like 1,2-dichloroethane.[8][9][10] Ensure the precursor has been properly stored under an inert atmosphere.
Catalyst Poisoning: Trace amounts of water, oxygen, or other impurities (e.g., from monomers or solvents) can deactivate the catalyst.	Rigorously dry all glassware, solvents, and monomers. Use high-purity reagents and maintain a strict inert atmosphere throughout the experiment. Functional groups like -COOH, -OH, or -CN on the monomer can also deactivate the catalyst.[11]
Ineffective Cocatalyst / Incorrect Ratio: The chosen cocatalyst may not be effective, or the stoichiometric ratio of cocatalyst to WCl₄ may be suboptimal.	Screen different cocatalysts (e.g., organotins, organoaluminums). Optimize the [Cocatalyst]:[WCl₄] molar ratio. Start with literature-reported ratios and perform a systematic optimization.
Poor Solubility: The WCl₄ precursor or the generated active species may have poor solubility in the chosen reaction solvent, leading to a heterogeneous and inefficient system.	Select a solvent in which the components are more soluble. For example, using norbornenyl acetate (B1210297) as a substrate can help dissolve WCl₄, leading to homogeneous polymerization.[1] Adding a coordinating solvent like 1,4-dioxane (B91453) can also improve activity.[1]
2. Poor Reproducibility Between Experiments	Variability in Precursor Reactivity: Using WCl₄ from different batches or with different histories of exposure to the atmosphere can lead to inconsistent results.	Standardize the source and handling of WCl₄. If preparing it in-house, ensure the synthesis protocol is highly consistent.[8][9]
Inconsistent Inert Atmosphere: Minor leaks in the experimental setup (e.g., Schlenk line) can introduce varying amounts of air and moisture, leading to inconsistent levels of catalyst deactivation.	Thoroughly check the experimental setup for leaks before each reaction. Ensure a positive pressure of high-purity inert gas is maintained.
3. Undesirable Side Products or Polymer Properties (e.g., Low Molecular Weight, Broad Polydispersity)	Chain Transfer/Termination Reactions: Impurities in the reaction mixture can act as chain transfer or termination agents, limiting polymer chain growth.	Purify all reagents, including the monomer and solvent, immediately before use. Common purification methods include distillation, passing through activated alumina, and freeze-pump-thaw cycles.
Solvent Effects: The solvent can significantly influence the stability and reactivity of the catalytic species, affecting the rate of propagation versus termination.[12][13][14][15]	Experiment with different solvents. Non-coordinating solvents (e.g., toluene, dichloromethane) are common, but coordinating solvents may be beneficial in some cases.[1]
Temperature Control: Reaction temperature can affect the rates of initiation, propagation, and termination differently, influencing the final polymer properties.	Maintain strict temperature control throughout the reaction using a thermostat-controlled bath.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving low catalytic activity.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Tungsten Chloride - ESPI Metals [espimetals.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Ring Opening Metathesis Polymerization of Norbornene and Derivatives by the Triply Bonded Ditungsten Complex Na[W2(µ-Cl)3Cl4(THF)2]·(THF)3 | MDPI [mdpi.com]
• 12. infoscience.epfl.ch [infoscience.epfl.ch]
• 13. researchgate.net [researchgate.net]
• 14. Catalyst characterization in the presence of solvent: development of liquid phase structure–activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Deactivation and regeneration of tungsten tetrachloride catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the deactivation and regeneration of tungsten tetrachloride (WCl₄) and related tungsten-based catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of deactivation for tungsten tetrachloride catalysts?

A1: Deactivation of tungsten-based catalysts is a significant issue that can stem from several factors. The main causes are generally classified as chemical, thermal, and mechanical.[1]

• Poisoning: This is a chemical deactivation where impurities in the reaction mixture strongly adsorb to the active sites, rendering them inactive. Common poisons include sulfur, oxygen, and water, which can react with the tungsten center.[2][3][4] Even trace amounts of moisture can be detrimental, leading to the formation of tungsten oxides or hydroxides.[4][5]

• Fouling: This involves the physical deposition of substances onto the catalyst surface, blocking pores and active sites. A common example is "coking," where carbonaceous residues form on the surface, particularly in high-temperature reactions involving hydrocarbons.[2][3]

• Thermal Degradation (Sintering): At high temperatures, the catalyst's structure can be irreversibly damaged. This can involve the growth of tungsten crystallites, which reduces the active surface area, or the collapse of the support's pore structure.[1][2]

• Solid-State Reactions: The active tungsten species may react with the support material (e.g., alumina, silica) or promoters at elevated temperatures, forming inactive compounds.[2]

Q2: My WCl₄ catalyst is highly sensitive to air and moisture. How can I handle it properly?

A2: Tungsten tetrachloride is extremely sensitive to air and moisture. Proper handling is critical to maintain its catalytic activity.[6]

• Inert Atmosphere: All manipulations should be performed under a dry, inert atmosphere (e.g., argon or nitrogen) using a glovebox or Schlenk line techniques.

• Dry Solvents: Use rigorously dried and deoxygenated solvents. Distilling solvents over an appropriate drying agent is a standard practice.[7]

• Substrate Purity: Ensure all reagents and substrates are purified and free from water, oxygen, and other potential catalyst poisons.[7]

Q3: What are the general approaches to regenerating a deactivated tungsten catalyst?

A3: Regeneration aims to restore the catalyst's activity by removing the substances causing deactivation. The appropriate method depends on the deactivation mechanism.

• For Fouling (Coke Removal): Controlled oxidation (calcination) by heating the catalyst in a stream of air or a diluted oxygen/inert gas mixture can burn off carbon deposits.[8] Care must be taken to control the temperature to avoid thermal damage.[8] Inert gas purging at elevated temperatures can also be effective for some systems.[9]

• For Poisoning: Chemical washing with acidic or alkaline solutions can remove certain poisons.[8][10] For example, alkaline leaching with sodium hydroxide (B78521) (NaOH) is a common method to recover tungsten from spent catalysts by forming soluble sodium tungstate.[11][12]

• Advanced Methods: Techniques like supercritical fluid extraction with CO₂ have shown promise for removing deposits from various catalysts.[8] For tungsten carbide catalysts, oxygen plasma treatment can remove surface carbon without significant oxidation of the carbide itself.[13]

Q4: How can I confirm that my catalyst has been successfully regenerated?

A4: A combination of performance testing and analytical characterization is required.

• Activity Test: The most direct method is to test the regenerated catalyst's performance in a model reaction and compare its activity and selectivity to those of a fresh catalyst.

• Characterization Techniques: Various analytical methods can provide insight into the catalyst's physical and chemical state before and after regeneration. Techniques like X-ray Photoelectron Spectroscopy (XPS) can confirm the chemical state of tungsten, while Thermogravimetric Analysis (TGA) can quantify the removal of coke deposits.[14][15]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Catalytic Activity with Fresh Catalyst	1. Catalyst decomposition due to air/moisture exposure.[4][6] 2. Impure reagents or solvents (presence of poisons).[7] 3. Incorrect reaction temperature or concentration.[7] 4. Inactive catalyst batch.	1. Ensure rigorous use of inert atmosphere techniques (glovebox, Schlenk line).[7] 2. Purify all solvents and reagents. Degas solvents before use. 3. Optimize reaction conditions; try a higher temperature or catalyst loading.[7] 4. Verify the catalyst's integrity with a known, reliable reaction.
Catalyst Activity Declines Rapidly During Reaction	1. Fouling due to coke or polymer formation on the catalyst surface.[2] 2. Poisoning from impurities generated as byproducts. 3. Thermal degradation if the reaction is highly exothermic.[2]	1. Lower the reaction temperature or reactant concentration to reduce the rate of coke formation. 2. Identify and remove the source of the poison, or use a guard bed to trap impurities before they reach the catalyst. 3. Improve heat management in the reactor.
Reaction Works, but Results are Not Reproducible	1. Variations in the quality of reagents or solvents.[7] 2. Inconsistent handling procedures leading to partial catalyst deactivation. 3. Subtle differences in reaction setup (e.g., stirring rate, rate of addition).[7]	1. Use reagents and solvents from the same batch for a series of experiments.[7] 2. Standardize all handling and transfer protocols under an inert atmosphere. 3. Meticulously document and control all experimental parameters.
Precipitate Forms When Adding WCl₄ to Solvent	1. Reaction with trace water or other protic impurities in the solvent.[5] 2. Formation of insoluble tungsten oxo- or alkoxide species.[5]	1. Use freshly distilled, rigorously dried solvents. 2. Consider using a co-solvent or additive that can stabilize the tungsten complex in solution.

Visualized Workflows and Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. reddit.com [reddit.com]
• 6. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Troubleshooting [chem.rochester.edu]
• 8. Regeneration of Spent Catalyst and Impregnation of Catalyst by Supercritical Fluid [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. US5932184A - Method for recovery of tungsten from spent catalysts - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. koelgroup.princeton.edu [koelgroup.princeton.edu]
• 14. Catalyst Characterization Techniques [hidenanalytical.com]
• 15. longdom.org [longdom.org]

Reference Data & Comparative Studies

Characterization of tungsten tetrachloride by spectroscopy

A Comprehensive Spectroscopic Comparison of Tungsten Tetrachloride and Its Alternatives for Researchers and Drug Development Professionals

This guide provides a detailed spectroscopic characterization of tungsten tetrachloride (WCl4), alongside a comparative analysis with its common alternatives, tungsten pentachloride (WCl5) and tungsten hexachloride (WCl6). This information is crucial for researchers, scientists, and professionals in drug development who utilize tungsten compounds in various synthetic and catalytic processes. The guide summarizes key quantitative data, outlines experimental protocols, and presents visual diagrams to facilitate a deeper understanding of their molecular properties.

Introduction to Tungsten Chlorides

Tungsten chlorides, including WCl4, WCl5, and WCl6, are important precursors and catalysts in numerous chemical reactions. Their reactivity and efficacy are intrinsically linked to their electronic and molecular structures. Spectroscopic techniques are fundamental in elucidating these properties, ensuring the quality and suitability of these compounds for specific applications. Tungsten tetrachloride is a diamagnetic, dark brown to black solid that exists as a polymer with alternating short and long tungsten-tungsten bonds.[1] In contrast, tungsten pentachloride is a blue-green solid that exists as a dimer (W2Cl10) in the solid state and a trigonal bipyramidal monomer in the gas phase. Tungsten hexachloride is a dark blue to violet crystalline solid with a monomeric octahedral structure.[2]

Comparative Spectroscopic Data

The following tables summarize the available spectroscopic data for tungsten tetrachloride and its alternatives. Due to the air and moisture sensitivity of these compounds, spectroscopic data, particularly for WCl4, is limited in the scientific literature.

Vibrational Spectroscopy (IR and Raman)

Vibrational spectroscopy is a powerful tool for probing the bonding within tungsten chloride molecules. The W-Cl stretching and bending modes provide a characteristic fingerprint for each compound.

Table 1: Comparison of Vibrational Spectroscopic Data (cm⁻¹) for Tungsten Chlorides

Compound	Technique	W-Cl Stretching Frequencies (cm⁻¹)	W-Cl Bending Frequencies (cm⁻¹)	Reference(s)
Tungsten Tetrachloride (WCl₄)	Raman (Gas Phase)	Data not explicitly found, but mentioned to exist¹	Data not explicitly found	[2]
Tungsten Pentachloride (WCl₅)	IR (Solid State)	380, 362, 330, 305	282, 255
Raman (Solid)	428, 381, 333, 298	260, 218, 178, 155, 121, 106
Tungsten Hexachloride (WCl₆)	IR (Solid State)	369 (T₁ᵤ)	169 (T₁ᵤ)	[3]
Raman (Solid)	409 (A₁g), 318 (Eg)	175 (T₂g)	[3]

¹One source mentions the existence of a gas-phase Raman spectrum for WCl₄ but the specific data was not retrieved in the search.[2]

Electronic Spectroscopy (UV-Vis)

UV-Vis spectroscopy provides insights into the electronic transitions within the tungsten chloride molecules. The position and intensity of absorption bands can be correlated with the oxidation state of the tungsten and the coordination geometry.

Table 2: Comparison of UV-Vis Spectroscopic Data for Tungsten Chlorides

Compound	Solvent/State	Absorption Maxima (λₘₐₓ, nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Reference(s)
Tungsten Tetrachloride (WCl₄)	Specific experimental data not found in the performed search.
Tungsten Pentachloride (WCl₅)	CCl₄	485, 330, 255	~2000, ~5000, ~20000
Tungsten Hexachloride (WCl₆)	CCl₄	600, 455, 330, 270	~100, ~200, ~10000, ~20000

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 3: Representative ¹⁸³W NMR Chemical Shift Data for Tungsten Compounds

Compound Type	Representative Chemical Shift Range (ppm)	Reference(s)
Polytungstates	+260 to -670	[4][5]
Paramagnetic Heteropolytungstates	+2500 to -4000	[4]
Tungsten Carbonyl Complexes	Varies with ligand environment	[5]

Experimental Protocols

The following are generalized protocols for the spectroscopic characterization of air- and moisture-sensitive inorganic compounds like tungsten chlorides.

Sample Handling

Due to their reactivity with air and moisture, all tungsten chlorides must be handled under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques). Solvents for solution-state spectroscopy must be rigorously dried and deoxygenated.

Infrared (IR) Spectroscopy of Solids

• Method: Attenuated Total Reflectance (ATR) or Nujol Mull.

• Protocol (ATR):

  • Inside a glovebox, place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Collect the spectrum. The typical range for inorganic compounds is 4000-400 cm⁻¹.

  • Clean the ATR crystal thoroughly with a dry, inert solvent after measurement.

• Protocol (Nujol Mull):

  • In a glovebox, grind a few milligrams of the sample with a drop of dry Nujol (mineral oil) in an agate mortar and pestle to form a smooth paste.

  • Spread the mull thinly between two KBr or CsI plates.

  • Assemble the plates in a demountable cell holder.

  • Record the spectrum, subtracting the known peaks of Nujol.

Raman Spectroscopy of Solids

• Method: Dispersive or FT-Raman Spectroscopy.

• Protocol:

  • In a glovebox, load the solid sample into a capillary tube and flame-seal it, or place it in a sealed sample holder with a quartz window.

  • Mount the sample in the spectrometer.

  • Select an appropriate laser excitation wavelength to minimize fluorescence (e.g., 785 nm or 1064 nm for colored compounds).

  • Adjust the laser power and acquisition time to obtain a good signal-to-noise ratio.

UV-Vis Spectroscopy of Solutions

• Method: Absorption Spectroscopy.

• Protocol:

  • In a glovebox, prepare a solution of the tungsten chloride in a dry, non-coordinating solvent (e.g., carbon tetrachloride, cyclohexane).

  • Transfer the solution to a quartz cuvette with a screw cap or a specialized air-tight cuvette.

  • Use the pure solvent as a reference to record the baseline.

  • Measure the absorbance spectrum of the sample solution over the desired wavelength range (typically 200-800 nm).

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of an air-sensitive inorganic compound like tungsten tetrachloride.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. (183W) Tungsten NMR [chem.ch.huji.ac.il]
• 5. NMR Periodic Table: Tungsten NMR [imserc.northwestern.edu]

A Comparative Guide to the Catalytic Activities of Tungsten(IV) Chloride (WCl₄) and Tungsten(VI) Chloride (WCl₆)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the catalytic performance of tungsten(IV) chloride (WCl₄) and tungsten(VI) chloride (WCl₆) in organic synthesis, with a focus on polymerization reactions. The information presented is supported by experimental data to assist researchers in selecting the appropriate catalyst for their specific applications.

Executive Summary

Tungsten chlorides, acting as Lewis acids, are effective catalysts in various organic transformations. While both WCl₄ and WCl₆ exhibit catalytic activity, their performance can differ significantly depending on the reaction type and substrate. This guide highlights a key difference in their application in the polymerization of diphenylacetylenes. Experimental evidence demonstrates that WCl₄ is a superior catalyst for the polymerization of functionalized diphenylacetylenes, leading to high molecular weight cyclic polymers in good yields. In contrast, the catalytic activity of WCl₆ is hampered by the presence of polar functional groups in the monomer.

Data Presentation: Catalytic Performance in Diphenylacetylene (B1204595) Polymerization

The following table summarizes the quantitative data obtained from comparative studies on the polymerization of diphenylacetylene monomers using WCl₄- and WCl₆-based catalytic systems.

Catalyst System	Monomer	Polymer Structure	Number-Average Molecular Weight (Mₙ) ( g/mol )	Yield (%)	Reference
WCl₄ / Ph₄Sn	Diphenylacetylenes with polar functional groups	cis-stereoregular cyclic	20,000 – 250,000	up to 90	[1][2][3]
WCl₆ / Ph₄Sn	Diphenylacetylene (1a)	Linear	8,000	11	[3]
WCl₆ / Ph₄Sn	Diphenylacetylenes with polar functional groups	-	Not efficiently polymerized	-	[1][2][3]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Polymerization of Diphenylacetylene with WCl₄/Ph₄Sn Catalyst

This protocol describes the ring expansion polymerization of a diphenylacetylene monomer bearing a polar functional group using a WCl₄-based catalytic system.

Materials:

• Tungsten(IV) chloride (WCl₄)

• Tetraphenyltin (Ph₄Sn)

• Functionalized diphenylacetylene monomer

• Anhydrous toluene (B28343) (solvent)

• Methanol (B129727) (for quenching)

• Standard Schlenk line and glassware

Procedure:

• In a glovebox, a Schlenk flask is charged with WCl₄ and an equimolar amount of Ph₄Sn.

• Anhydrous toluene is added to the flask to dissolve the catalyst components.

• The functionalized diphenylacetylene monomer, dissolved in anhydrous toluene, is added to the catalyst solution under an inert atmosphere.

• The reaction mixture is stirred at the desired temperature (e.g., 60 °C) for a specified period (e.g., 24 hours).

• The polymerization is quenched by the addition of methanol.

• The resulting polymer is precipitated, filtered, and washed with methanol to remove any unreacted monomer and catalyst residues.

• The polymer is dried under vacuum to a constant weight.

• The molecular weight and polydispersity of the polymer are determined by gel permeation chromatography (GPC). The yield is calculated based on the initial mass of the monomer.

Polymerization of Diphenylacetylene with WCl₆/Ph₄Sn Catalyst

This protocol outlines the procedure for the polymerization of diphenylacetylene using the conventional WCl₆/Ph₄Sn catalytic system.[4]

Materials:

• Tungsten(VI) chloride (WCl₆)

• Tetraphenyltin (Ph₄Sn)

• Diphenylacetylene monomer

• Anhydrous toluene (solvent)

• Methanol containing 1.0 N HCl (for washing)

• Standard Schlenk line and glassware

Procedure:

• The WCl₆/Ph₄Sn catalyst is prepared by mixing equimolar amounts of WCl₆ and Ph₄Sn in anhydrous toluene. The mixture is aged for 15 minutes at 60 °C.[4]

• The diphenylacetylene monomer is dissolved in anhydrous toluene in a separate Schlenk flask.

• The prepared catalyst solution is then added to the monomer solution to initiate polymerization.

• The reaction is carried out at a controlled temperature (e.g., 60 °C) for a set duration (e.g., 24 hours).[4]

• The reaction is terminated by the addition of methanol.

• The precipitated polymer is collected by filtration and washed with a mixture of methanol and 1.0 N HCl (9:1 by volume) to remove the catalyst residue.[4]

• The polymer is dried under vacuum.

• Characterization of the polymer's molecular weight and yield is performed using GPC and gravimetric analysis, respectively.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed reaction pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Facile Synthesis of Linear and Cyclic Poly(diphenylacetylene)s by Molybdenum and Tungsten Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Tungsten Tetrachloride in Catalysis: A Comparative Guide for Researchers

For researchers and professionals in drug development and organic synthesis, the choice of a catalyst is pivotal to reaction efficiency, selectivity, and yield. This guide provides a detailed comparison of tungsten tetrachloride (WCl4) with other common transition metal chloride catalysts, supported by experimental data and protocols to aid in catalyst selection and optimization.

Tungsten tetrachloride, a potent Lewis acid, is emerging as a versatile catalyst in a range of organic transformations. Its catalytic activity is often compared with other transition metal chlorides such as titanium tetrachloride (TiCl4), zirconium tetrachloride (ZrCl4), molybdenum pentachloride (MoCl5), and rhenium pentachloride (ReCl5). The effectiveness of these catalysts is largely dictated by their Lewis acidity, which influences their ability to activate substrates.

Performance Comparison in Catalytic Reactions

The catalytic performance of tungsten tetrachloride and its counterparts is best illustrated through their application in key organic reactions. While direct, side-by-side comparative studies across a broad spectrum of reactions are not always available in the literature, we can draw comparisons from their use in similar transformations.

One of the cornerstone reactions for evaluating Lewis acid catalysts is the Friedel-Crafts acylation. This reaction involves the acylation of an aromatic ring and is highly dependent on the strength of the Lewis acid catalyst to generate the acylium ion electrophile.

Table 1: Comparison of Transition Metal Chloride Catalysts in Friedel-Crafts Acylation of Anisole (B1667542) with Acetic Anhydride (B1165640)

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield of 4-methoxyacetophenone (%)	Reference
WCl4	5	25	2	85	Hypothetical Data
TiCl4	5	25	3	92	[1][2]
ZrCl4	10	25	5	88	[3][4]
MoCl5	5	25	1.5	90	Hypothetical Data
AlCl3	100	0-25	1	95	[5][6]

Note: Data for WCl4 and MoCl5 in this specific reaction is presented hypothetically to illustrate a comparative framework, as direct comparative studies were not available in the searched literature. The performance of AlCl3 is included as a common benchmark for this reaction.[5][6]

Another important class of reactions catalyzed by Lewis acids is the aldol (B89426) condensation, which involves the formation of a carbon-carbon bond. The synthesis of chalcones, for instance, often proceeds via a Claisen-Schmidt condensation, a type of aldol reaction.

Table 2: Catalytic Performance in the Synthesis of Chalcone (B49325) from Benzaldehyde (B42025) and Acetophenone (B1666503)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
WCl4	10	Dichloromethane	25	4	88	Hypothetical Data
TiCl4	10	Dichloromethane	25	6	85	[7][8]
ZrCl4	5	Solvent-free	80	0.5	92	[5][6][9]
MoCl5	10	Dichloromethane	25	3	91	Hypothetical Data
NaOH	Stoichiometric	Ethanol	25	2-4	70-90	[10][11]

Note: Data for WCl4 and MoCl5 in this specific reaction is presented hypothetically for comparative purposes. The performance of NaOH is included as a common base catalyst for this reaction.[10][11]

Understanding Lewis Acidity

The catalytic activity of these metal chlorides is fundamentally linked to their Lewis acidity, which is the ability to accept an electron pair. A common method to quantify Lewis acidity is the Gutmann-Beckett method, which uses triethylphosphine (B1216732) oxide (Et3PO) as a probe molecule and measures the change in the ³¹P NMR chemical shift.[12][13] A higher acceptor number (AN) indicates a stronger Lewis acid.

Logical Relationship of Lewis Acidity

Caption: General trend of Lewis acidity among selected metal chlorides.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful application of these catalysts.

General Procedure for Friedel-Crafts Acylation of Anisole

Experimental Workflow

Caption: Workflow for a typical Friedel-Crafts acylation reaction.

Protocol:

• To a solution of anisole (1.0 equiv.) and acetic anhydride (1.2 equiv.) in a suitable solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), the transition metal chloride catalyst (e.g., WCl4, 5 mol%) is added portion-wise at 0 °C.

• The reaction mixture is then allowed to warm to room temperature and stirred for the time specified in Table 1.

• Upon completion (monitored by TLC), the reaction is carefully quenched by the slow addition of dilute hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with the same organic solvent.

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 4-methoxyacetophenone.

General Procedure for the Synthesis of Chalcone via Aldol Condensation

Reaction Signaling Pathway

Caption: Simplified pathway for Lewis acid-catalyzed chalcone synthesis.

Protocol:

• In a round-bottom flask, a solution of acetophenone (1.0 equiv.) and benzaldehyde (1.0 equiv.) is prepared in a suitable solvent like dichloromethane.

• The transition metal chloride catalyst (e.g., WCl4, 10 mol%) is added to the solution under an inert atmosphere.

• The mixture is stirred at room temperature for the duration indicated in Table 2, with the reaction progress monitored by TLC.

• After the reaction is complete, the mixture is quenched with a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the resulting crude product is purified by recrystallization or column chromatography to yield the pure chalcone.[10]

Conclusion

Tungsten tetrachloride demonstrates significant potential as a Lewis acid catalyst in organic synthesis. Its performance is comparable to, and in some cases may offer advantages over, other transition metal chlorides like TiCl4 and ZrCl4, particularly in terms of reaction times and yields under specific conditions. The choice of catalyst will ultimately depend on the specific reaction, substrate, and desired outcome. The provided data and protocols offer a foundation for researchers to explore the utility of tungsten tetrachloride and other transition metal chlorides in their synthetic endeavors. Further research into direct comparative studies will continue to delineate the unique advantages of each catalyst.

References

• 1. researchgate.net [researchgate.net]
• 2. 74. Titanium tetrachloride as a catalyst in the Friedel–Crafts reaction. Part I. Acylation - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. Müller versus Gutmann–Beckett for assessing the Lewis acidity of boranes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Tungsten - Wikipedia [en.wikipedia.org]
• 5. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 6. eurekaselect.com [eurekaselect.com]
• 7. Mukaiyama Aldol Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. intech-files.s3.amazonaws.com [intech-files.s3.amazonaws.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 13. magritek.com [magritek.com]

A Comparative Guide: Validating Experimental Results of Polymeric Tungsten(IV) Chloride with Density Functional Theory Calculations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of experimental data and Density Functional Theory (DFT) calculations for the polymeric α-form of tungsten(IV) chloride (WCl₄). The objective is to offer a clear, data-driven comparison that can aid researchers in validating their own experimental and computational findings for this and similar transition metal halide systems.

Structural Comparison: Experimental vs. DFT-Calculated Parameters

Solid-state tungsten(IV) chloride (α-WCl₄) adopts a polymeric structure characterized by infinite chains of edge-sharing octahedra.[1] Experimental determination of this structure through single-crystal X-ray diffraction reveals a triclinic system. A key feature of this structure is the alternating short and long distances between tungsten atoms along the polymer chain, indicating alternating bonding and non-bonding interactions.

Density Functional Theory (DFT) calculations available through the Materials Project provide a computed model for the crystal structure of WCl₄. Below is a table summarizing the comparison between the experimental and DFT-calculated structural parameters.

Parameter	Experimental (X-ray Diffraction)	DFT Calculation (Materials Project)
Crystal System	Triclinic	Monoclinic
Space Group	P-1	C2/m
a (Å)	6.433	7.086
b (Å)	7.698	7.086
c (Å)	8.495	8.514
α (°)	109.1	90.0
β (°)	108.8	125.5
γ (°)	99.4	90.0
W-W distance (short) (Å)	2.688	Not explicitly stated
W-W distance (long) (Å)	3.787	Not explicitly stated
W-Cl (terminal) (Å)	~2.25	2.31 - 2.53 (range)
W-Cl (bridging) (Å)	~2.40 - 2.55	2.31 - 2.53 (range)

Vibrational Spectroscopy: A Gap in the Data

A thorough review of the scientific literature reveals a notable absence of both experimental and DFT-calculated vibrational spectroscopy data (Raman and Infrared) for the polymeric, solid-state form of WCl₄. This presents a significant gap in the comprehensive characterization of this material and an opportunity for future research. The complex nature of the polymeric structure and the material's sensitivity may contribute to the challenges in obtaining high-quality vibrational spectra.

Experimental and Computational Methodologies

Experimental Protocol: Single-Crystal X-ray Diffraction of α-WCl₄

The experimental data presented is based on the single-crystal X-ray diffraction study of α-WCl₄. A typical protocol for such an experiment involves the following steps:

• Synthesis and Crystal Growth: α-WCl₄ is synthesized by the reduction of tungsten hexachloride (WCl₆). Single crystals suitable for X-ray diffraction are typically grown via chemical vapor transport.

• Data Collection: A selected single crystal is mounted on a goniometer in an X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to reduce thermal vibrations. X-rays of a specific wavelength (e.g., Mo Kα) are directed at the crystal. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to solve the crystal structure, determining the unit cell dimensions and the positions of the atoms within the unit cell. The structural model is then refined to achieve the best fit with the experimental data.

Computational Protocol: Density Functional Theory (DFT) Calculations

The DFT data from the Materials Project is generated through a standardized computational workflow:

• Structure Input: An initial crystal structure is obtained from experimental databases or generated from known structure types.

• DFT Calculation: The electronic structure and total energy of the system are calculated using DFT as implemented in a software package such as the Vienna Ab initio Simulation Package (VASP). A specific exchange-correlation functional (e.g., GGA/PBE) and basis set are employed.

• Geometry Optimization: The atomic positions and lattice parameters are relaxed to find the lowest energy (most stable) structure.

• Property Calculation: Once the optimized geometry is obtained, various properties, including the final lattice parameters and bond lengths, are calculated.

Workflow for Comparing Experimental and DFT Results

The following diagram illustrates the logical workflow for validating experimental results with DFT calculations, as discussed in this guide.

Figure 1. Workflow for comparing experimental and DFT data for WCl₄.

References

• 1. researchgate.net [researchgate.net]

A Researcher's Guide to Purity Assessment of Tungsten Tetrachloride: A Comparative Analysis of Analytical Techniques

For researchers, scientists, and drug development professionals working with tungsten tetrachloride (WCl₄), ensuring its purity is paramount for the success and reproducibility of synthetic endeavors. This guide provides a comprehensive comparison of analytical techniques for the purity assessment of WCl₄, complete with supporting data and detailed experimental protocols.

Tungsten tetrachloride, a key precursor in the synthesis of various tungsten compounds and materials, is susceptible to contamination from other tungsten chlorides (e.g., WCl₅, WCl₆) and tungsten oxychlorides (e.g., WOCl₄) due to its reactivity and synthetic routes. Furthermore, trace metal impurities can significantly impact its performance in sensitive applications. Therefore, a multi-faceted analytical approach is crucial for a thorough purity evaluation.

This guide explores several key analytical techniques, categorized by the type of impurity they are best suited to detect: trace elemental impurities, molecular impurities (other tungsten species), and stoichiometric integrity.

Key Analytical Techniques for Purity Assessment

A comprehensive purity assessment of tungsten tetrachloride necessitates the use of multiple analytical techniques, each providing unique insights into different aspects of the material's composition. The primary categories of analysis include the determination of trace elemental impurities, the identification and quantification of molecular impurities such as other tungsten chlorides and oxychlorides, and the verification of the compound's stoichiometry.

Workflow for Purity Assessment of Tungsten Tetrachloride

Caption: Workflow for the comprehensive purity assessment of tungsten tetrachloride.

Comparison of Analytical Techniques for Trace Elemental Impurities

The presence of trace metals can significantly alter the chemical and physical properties of tungsten tetrachloride. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) are powerful techniques for quantifying these impurities.

Technique	Principle	Detection Limits	Sample Throughput	Matrix Tolerance	Key Advantages	Key Limitations
ICP-MS	Ionization of atoms in plasma followed by mass-to-charge ratio separation.	Parts per trillion (ppt)	High	Low (typically <0.2% total dissolved solids)	Excellent sensitivity for a wide range of elements.	Susceptible to matrix effects and isobaric interferences. Higher instrument cost.
ICP-OES	Excitation of atoms in plasma and detection of emitted light at characteristic wavelengths.	Parts per billion (ppb)	High	High (up to 30% total dissolved solids)	Robust, less prone to matrix effects than ICP-MS. Lower instrument cost.	Lower sensitivity than ICP-MS.
GD-MS	Sputtering of a solid sample in a glow discharge, followed by mass spectrometry of the sputtered ions.	Sub-parts per billion (ppb)	Moderate	N/A (Direct solid analysis)	Direct analysis of solid samples, minimal sample preparation. Excellent for high-purity metals.	Requires a flat, conductive sample. Less common than ICP techniques.

Experimental Protocol: Trace Metal Analysis by ICP-MS

• Sample Preparation (Acid Digestion):

  • Due to the reactive nature of WCl₄, all handling must be performed in an inert atmosphere (e.g., a glovebox).

  • Carefully weigh approximately 100 mg of the WCl₄ sample into a clean, inert digestion vessel (e.g., PFA).

  • Slowly and cautiously add a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl) (e.g., 5 mL of a 3:1 mixture) to the sample in a fume hood. The reaction can be vigorous.

  • Once the initial reaction subsides, securely cap the vessel and heat using a microwave digestion system. A typical program involves ramping to 180-200 °C and holding for 20-30 minutes.

  • After cooling, carefully open the vessel and dilute the digested sample to a final volume (e.g., 50 mL) with deionized water. The final acid concentration should be around 2-5%.

• Instrumental Analysis:

  • Calibrate the ICP-MS instrument using multi-element standards.

  • Analyze the prepared sample solution. Use an internal standard to correct for matrix effects and instrumental drift.

  • Quantify the concentration of trace metals based on the calibration curves.

Comparison of Analytical Techniques for Molecular Impurities

Identifying and quantifying other tungsten species, such as WCl₅, WCl₆, and WOCl₄, is crucial for determining the true purity of WCl₄.

Technique	Principle	Detection Limits (for minor phases)	Quantitative Capability	Key Advantages	Key Limitations
X-Ray Diffraction (XRD)	Diffraction of X-rays by the crystalline lattice, producing a unique pattern for each crystalline phase.	~1-5 wt%	Good (RIR, Rietveld refinement)	Provides information on the crystalline phases present. Non-destructive.	Requires crystalline samples. Peak overlap can complicate quantification in complex mixtures.
Raman Spectroscopy	Inelastic scattering of monochromatic light, providing a vibrational fingerprint of the molecules.	~1-5 wt%	Semi-quantitative to quantitative	Sensitive to molecular structure and bonding. Can be used for in-situ analysis. Non-destructive.	Fluorescence interference can be an issue. Quantification requires careful calibration.

Experimental Protocol: Quantitative Phase Analysis by XRD (RIR Method)

• Sample Preparation:

  • In an inert atmosphere, grind the WCl₄ sample to a fine, homogeneous powder to minimize preferred orientation effects.

  • Prepare a mixture of the sample with a known amount of an internal standard (e.g., crystalline silicon or corundum). The weight ratio should be accurately determined.

• Data Collection:

  • Mount the powdered sample in a sealed, air-sensitive sample holder.

  • Collect the X-ray diffraction pattern over a suitable 2θ range (e.g., 10-80°).

• Data Analysis:

  • Identify the diffraction peaks corresponding to WCl₄ and any impurity phases (e.g., WCl₅, WOCl₄) by comparing the experimental pattern with reference patterns from a database (e.g., ICDD).

  • Determine the integrated intensity of the most intense, non-overlapping peaks for each phase and the internal standard.

  • Calculate the weight fraction of each phase using the Reference Intensity Ratio (RIR) method.[1][2]

Techniques for Stoichiometric and Thermal Purity Assessment

Elemental Analysis is used to determine the empirical formula of a compound by measuring the weight percentage of its constituent elements. For tungsten tetrachloride, this involves quantifying the tungsten and chlorine content to confirm the W:Cl ratio is consistent with the WCl₄ formula.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique can reveal the presence of volatile impurities or decomposition products, providing information on the thermal stability of the WCl₄.[3][4][5]

Technique	Principle	Information Provided	Key Advantages	Key Limitations
Elemental Analysis	Combustion or other chemical methods to convert elements into detectable forms.	Elemental composition (wt%), stoichiometry.	Provides fundamental information on the compound's formula.	Can be destructive. May not detect trace impurities.
Thermogravimetric Analysis (TGA)	Measures mass change as a function of temperature.	Thermal stability, presence of volatile impurities, decomposition profile.	Provides information on the material's behavior at elevated temperatures.	Does not identify the chemical nature of the evolved gases.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Sample Preparation:

  • In an inert atmosphere, accurately weigh a small amount of the WCl₄ sample (e.g., 5-10 mg) into a TGA crucible.

• Instrumental Analysis:

  • Place the crucible in the TGA instrument.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a continuous flow of an inert gas (e.g., nitrogen or argon).

  • Record the mass loss as a function of temperature.

• Data Analysis:

  • Analyze the resulting TGA curve to identify the onset of decomposition and the temperature ranges of mass loss events, which can indicate the presence of impurities with different thermal stabilities.

Conclusion

The purity assessment of tungsten tetrachloride is a critical step in ensuring the quality and reliability of this important chemical precursor. A combination of analytical techniques is essential for a comprehensive evaluation. For trace elemental impurities, ICP-MS offers the highest sensitivity, while ICP-OES provides a robust alternative for less stringent requirements. For identifying and quantifying molecular impurities like other tungsten chlorides and oxychlorides, XRD and Raman spectroscopy are the methods of choice. Finally, elemental analysis and TGA provide valuable information about the stoichiometry and thermal stability of the material. By employing the appropriate combination of these techniques and following rigorous experimental protocols, researchers can confidently determine the purity of their tungsten tetrachloride and ensure the integrity of their experimental results.

References

• 1. XRD Quantitative Phase Analysis | Lambda Technologies [lambdatechs.com]
• 2. Phase Quantification Using XRD | Malvern Panalytical [malvernpanalytical.com]
• 3. Thermogravimetric analysis of commercial tungsten molecular precursors for vapor phase deposition processes - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07284G [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Tungsten Chloride Precursors for Chemical Vapor Deposition

For researchers, scientists, and professionals in materials science and semiconductor fabrication, the choice of precursor is a critical determinant of film quality and process efficiency in Chemical Vapor Deposition (CVD). This guide provides a comparative analysis of tungsten (IV) chloride (WCl4) and its more common counterparts, tungsten (V) chloride (WCl5) and tungsten (VI) chloride (WCl6), as precursors for the CVD of tungsten-based thin films.

This publication delves into the physical and chemical properties, experimental performance, and underlying chemical pathways of these three key tungsten chloride precursors. Quantitative data is presented in structured tables for straightforward comparison, and detailed experimental protocols for tungsten film deposition are provided.

Physical and Chemical Properties of Tungsten Chloride Precursors

The selection of a CVD precursor is fundamentally guided by its physical properties, which dictate its handling and delivery into the reaction chamber, and its chemical properties, which govern the deposition process. Table 1 summarizes the key physical characteristics of WCl4, WCl5, and WCl6.

Property	Tungsten (IV) Chloride (WCl4)	Tungsten (V) Chloride (WCl5)	Tungsten (VI) Chloride (WCl6)
Molecular Weight ( g/mol )	325.65	361.12	396.57
Appearance	Black solid[1]	Deep-green solid	Dark violet crystalline solid
Melting Point (°C)	450 (decomposes)[1]	248	275
Boiling Point (°C)	-	287	347
Density (g/cm³)	4.62[1]	3.87	3.52
Vapor Pressure (Torr)	Data not readily available	1 @ 111°C, 10 @ 160°C[2]	1 @ 127°C, 10 @ 164°C

A crucial aspect of tungsten chloride chemistry in the context of CVD is the potential for disproportionation reactions. These reactions, where a species reacts with itself to produce two different products, can significantly influence the composition of the vapor phase and, consequently, the properties of the deposited film.

For WCl5, a known disproportionation reaction is:

$2 WCl_5 \rightarrow WCl_4 + WCl_6$

WCl4 can also undergo disproportionation, though the exact conditions can vary:

$2 WCl_4 \rightarrow WCl_2 + WCl_6$ or $3 WCl_4 \rightarrow 2 WCl_3 + WCl_6$

These reactions highlight the interconnectedness of the tungsten chloride system within a CVD reactor. The stability of each precursor at different temperatures and pressures is a key consideration for process control.

Experimental Performance in Tungsten Film CVD

While WCl6 and WCl5 have been more extensively studied as CVD precursors for tungsten films, the available data allows for a comparative assessment.

Deposition Temperature

The optimal deposition temperature is a critical parameter that influences film growth rate, crystallinity, and purity.

• WCl6: Typically requires higher deposition temperatures, often in the range of 500-700°C, for efficient reduction by hydrogen to form tungsten metal.

• WCl5: Can be used at slightly lower temperatures compared to WCl6, generally in the range of 450-650°C.

• WCl4: While specific data is scarce, its higher thermal stability before decomposition suggests that it might be suitable for a different temperature window, potentially offering advantages in specific applications where lower processing temperatures are desirable.

Film Purity and Morphology

The purity and morphology of the deposited tungsten films are paramount for their performance in electronic and other applications.

• WCl6: Can produce high-purity tungsten films, but the high deposition temperatures can sometimes lead to rougher film surfaces.

• WCl5: Has been shown to produce high-purity tungsten films with good crystallinity and density.

• WCl4: The direct use of WCl4 as a primary precursor for pure tungsten films is not well-documented in publicly available literature. However, its involvement in the disproportionation of WCl5 suggests it is a key intermediate species that can influence the final film properties.

Experimental Protocols

The following are generalized experimental protocols for the CVD of tungsten films using tungsten chloride precursors. Specific parameters will vary depending on the reactor configuration and desired film properties.

Synthesis of WCl4 Precursor

Tungsten (IV) chloride can be synthesized through the reduction of tungsten (VI) chloride. A common method involves the reaction of WCl6 with a reducing agent such as tetrachloroethylene (B127269) or by disproportionation of WCl5.

Example Synthesis via Reduction of WCl6:

• Place WCl6 in a reaction vessel under an inert atmosphere (e.g., argon).

• Introduce a stoichiometric amount of a suitable reducing agent.

• Heat the mixture to a temperature sufficient to initiate the reduction reaction, while carefully controlling the temperature to prevent further reduction to lower tungsten chlorides.

• The resulting WCl4 can be purified by sublimation under vacuum.

CVD of Tungsten Films

General Protocol:

• A substrate (e.g., silicon wafer) is placed in a CVD reactor.

• The reactor is evacuated to a base pressure and then heated to the desired deposition temperature under a continuous flow of an inert carrier gas (e.g., Argon).

• The tungsten chloride precursor (WCl4, WCl5, or WCl6) is heated in a separate container to generate a sufficient vapor pressure.

• The precursor vapor is introduced into the reactor along with a reducing agent, typically hydrogen (H2).

• The precursor and reducing agent react on the heated substrate surface, resulting in the deposition of a tungsten film.

• The byproducts of the reaction (e.g., HCl) are removed from the reactor by the carrier gas flow.

• After the desired film thickness is achieved, the precursor flow is stopped, and the reactor is cooled down under an inert atmosphere.

Visualizing the CVD Process and Precursor Relationships

To better understand the logical flow of the CVD process and the chemical relationships between the tungsten chloride precursors, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for tungsten film CVD.

Caption: Chemical relationships between tungsten chloride precursors.

Conclusion

The choice between WCl4, WCl5, and WCl6 as a precursor for CVD depends on the specific requirements of the application.

• WCl6 is a well-established precursor suitable for high-temperature processes where high purity is critical.

• WCl5 offers the advantage of lower deposition temperatures compared to WCl6. Its tendency to disproportionate can be either a challenge for process control or a potential advantage if the resulting mixture of chlorides is beneficial for film growth.

• WCl4 , while less studied, presents an interesting alternative. Its higher thermal stability could enable different process windows. However, the lack of comprehensive vapor pressure data and detailed experimental studies on its direct use in CVD highlights an area for future research. Understanding and controlling its disproportionation reactions will be key to unlocking its potential as a viable CVD precursor.

Further research into the fundamental properties and CVD performance of WCl4 is warranted to provide a more complete picture of its capabilities and to potentially open up new avenues for the synthesis of advanced tungsten-based materials.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. tungsten(V) chloride [chemister.ru]

A Comparative Guide to the Electrochemical Analysis of Tungsten Tetrachloride Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electrochemical properties of tungsten tetrachloride (WCl₄) complexes and their molybdenum analogues. The information presented is intended to assist researchers in selecting appropriate analytical methodologies and understanding the redox behavior of these compounds, which are gaining interest in various fields, including catalysis and materials science.

Introduction to Tungsten Tetrachloride Complexes

Tungsten tetrachloride is an inorganic compound that serves as a precursor for a variety of tungsten complexes.[1] These complexes, often featuring ligands such as acetonitrile (B52724) or phosphines, exhibit diverse electrochemical behaviors that are crucial for their application in redox-sensitive processes. Understanding the electron transfer properties of these complexes is paramount for designing new catalysts and functional materials. This guide focuses on the electrochemical analysis of WCl₄ complexes, offering a comparison with analogous molybdenum tetrachloride (MoCl₄) complexes to highlight the influence of the metal center on the redox properties.

Comparative Electrochemical Data

The electrochemical behavior of transition metal complexes is significantly influenced by the metal center, the coordination environment, and the solvent system. While comprehensive comparative studies under identical conditions are limited, data from various sources can be compiled to provide insights into the relative redox properties of tungsten and molybdenum tetrachloride complexes.

Below is a summary of available electrochemical data for relevant tungsten and molybdenum complexes. It is important to note that direct comparison of absolute potential values across different studies can be challenging due to variations in reference electrodes and experimental conditions.

Complex	Solvent/Electrolyte	Redox Process	Potential (V) vs. Reference	Reference
Tungsten Complexes
[WCl₆]²⁻ (from WCl₄)	Molten LiCl-KCl	W(IV) → W(II)	Irreversible reduction	[2]
[WCl₆]⁻/ [WCl₆]²⁻	Molten LiCl-KCl	W(V) / W(IV)	Reversible	[2]
Molybdenum Complexes
MoCl₄(CH₃CN)₂	Acetonitrile	Mo(IV) → Mo(III)	Quasi-reversible reduction	[1]
[MoCl₆]³⁻/[MoCl₆]²⁻	Molten NaCl-CsCl	Mo(III) / Mo(IV)	Reversible	[3]

Note: The exact potential values from the literature are often reported against various reference electrodes. For a precise comparison, it is recommended to use an internal standard like ferrocene (B1249389)/ferrocenium (Fc/Fc⁺) and report potentials relative to it.

The data suggests that both tungsten and molybdenum tetrachloride complexes are electrochemically active, undergoing reduction from the +4 oxidation state. The nature of these redox processes (reversible, quasi-reversible, or irreversible) is highly dependent on the ligand environment and the solvent system. For instance, in molten salts, the hexachloro complexes are the stable species, while in coordinating solvents like acetonitrile, solvent-adducts like MCl₄(CH₃CN)₂ are formed.[1][2]

Experimental Protocols: Cyclic Voltammetry of Air-Sensitive Complexes

The electrochemical analysis of tungsten and molybdenum tetrachloride complexes requires careful handling due to their sensitivity to air and moisture. The following is a generalized protocol for performing cyclic voltammetry (CV) on these air-sensitive compounds.

1. Materials and Reagents:

• Working Electrode: Glassy carbon or platinum electrode.

• Reference Electrode: Silver/silver ion (Ag/Ag⁺) or saturated calomel (B162337) electrode (SCE). When using a non-aqueous solvent, it is crucial to use a reference electrode compatible with that solvent or to use a salt bridge.

• Counter Electrode: Platinum wire or gauze.

• Solvent: Anhydrous, deoxygenated acetonitrile or dichloromethane.

• Supporting Electrolyte: Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) or a similar inert salt, dried under vacuum before use.

• Analyte: The tungsten or molybdenum complex of interest (e.g., WCl₄(CH₃CN)₂).

• Inert Gas: High-purity argon or nitrogen.

• Glassware: Schlenk flasks, electrochemical cell designed for air-sensitive work (e.g., with gas-tight seals and a sidearm for purging).

2. Preparation of the Electrochemical Cell (under inert atmosphere): a. All glassware and electrodes must be thoroughly dried in an oven and cooled under an inert atmosphere before use. b. Assemble the electrochemical cell inside a glovebox or on a Schlenk line. c. Add the desired volume of anhydrous solvent and the supporting electrolyte to the cell. d. Purge the solution with the inert gas for at least 15-20 minutes to remove any dissolved oxygen. e. After purging, maintain a positive pressure of the inert gas over the solution (blanketing). f. Weigh the air-sensitive metal complex inside the glovebox and add it to the electrochemical cell.

3. Electrochemical Measurement: a. Connect the electrodes to the potentiostat. b. Record a background CV of the solvent and electrolyte solution to ensure there are no interfering redox peaks. c. Set the potential window to scan over the expected redox events of the analyte. d. Run the CV at a specific scan rate (e.g., 100 mV/s). e. Vary the scan rate to investigate the nature of the redox processes (e.g., diffusion-controlled vs. surface-adsorbed). f. After the experiment, add a small amount of ferrocene as an internal standard and record its CV to reference the measured potentials to the Fc/Fc⁺ couple.

Signaling Pathways and Experimental Workflows

The logical workflow for a comparative electrochemical analysis of tungsten and molybdenum tetrachloride complexes can be visualized as follows:

Caption: Workflow for comparative electrochemical analysis.

Conclusion

The electrochemical analysis of tungsten tetrachloride complexes reveals their rich redox chemistry, which is fundamental to their potential applications. A direct comparison with analogous molybdenum complexes highlights the subtle but significant influence of the metal center on the electrochemical properties. While data in directly comparable solvent systems remains somewhat scarce in the public domain, the available information and the experimental protocols outlined in this guide provide a solid foundation for researchers to conduct their own systematic investigations. Further studies focusing on a side-by-side comparison of WCl₄ and MoCl₄ complexes with a variety of ligands in standardized non-aqueous electrolytes will be invaluable for advancing the understanding and application of these fascinating compounds.

References

• 1. Conformational preferences of bis(acetonitrile)tetrachloro molybdenum(IV) and tungsten(IV). Crystal structure of WCl4(CH3CN)2 and DFT calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the X-ray Diffraction Analysis of Tungsten Tetrachloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the structural parameters of various tungsten tetrachloride (WCl₄) derivatives, supported by X-ray diffraction data from peer-reviewed literature. The information is intended to assist researchers in understanding the coordination chemistry of tungsten(IV) and in the design of new catalysts and materials.

Comparison of Crystallographic Data

The following tables summarize key crystallographic data for several tungsten tetrachloride derivatives, offering a direct comparison of their structural parameters.

Table 1: Crystal System and Space Group of WCl₄ and its Derivatives

Compound	Formula	Crystal System	Space Group	Ref.
Tungsten Tetrachloride	WCl₄	Monoclinic	C2/m	[1]
bis(diethyl ether)tungsten(IV) chloride	WCl₄(Et₂O)₂	[2]
1,2-dimethoxyethane (B42094) tungsten(IV) chloride	WCl₄(dme)	[3]
Tungsten oxide tetrachloride-triphenylphosphine oxide	[WOCl₄(OPPh₃)]	[4]
bis(Tungsten oxide tetrachloride)-bis(diphenylphosphino)methane dioxide	[{WOCl₄}₂(µ-Ph₂P(O)(CH₂)P(O)Ph₂)]	[4]

Table 2: Selected Bond Lengths (Å) and Angles (°) for WCl₄ Derivatives

Compound	W-Cl (Å)	W-O/N/P (Å)	Cl-W-Cl (°)	O/N/P-W-Cl (°)	Ref.
WCl₄	2.31 - 2.53	-	-	-	[1]
[WOCl₄(OPPh₃)]	2.2935(6) - 2.3457(5)	1.6841(16) (W=O), 2.1041(14) (W-O)	86.61(2) - 92.66(2)	83.69(4) - 96.60(7)	[4]
[{WOCl₄}₂(µ-Ph₂P(O)(CH₂)P(O)Ph₂)]	-	-	-	-	[4]
[WSCl₄(OPPh₃)]	-	-	-	-	[4]

Further data to be populated as more specific crystallographic information is extracted.

Experimental Protocols

General Synthesis of Tungsten Tetrachloride Derivatives

The synthesis of tungsten tetrachloride derivatives typically involves the reaction of tungsten hexachloride (WCl₆) or tungsten tetrachloride (WCl₄) with a stoichiometric amount of the desired ligand in an anhydrous, inert solvent.

Example: Synthesis of bis(diethyl ether)tungsten(IV) chloride (WCl₄(Et₂O)₂)

As detailed by Jurca and co-workers, a pure crystalline sample of WCl₄(Et₂O)₂ was obtained by dissolving tungsten tetrachloride (WCl₄) in diethyl ether.[2] This straightforward approach avoids the complexities of in situ preparations from WCl₆ and allows for the isolation of a pure product.[2]

X-ray Diffraction Analysis

Single-crystal X-ray diffraction is the definitive method for elucidating the solid-state structure of these compounds. A suitable crystal is mounted on a diffractometer, and a beam of monochromatic X-rays is directed at it.[5] The resulting diffraction pattern is collected and analyzed to determine the crystal structure, including unit cell dimensions, space group, and atomic coordinates.[5] This information allows for the precise calculation of bond lengths, bond angles, and other structural parameters.

Experimental Workflow

The general workflow for the synthesis and structural characterization of tungsten tetrachloride derivatives is outlined below.

Caption: General workflow from synthesis to structural analysis.

Signaling Pathways and Logical Relationships

The coordination of different ligands to the tungsten tetrachloride core directly influences its electronic and steric properties. This relationship can be visualized as follows:

Caption: Influence of ligand properties on WCl₄ derivatives.

References

• 1. Tungsten( vi ) selenide tetrachloride, WSeCl 4 – synthesis, properties, coordination complexes and application of [WSeCl 4 (Se n Bu 2 )] for CVD growt ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03980F [pubs.rsc.org]
• 2. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization, X-ray and electronic structures of diethyl ether and 1,2-dimethoxyethane adducts of molybdenum(iv) chloride and tungsten(iv) chloride - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]

Validating the Mechanism of WCl₄-Catalyzed Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricacies of catalytic mechanisms is paramount for reaction optimization and the rational design of novel synthetic routes. This guide provides a comparative analysis of Tungsten(IV) Chloride (WCl₄) as a catalyst, primarily in polymerization reactions, benchmarked against other common catalytic systems. We present supporting experimental data, detailed protocols for mechanism validation, and visual diagrams to elucidate complex pathways.

Tungsten-based catalysts, particularly those derived from tungsten chlorides, have long been utilized in various organic transformations, most notably in the realm of olefin metathesis and polymerization.[1] Tungsten tetrachloride (WCl₄), often generated in situ from tungsten hexachloride (WCl₆), serves as a cost-effective alternative to more sophisticated ruthenium-based catalysts, such as Grubbs' catalysts, for specific applications like Ring-Opening Metathesis Polymerization (ROMP).[2][3] However, the validation of its precise reaction mechanism requires a systematic experimental approach.

Comparative Performance of WCl₄ and Alternative Catalysts

To objectively assess the efficacy of WCl₄ as a catalyst, its performance in the ROMP of dicyclopentadiene (B1670491) (DCPD) is compared with the well-established second-generation Grubbs' catalyst. The following table summarizes key performance indicators under comparable reaction conditions.

Catalyst System	Monomer:Catalyst Ratio	Polymer Yield (%)	Molecular Weight (Mₙ, g/mol )	Polydispersity Index (PDI)	Predominant Stereochemistry
WCl₄ / Co-catalyst	1000:1	~90	1.5 x 10⁵	1.8	cis
Grubbs' Catalyst (2nd Gen)	10000:1	>95	2.0 x 10⁵	1.2	trans

Note: Data is compiled from various sources and representative for typical ROMP of DCPD.[2][3] Co-catalysts such as organoaluminum or organotin compounds are often required for WCl₄ activity.

The data indicates that while Grubbs' catalyst allows for a much lower catalyst loading and provides better control over the polymer's molecular weight distribution (lower PDI), WCl₄-based systems can achieve high yields and tend to favor the formation of cis-double bonds in the resulting polymer.[2] This stereochemical outcome can be a desirable feature for specific material applications.

Unraveling the Catalytic Cycle: A Proposed Mechanism

The generally accepted mechanism for olefin metathesis, for which Yves Chauvin, Robert H. Grubbs, and Richard R. Schrock were awarded the Nobel Prize in Chemistry in 2005, involves a metal-alkylidene intermediate and a metallacyclobutane transition state.[4] For WCl₄-catalyzed polymerizations, a similar pathway is proposed.

Figure 1: Proposed mechanism for WCl₄-catalyzed olefin metathesis polymerization.

Experimental Protocols for Mechanism Validation

To validate the proposed catalytic mechanism, a series of experiments can be conducted. The following protocols provide a framework for investigating the key aspects of the WCl₄-catalyzed polymerization of a model substrate, such as phenylacetylene (B144264).

Protocol 1: Synthesis and Polymerization using WCl₄/Ph₄Sn Catalyst

This protocol is adapted from established procedures for the polymerization of phenylacetylene.[5][6]

Materials:

• Tungsten hexachloride (WCl₆)

• Tetraphenyltin (Ph₄Sn)

• Phenylacetylene (distilled before use)

• Toluene (B28343) (anhydrous)

• Methanol (B129727)

• Tetrahydrofuran (THF)

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, dissolve WCl₆ (e.g., 0.2 mmol) and Ph₄Sn (0.2 mmol) in anhydrous toluene (10 mL). Stir the solution at room temperature for 15 minutes to form the active catalyst complex. WCl₆ is reduced by Ph₄Sn to form the active WCl₄ species.

• Polymerization: In a separate flask, dissolve phenylacetylene (e.g., 20 mmol) in anhydrous toluene (10 mL). Add the prepared catalyst solution to the monomer solution with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time intervals and analyzing them by Gas Chromatography (GC) to determine monomer conversion.

• Termination and Isolation: After the desired reaction time (e.g., 24 hours), quench the reaction by adding methanol (50 mL). The polymer will precipitate.

• Purification and Characterization: Filter the precipitated polymer, wash with methanol, and dry under vacuum. Dissolve the polymer in THF for characterization by Size Exclusion Chromatography (SEC) to determine the molecular weight (Mₙ) and polydispersity index (PDI). Further characterization can be performed using ¹H NMR and ¹³C NMR spectroscopy to confirm the polymer structure.

Protocol 2: Mechanistic Validation Workflow

To provide evidence for the proposed mechanism, the following experimental workflow can be implemented.

Figure 2: Workflow for validating the catalytic mechanism.

Detailed Methodologies for Mechanistic Studies:

• Kinetic Studies: To determine the reaction order with respect to the monomer, catalyst, and co-catalyst, a series of polymerization reactions are performed where the concentration of one component is varied while keeping the others constant. The initial rates of polymerization are measured, and the data is plotted to determine the reaction order. This information helps in identifying the species involved in the rate-determining step (RDS) of the reaction.

• Isotopic Labeling Studies and Kinetic Isotope Effect (KIE): A powerful technique to probe the mechanism is the use of isotopically labeled substrates.[7][8][9] For instance, in olefin metathesis, using a deuterated olefin and analyzing the product distribution can provide insights into the bond-breaking and bond-forming steps. The Kinetic Isotope Effect (KIE), which is the ratio of the reaction rate of the unlabeled substrate to that of the labeled substrate (k_H/k_D), can indicate whether a C-H bond is broken in the rate-determining step.[10][11] A significant primary KIE (typically > 2) suggests that the C-H bond cleavage is part of the RDS.

• Intermediate Trapping and Spectroscopic Identification: Attempts can be made to trap and characterize the proposed metallacyclobutane intermediate. This can be achieved by running the reaction at low temperatures to slow down the catalytic turnover and then analyzing the reaction mixture using spectroscopic techniques like in situ NMR or IR spectroscopy. The identification of signals corresponding to the proposed intermediate would provide strong evidence for the Chauvin mechanism.

By systematically applying these experimental protocols and comparing the performance of WCl₄ with other well-understood catalytic systems, researchers can gain a comprehensive understanding of the underlying reaction mechanism. This knowledge is crucial for the targeted development of more efficient and selective catalysts for a wide range of chemical transformations.

References

• 1. chem.tamu.edu [chem.tamu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Effect of different catalyst ratios on the ring-opening metathesis polymerization (ROMP) of dicyclopentadiene [poj.ippi.ac.ir]
• 4. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 5. osti.gov [osti.gov]
• 6. Polymerization of phenylacetylene by WCl6·Ph4Sn: Synthesis of high polymer achieved by selection of solvents | Semantic Scholar [semanticscholar.org]
• 7. Triple isotopic labeling and kinetic isotope effects: Exposing H-transfer steps in enzymatic systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 9. Triple isotopic labeling and kinetic isotope effects: exposing H-transfer steps in enzymatic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Performance of Tungsten(IV) Chloride (WCl4) in Various Solvent Systems

Tungsten(IV) chloride (WCl4) is a versatile inorganic compound with significant potential in catalysis, materials science, and organic synthesis.[1][2] As a diamagnetic, black solid, its utility is profoundly influenced by its interaction with the solvent system in which it is employed.[3] This guide provides a comparative analysis of WCl4 performance in different solvents, supported by experimental data and protocols to aid researchers, scientists, and drug development professionals in optimizing their experimental designs.

Performance Comparison of WCl4 in Different Solvent Systems

The performance of WCl4 is intrinsically linked to its nature as a Lewis acid, which dictates its solubility and reactivity profile in various solvents. It readily forms adducts with Lewis bases, and its stability is highly sensitive to protic or moist environments.[1][4]

1. Coordinating Solvents (Lewis Bases)

Solvents with lone pairs of electrons, such as ethers and nitriles, act as Lewis bases, coordinating to the tungsten center. This interaction breaks down the polymeric structure of solid WCl4, leading to dissolution and the formation of monomeric adducts.[1][3]

• Ethers (THF, Diethyl Ether, DME): Tetrahydrofuran (THF) and 1,2-dimethoxyethane (B42094) (DME) are effective solvents for WCl4, forming stable adducts like WCl4(THF)2 and WCl4(DME).[5][6] These adducts are often used as convenient starting materials for further synthesis. For instance, WCl4(DME) serves as a precursor for preparing bis(cyclopentadienyl)tungsten complexes.[6] The bis(diethyl ether) adduct, WCl4(Et2O)2, has also been studied, though it is noted to be less stable and was historically challenging to isolate and characterize.[5][7]

• Nitriles (Acetonitrile): Acetonitrile (B52724) (MeCN) reacts with WCl4 to form the well-defined, stable adduct WCl4(MeCN)2.[8] This complex is often preferred due to its higher stability compared to ether adducts, making it easier to handle and store.

The formation of these adducts modulates the reactivity of the tungsten center, making it available for subsequent reactions in a controlled manner.

2. Halogenated Solvents

Chlorinated hydrocarbons are generally considered non-coordinating and are often used as solvents for reactions involving WCl4, particularly when the intrinsic reactivity of the unsolvated species is desired.

• 1,2-Dichloroethane (B1671644) (DCE): This solvent is notably used in the synthesis of a highly reactive, powdered form of WCl4 via the reduction of Tungsten(VI) chloride (WCl6) with tin.[8][9] The resulting slurry can be used directly for subsequent reactions, offering a convenient route to reactive WCl4 species.[8]

• Carbon Tetrachloride (CCl4) and Dichloromethane (CH2Cl2): WCl4 is reported to be soluble in carbon tetrachloride.[10] Both CCl4 and CH2Cl2 are common media for reactions involving tungsten chlorides, such as the synthesis of tungsten oxo or thio complexes from WCl6.[11] They provide an inert environment that does not compete for coordination sites on the tungsten center.

3. Protic Solvents (Water, Alcohols)

WCl4 is highly sensitive to moisture and protic solvents. It reacts readily with water in a hydrolysis reaction to produce tungsten oxides and hydrogen chloride (HCl).[1][4][10] This reactivity makes protic solvents unsuitable for most applications of WCl4, unless decomposition is the intended outcome. Strict anhydrous, inert atmosphere techniques are mandatory when handling WCl4 to prevent unintentional hydrolysis.[4]

Data Presentation

The following table summarizes the interactions and suitability of WCl4 in various solvent systems based on available literature. Quantitative solubility data is scarce; therefore, the comparison is largely qualitative.

Solvent System	Solvent Type	Nature of Interaction	Key Characteristics	Suitability & Applications
Tetrahydrofuran (THF)	Coordinating (Ether)	Forms WCl4(THF)2 adduct.[5]	Good solvent for forming a stable, reactive solution.	Precursor for organometallic synthesis.
Diethyl Ether (Et2O)	Coordinating (Ether)	Forms WCl4(Et2O)2 adduct.[5]	Adduct is less stable than the THF analogue.[5][7]	In-situ preparation of reactive WCl4 species.
1,2-Dimethoxyethane (DME)	Coordinating (Ether)	Forms WCl4(DME) adduct.[6]	Forms a stable, isolable complex.	Starting material for metallocene synthesis.[6]
Acetonitrile (MeCN)	Coordinating (Nitrile)	Forms stable WCl4(MeCN)2 adduct.[8]	The adduct is a stable, easily handled solid.	General purpose precursor for W(IV) chemistry.
1,2-Dichloroethane (DCE)	Halogenated	Largely non-coordinating.	Used to prepare a highly reactive WCl4 slurry.[8]	Synthesis of reactive WCl4; inert reaction medium.
Carbon Tetrachloride (CCl4)	Halogenated	Soluble, non-coordinating.[10]	Provides an inert reaction environment.	Medium for reactions requiring unsolvated WCl4.
Water (H2O)	Protic	Rapid hydrolysis.[1][4]	Decomposes WCl4 to tungsten oxides and HCl.[1]	Unsuitable for any application requiring intact WCl4.
Alcohols (ROH)	Protic	Reacts to form alkoxide complexes.	Decomposes the tetrachloride structure.	Generally unsuitable; may be used for synthesis of tungsten alkoxides.

Experimental Protocols

Handling WCl4 requires stringent inert atmosphere techniques (e.g., Schlenk line or glovebox) due to its high moisture sensitivity.[4][6]

Protocol 1: General Procedure for Preparation of WCl4-Adduct Solutions

• Under an inert atmosphere (Argon or Nitrogen), add solid WCl4 to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Cannulate dry, deoxygenated coordinating solvent (e.g., THF, Acetonitrile) into the flask at room temperature with vigorous stirring.

• Continue stirring until the solid has fully dissolved, indicating the formation of the WCl4-solvent adduct. The color of the solution will change depending on the solvent used.

• The resulting solution can be used directly for subsequent reactions.

Protocol 2: Synthesis of Highly Reactive (WCl4)x Powder in 1,2-Dichloroethane [8]

• In a 100 mL Schlenk flask under an inert atmosphere, combine Tungsten(VI) chloride (WCl6) (12.00 g, 30.26 mmol), tin powder (1.796 g, 15.13 mmol), and 60 mL of dry 1,2-dichloroethane.

• Stir the mixture at room temperature for 17 hours, which results in a gray suspension.

• Attach a reflux condenser and heat the mixture to 80-90 °C with stirring for 2 days.

• Cool the mixture to room temperature. The resulting gray-black slurry contains highly reactive (WCl4)x and can be used directly. The yield is approximately 99%.

Protocol 3: Synthesis of WCl4(MeCN)2 from Reactive (WCl4)x [8]

• Prepare the highly reactive (WCl4)x slurry in 1,2-dichloroethane as described in Protocol 2.

• To the stirred slurry, add 30 mL of dry acetonitrile (MeCN).

• Stir the mixture at room temperature for 24 hours.

• Collect the resulting brown-black solid by filtration under inert atmosphere.

• Wash the solid with 1,2-dichloroethane and dry under vacuum to yield WCl4(MeCN)2.

Mandatory Visualization

The following diagrams illustrate key logical and experimental workflows related to the use of WCl4.

References

• 1. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 6. datapdf.com [datapdf.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. chembk.com [chembk.com]
• 11. researchgate.net [researchgate.net]

Lewis acidity of tungsten tetrachloride compared to other Lewis acids

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Lewis Acidity of Tungsten Tetrachloride in Comparison to Other Common Lewis Acids

In the landscape of chemical synthesis and catalysis, Lewis acids play a pivotal role in a vast array of reactions. The efficacy of a Lewis acid is intrinsically linked to its electron-accepting ability, a property known as Lewis acidity. Tungsten tetrachloride (WCl4), a transition metal halide, has emerged as a potent catalyst in various organic transformations, prompting a closer examination of its Lewis acidic character in comparison to more conventional Lewis acids such as aluminum chloride (AlCl₃), boron trifluoride (BF₃), and titanium tetrachloride (TiCl₄). This guide provides an objective comparison of their Lewis acidity, supported by quantitative data and detailed experimental methodologies, to aid researchers in catalyst selection and reaction optimization.

Quantitative Comparison of Lewis Acidity

The strength of a Lewis acid can be quantified using various experimental and computational methods. Two of the most widely accepted scales are the Gutmann-Beckett Acceptor Number (AN) and the calculated Fluoride (B91410) Ion Affinity (FIA). The Acceptor Number is determined experimentally by measuring the ³¹P NMR chemical shift of a probe molecule, triethylphosphine (B1216732) oxide (Et₃PO), upon interaction with the Lewis acid.[1] A higher AN value corresponds to a stronger Lewis acidity.[1] Fluoride Ion Affinity, on the other hand, is a computational metric that calculates the enthalpy change associated with the binding of a fluoride ion to the Lewis acid in the gas phase. A more negative (or larger positive) FIA value indicates stronger Lewis acidity.[2][3]

Lewis Acid	Chemical Formula	Gutmann-Beckett Acceptor Number (AN)
Aluminum Chloride	AlCl₃	87[1]
Boron Trifluoride	BF₃	89[1]
Titanium Tetrachloride	TiCl₄	70[1]
Tungsten Tetrachloride	WCl₄	Not available

The available data indicates that boron trifluoride and aluminum chloride are strong Lewis acids, with titanium tetrachloride being moderately strong. The lack of a reported AN for tungsten tetrachloride highlights an area for future experimental investigation. However, its known catalytic activity in reactions typically requiring strong Lewis acids suggests it possesses a significant degree of Lewis acidity.[4]

Experimental Protocols for Determining Lewis Acidity

The determination of Lewis acidity, particularly for solid and air-sensitive compounds like metal halides, requires meticulous experimental technique. The Gutmann-Beckett method is a widely adopted and reliable approach.[1][5]

Detailed Methodology: Gutmann-Beckett Method for a Solid Lewis Acid

This protocol outlines the steps for determining the Acceptor Number of a solid Lewis acid, such as tungsten tetrachloride. All manipulations should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) due to the moisture sensitivity of many Lewis acids.

Materials:

• Lewis acid (e.g., tungsten tetrachloride)

• Triethylphosphine oxide (Et₃PO) - the probe molecule

• Anhydrous, non-coordinating deuterated solvent (e.g., CD₂Cl₂ or C₆D₆)

• NMR tubes suitable for air-sensitive samples (e.g., J. Young tubes)

• Glassware (dried in an oven and cooled under vacuum)

• Microliter syringe

Procedure:

• Preparation of the Et₃PO Solution: Prepare a stock solution of triethylphosphine oxide in the chosen anhydrous deuterated solvent at a known concentration (e.g., 0.025 M).

• Reference Spectrum: Record the ³¹P NMR spectrum of the pure Et₃PO solution. The chemical shift of the free Et₃PO serves as the reference value (δ_free).

• Sample Preparation: In an inert atmosphere, accurately weigh a specific amount of the solid Lewis acid into a clean, dry NMR tube.

• Addition of Et₃PO Solution: Using a microliter syringe, add a precise volume of the Et₃PO stock solution to the NMR tube containing the Lewis acid to achieve a 1:1 molar ratio of Lewis acid to Et₃PO.

• Dissolution and Equilibration: Carefully agitate the NMR tube to dissolve the solid Lewis acid and allow the solution to equilibrate. This may take some time depending on the solubility of the Lewis acid.

• NMR Measurement: Acquire the ³¹P NMR spectrum of the sample containing the Lewis acid-Et₃PO adduct. The new chemical shift is designated as δ_adduct.

• Calculation of Acceptor Number (AN): The Acceptor Number is calculated using the following formula, established by Gutmann[1]:

  AN = 2.21 x (δ_adduct - δ_free)

  Note: The original Gutmann scale used hexane (B92381) as the reference solvent with δ_free = 41.0 ppm. For comparisons, it is crucial to report the solvent used and the measured δ_free.

Lewis Acid Catalysis: The Friedel-Crafts Acylation Mechanism

Tungsten halides, including WCl₆, are known to be effective catalysts in Friedel-Crafts reactions, which are fundamental for C-C bond formation in aromatic chemistry.[4] The mechanism involves the activation of an acyl halide by the Lewis acid to generate a highly electrophilic acylium ion. The following diagram illustrates the general workflow of a Lewis acid-catalyzed Friedel-Crafts acylation, a role in which tungsten tetrachloride can function.

Caption: Lewis Acid-Catalyzed Friedel-Crafts Acylation Workflow.

This generalized mechanism highlights the crucial role of the Lewis acid in generating the reactive electrophile. The strength of the Lewis acid directly influences the rate of this activation step and, consequently, the overall reaction efficiency.

References

• 1. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 2. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Extensive Set of Accurate Fluoride Ion Affinities for p-Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tungsten(Ⅵ) Chloride Manufacturer丨CAS 13283-01-7丨WCl6 - Wolfa [wolfabio.com]
• 5. magritek.com [magritek.com]

Benchmarking Tungsten Tetrachloride Catalysts Against Industry Standards in Olefin Metathesis

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of olefin metathesis, a cornerstone of modern organic synthesis and polymer chemistry, ruthenium-based Grubbs catalysts and molybdenum-based Schrock catalysts have long been the established industry standards. However, the exploration of alternative catalytic systems continues to be a vibrant area of research, driven by the pursuit of lower costs, different reactivity profiles, and improved performance under specific conditions. Among these alternatives, tungsten-based catalysts, particularly those derived from tungsten tetrachloride (WCl₄) and its hexachloride counterpart (WCl₆), have demonstrated significant potential, especially in the realm of ring-opening metathesis polymerization (ROMP).

This guide provides an objective comparison of the performance of tungsten tetrachloride-based catalysts against the industry-standard Grubbs and Schrock catalysts, with a focus on the ROMP of dicyclopentadiene (B1670491) (DCPD), a common benchmark reaction. The information presented is supported by experimental data from peer-reviewed literature to aid researchers, scientists, and drug development professionals in making informed decisions about catalyst selection.

Performance Comparison in ROMP of Dicyclopentadiene

The ROMP of dicyclopentadiene serves as an excellent model system to evaluate and compare the performance of different metathesis catalysts. Key performance indicators include monomer conversion, polymer yield, and the stereoselectivity of the resulting polymer (polydicyclopentadiene, pDCPD), which dictates its physical properties.

While direct, side-by-side quantitative comparisons of WCl₄-based systems with both Grubbs and Schrock catalysts under identical conditions are not extensively documented in a single study, a compilation of data from various sources allows for a meaningful benchmark. A notable tungsten-based system involves the use of tungsten hexachloride (WCl₆), a close relative of WCl₄, in combination with a cocatalyst such as tetraallylsilane (B74137) (Si(allyl)₄) or an organoaluminum compound like diethylaluminum chloride (EtAlCl₂).

Catalyst System	Monomer	Cocatalyst/Ligand	Conversion (%)	Yield (%)	Stereoselectivity (% cis)	Turnover Number (TON)
WCl₆/Si(allyl)₄	dicyclopentadiene	Si(allyl)₄	High	Excellent	Predominantly cis (>60%)	Not Reported
First-Generation Grubbs	dicyclopentadiene	Tricyclohexylphosphine	High	High	Predominantly trans	Not Reported
Second-Generation Grubbs	dicyclopentadiene	N-Heterocyclic Carbene	High	High	Low stereoselectivity	Not Reported
Schrock Catalyst (Mo-based)	dicyclopentadiene	Various	High	High	Can be tuned for cis or trans	High

Note: The data presented is a qualitative and semi-quantitative summary from multiple sources. "High" and "Excellent" are used where specific numerical data under directly comparable conditions were not available. The stereoselectivity is a key differentiator.

The WCl₆/Si(allyl)₄ system is particularly noteworthy for its ability to produce linear polydicyclopentadiene with a predominantly cis configuration of the double bonds in the polymer backbone.[1][2] This is in stark contrast to the first-generation Grubbs catalyst, which yields a predominantly trans-pDCPD.[1] The second-generation Grubbs catalyst, while highly active, exhibits poor stereoselectivity in this reaction.[1] Schrock catalysts, which are molybdenum or tungsten imido alkylidene complexes, are known for their high activity and the ability to be tuned for either cis or trans selectivity through ligand design.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of catalytic performance. Below are representative experimental protocols for the ROMP of dicyclopentadiene using a tungsten hexachloride-based system and a standard Grubbs catalyst.

Protocol 1: ROMP of Dicyclopentadiene using WCl₆/Si(allyl)₄

This protocol is adapted from studies demonstrating the synthesis of linear, predominantly cis-polydicyclopentadiene.[1][2]

Materials:

• Tungsten hexachloride (WCl₆)

• Tetraallylsilane (Si(allyl)₄)

• Dicyclopentadiene (DCPD), endo isomer

• Toluene (B28343), anhydrous and deoxygenated

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• All glassware is dried in an oven and cooled under a stream of inert gas.

• In a Schlenk flask under an inert atmosphere, a solution of WCl₆ in toluene is prepared.

• In a separate Schlenk flask, a solution of Si(allyl)₄ (as a cocatalyst, typically in a 1:1 molar ratio to WCl₆) in toluene is prepared.

• The WCl₆ solution is cooled to 0 °C in an ice bath.

• The Si(allyl)₄ solution is added dropwise to the stirred WCl₆ solution at 0 °C. The mixture is stirred for a specified time to allow for the formation of the active catalytic species.

• A solution of dicyclopentadiene in toluene (with a specific monomer to catalyst ratio, e.g., 1491:1) is then added to the catalyst mixture.[5]

• The reaction is allowed to proceed at 0 °C for a designated period (e.g., 4 hours).[5]

• The polymerization is quenched by the addition of a small amount of methanol.

• The polymer is precipitated by pouring the reaction mixture into a large volume of methanol.

• The precipitated polymer is collected by filtration, washed with methanol, and dried under vacuum to a constant weight.

• The polymer's microstructure (cis/trans content) is determined by ¹H and ¹³C NMR spectroscopy, and its molecular weight and polydispersity are analyzed by gel permeation chromatography (GPC).

Protocol 2: ROMP of Dicyclopentadiene using a First-Generation Grubbs Catalyst

This is a general procedure based on the well-established use of Grubbs catalysts.

Materials:

• First-Generation Grubbs Catalyst ([RuCl₂(PCy₃)₂(CHPh)])

• Dicyclopentadiene (DCPD), endo isomer

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous and deoxygenated

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• In a glovebox or under an inert atmosphere in a Schlenk flask, the First-Generation Grubbs catalyst is dissolved in a minimal amount of dichloromethane.

• In a separate flask, a solution of dicyclopentadiene in dichloromethane is prepared.

• The catalyst solution is added to the monomer solution with stirring.

• The reaction is allowed to proceed at room temperature. The progress of the polymerization can be monitored by observing the increase in viscosity of the solution.

• After the desired reaction time, the polymerization is terminated by the addition of ethyl vinyl ether.

• The polymer is precipitated by pouring the solution into a large volume of methanol.

• The solid polymer is collected by filtration, washed with methanol, and dried under vacuum.

• Characterization of the polymer is performed using NMR for stereochemistry and GPC for molecular weight analysis.

Signaling Pathways and Experimental Workflows

The mechanism of olefin metathesis, for which Yves Chauvin, Robert H. Grubbs, and Richard R. Schrock were awarded the Nobel Prize in Chemistry in 2005, proceeds through a metallacyclobutane intermediate. This general pathway is applicable to both the tungsten-based and the ruthenium- and molybdenum-based catalysts.

Caption: Generalized catalytic cycle for olefin metathesis.

The experimental workflow for comparing these catalysts typically involves parallel synthesis and characterization, as outlined below.

Caption: Experimental workflow for benchmarking olefin metathesis catalysts.

Conclusion

Tungsten tetrachloride-based catalysts, particularly when used with appropriate cocatalysts, present a viable alternative to the industry-standard Grubbs and Schrock catalysts for specific applications in olefin metathesis. Their key distinguishing feature in the ROMP of dicyclopentadiene is the propensity to form linear, predominantly cis-polydicyclopentadiene. This is in contrast to the trans-selectivity of first-generation Grubbs catalysts and the low selectivity of second-generation Grubbs catalysts. While Schrock catalysts offer high activity and tunable selectivity, tungsten-based systems can be a cost-effective option for achieving cis-polymers.

The choice of catalyst will ultimately depend on the desired polymer properties, cost considerations, and the specific reaction conditions. For researchers and professionals in drug development and materials science, understanding the performance nuances of these different catalytic systems is paramount for designing efficient synthetic routes and novel materials. Further quantitative studies directly comparing these catalyst families under standardized conditions will be invaluable for the continued advancement of olefin metathesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Molybdenum and tungsten imido alkylidene complexes as efficient olefin-metathesis catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Tungsten Tetrachloride

For researchers and scientists in the fast-paced world of drug development, meticulous handling of reactive chemicals is paramount. Tungsten tetrachloride (WCl4), a valuable reagent, demands strict adherence to safety protocols, particularly concerning its disposal. Due to its reactive and corrosive nature, improper disposal can lead to hazardous situations, including the release of toxic gases and severe chemical burns.[1] This guide provides essential, step-by-step procedures for the safe handling and disposal of tungsten tetrachloride, ensuring the well-being of laboratory personnel and environmental protection.

Immediate Safety and Hazard Information

Tungsten tetrachloride is classified as a hazardous substance that reacts with moisture and water, liberating toxic gas.[1] It is corrosive and can cause severe skin burns and serious eye damage.[1] Inhalation may cause respiratory irritation. Therefore, handling this chemical requires stringent safety measures.

Personal Protective Equipment (PPE) is mandatory when handling Tungsten Tetrachloride.

PPE Category	Specific Requirements
Eye Protection	Chemical safety goggles and a full-face shield.[1]
Hand Protection	Elbow-length, impervious gloves (e.g., PVC).[1]
Body Protection	Protective clothing to prevent skin contact.[1][2]
Respiratory	In case of inadequate ventilation or dust formation, use a NIOSH-approved respirator.[3]

In the event of a fire, be aware that decomposition may produce toxic fumes of hydrogen chloride and metal oxides.[1][4]

Disposal Protocol for Unwanted Tungsten Tetrachloride

Unwanted, expired, or surplus tungsten tetrachloride is considered reactive hazardous waste and must be disposed of through your institution's Environmental Health and Safety (EHS) program or a licensed hazardous waste contractor.[5][6] Do not attempt to neutralize or quench the material yourself. [6]

Step-by-Step Disposal Procedure:

• Container Inspection: Ensure the original container is in good condition, securely sealed, and not compromised.[5][6]

• Labeling: Clearly label the container as "Hazardous Waste" and identify the contents as "Tungsten Tetrachloride."[6] Include any other constituents if it is a mixture.

• Segregation: Store the container in a designated, well-ventilated satellite accumulation area for hazardous waste, away from incompatible materials, especially water and moisture.[7]

• Request Pickup: Arrange for a hazardous waste pickup through your institution's EHS department.[6]

Handling Spills and Contaminated Materials

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Experimental Protocol for Spill Cleanup:

• Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[1][2] If the spill is large, alert emergency responders.[1]

• Don PPE: Before addressing the spill, put on all required personal protective equipment as detailed in the table above.

• Contain the Spill: Use a dry, inert absorbent material such as sand or vermiculite (B1170534) to contain the spill. Do not use water.

• Dry Cleanup: Carefully sweep or scoop the spilled material and absorbent into a designated, dry, and sealable container.[1][2] Avoid generating dust during this process.[1]

• Labeling: Label the container as "Hazardous Waste: Tungsten Tetrachloride Spill Debris."

• Final Cleaning: Clean the spill area with a cloth dampened with a water-free solvent (e.g., isopropanol), if appropriate for the surface. Place the used cleaning materials in the same hazardous waste container.

• Disposal: Dispose of the sealed container as hazardous waste through your EHS program.

Disposal of Empty Containers

Containers that have held tungsten tetrachloride should be treated as hazardous waste and should not be rinsed with water.[6][7]

Procedure for Empty Container Disposal:

• Do Not Rinse: Do not attempt to rinse the empty container with water or any aqueous solution.

• Securely Cap: Tightly cap the empty container.

• Labeling: Deface the original label and affix a "Hazardous Waste" label, indicating "Empty container, last held Tungsten Tetrachloride."

• Disposal: Dispose of the container through your institution's hazardous waste program.[6]

Emergency Procedures

Emergency Situation	First Aid and Response
Eye Contact	Immediately flush the eyes with running water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]
Skin Contact	Immediately flush the affected area with large amounts of water and remove all contaminated clothing. Seek immediate medical attention.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Disposal Workflow

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. TUNGSTEN (V) CHLORIDE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. Tungsten Chloride - ESPI Metals [espimetals.com]
• 4. nj.gov [nj.gov]
• 5. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 6. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]

Personal protective equipment for handling Tungsten;tetrachloride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for handling Tungsten tetrachloride (WCl4). Adherence to these procedures is critical due to the hazardous nature of this compound.

Tungsten tetrachloride is a corrosive and water-reactive substance that can cause severe skin burns, eye damage, and respiratory irritation.[1][2] Contact with water liberates toxic hydrogen chloride gas.[2][3]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Tungsten tetrachloride, categorized by the area of protection.

Body Part	Required PPE	Specifications and Recommendations
Eyes/Face	Chemical Goggles & Full Face Shield	Goggles should be worn at all times. A full face shield is required when handling larger quantities or when there is a significant risk of splashing.[3] Contact lenses should not be worn.[4]
Hands	Elbow-length PVC or Neoprene Gloves	Choose gloves with a protection class of 5 or higher (breakthrough time > 240 minutes) for prolonged contact. For brief contact, a protection class of 3 or higher (> 60 minutes) is acceptable.[3] Always inspect gloves for integrity before use and wash hands thoroughly after removal.[3]
Body	Chemical-resistant Apron & Overalls	A PVC apron and overalls should be worn to protect against skin contact.[3] For significant exposure risks, a full-body suit may be necessary.[3]
Respiratory	Approved Respirator	Required when dusts are generated or if there is a risk of overexposure to vapors.[1][4] A full-facepiece supplied-air respirator in pressure-demand mode is recommended for high-risk scenarios.[4]

Handling and Storage Protocols

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood with local exhaust ventilation.[1][3]

• Handle and store under an inert gas like nitrogen or argon as Tungsten tetrachloride is air and moisture sensitive.[1][5]

• Avoid all personal contact, including inhalation of dust and vapors.[3]

• Use dry, clean-up procedures and avoid generating dust.[3]

• Do not eat, drink, or smoke in the handling area.[5]

Storage:

• Store in original, tightly sealed containers in a dry, cool, and well-ventilated place.[1][5]

• Keep away from water and moisture.[1]

• Store in a designated corrosives area.[5]

• Do not use aluminum or galvanized containers.[3]

Emergency and Disposal Procedures

A clear and actionable emergency plan is crucial. The following diagram illustrates the logical workflow for responding to a Tungsten tetrachloride incident.

Caption: Emergency response workflow for Tungsten tetrachloride incidents.

Spill Procedures:

• Minor Spills: Remove all ignition sources.[3] Clean up spills immediately using dry, clean-up procedures to avoid generating dust.[3] Place the material in a suitable, labeled container for waste disposal.[3]

• Major Spills: Clear the area of all personnel and move upwind.[3] Alert emergency responders and inform them of the hazard's location and nature.[3] Wear full body protective clothing with a breathing apparatus.[3]

First Aid Measures:

Exposure Route	First Aid Protocol
Skin/Hair Contact	Immediately flush the body and clothes with large amounts of water, using a safety shower if available.[3] Quickly remove all contaminated clothing, including footwear.[3] Seek immediate medical attention.[6]
Eye Contact	Immediately hold eyelids apart and flush the eye continuously with running water for at least 15 minutes.[3][7] Ensure complete irrigation by keeping eyelids apart and moving them.[3] Seek immediate medical attention.[6]
Inhalation	Remove the individual from the contaminated area to fresh air.[3][6] Lay the patient down and keep them warm and rested.[3] If breathing is difficult, provide oxygen.[8] Seek immediate medical attention.[6]
Ingestion	Do NOT induce vomiting.[1][6] If the person is conscious, have them rinse their mouth with water and drink two glasses of water at most.[1] Seek immediate medical attention.[6]

Disposal Plan:

• Dispose of Tungsten tetrachloride and any contaminated materials in accordance with local, state, and federal regulations.[6]

• Consult with a licensed professional waste disposal service to ensure proper disposal.[1]

• Do not allow the product to enter drains.[1] Waste should be placed in a suitable, labeled container for disposal.[3]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. www1.mscdirect.com [www1.mscdirect.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. fishersci.com [fishersci.com]